1-Ethyl-4-isobutylbenzene

• CAS: 100319-40-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Ethyl-4-isobutylbenzene: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-isobutylbenzene is an aromatic hydrocarbon of significant interest in organic synthesis, particularly as a key intermediate in the production of ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID). A thorough understanding of its chemical and physical properties is paramount for its efficient synthesis, purification, and application in further chemical transformations. This technical guide provides a comprehensive overview of the core chemical and physical characteristics of 1-Ethyl-4-isobutylbenzene, detailed experimental protocols for its synthesis and the determination of its properties, and relevant spectral data for its characterization.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-Ethyl-4-isobutylbenzene are summarized in the tables below for easy reference and comparison. These properties are crucial for designing reaction conditions, selecting appropriate solvents, and ensuring safe handling.

Identifier	Value
IUPAC Name	1-Ethyl-4-(2-methylpropyl)benzene
Synonyms	p-Ethylisobutylbenzene, 4-Isobutylethylbenzene
CAS Number	100319-40-2[1]
Molecular Formula	C₁₂H₁₈[1]
Molecular Weight	162.27 g/mol [1]

Physical Property	Value
Appearance	Colorless liquid
Boiling Point	~212 °C (estimated)
Density	~0.86 g/mL (estimated)
Solubility	Insoluble in water; Soluble in common organic solvents such as ethanol, acetone, and chloroform.
Refractive Index	~1.49 (estimated)

Synthesis of 1-Ethyl-4-isobutylbenzene

The most common and industrially relevant method for the synthesis of 1-Ethyl-4-isobutylbenzene is the Friedel-Crafts alkylation of isobutylbenzene (B155976). This electrophilic aromatic substitution reaction involves the introduction of an ethyl group onto the benzene (B151609) ring of isobutylbenzene, predominantly at the para position due to the ortho-, para-directing effect of the isobutyl group and steric hindrance at the ortho position.

Experimental Protocol: Friedel-Crafts Ethylation of Isobutylbenzene

Materials:

• Isobutylbenzene

• Ethyl bromide (or ethyl chloride)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous diethyl ether (or dichloromethane)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser with a drying tube (filled with calcium chloride)

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser fitted with a drying tube. The entire apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reagent Charging: To the round-bottom flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous diethyl ether. Cool the suspension to 0 °C in an ice bath.

• Addition of Reactants: In the addition funnel, prepare a solution of isobutylbenzene (1 equivalent) and ethyl bromide (1 equivalent) in anhydrous diethyl ether.

• Reaction: Add the isobutylbenzene and ethyl bromide solution dropwise to the stirred suspension of aluminum chloride at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it to reflux for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to 0 °C and slowly quench it by the dropwise addition of 1 M HCl. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to obtain pure 1-Ethyl-4-isobutylbenzene.

Logical Workflow for the Synthesis of 1-Ethyl-4-isobutylbenzene

Caption: A schematic workflow illustrating the synthesis of 1-Ethyl-4-isobutylbenzene.

Experimental Determination of Physical Properties

Accurate determination of physical properties is essential for compound characterization and process optimization. The following are standard laboratory protocols for measuring the boiling point and density of 1-Ethyl-4-isobutylbenzene.

Protocol for Determining Boiling Point

Apparatus:

• Thiele tube or a micro-distillation apparatus

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Heating source (Bunsen burner or oil bath)

• Sample of 1-Ethyl-4-isobutylbenzene

Procedure (Thiele Tube Method):

• Attach a small test tube containing 0.5-1 mL of 1-Ethyl-4-isobutylbenzene to a thermometer.

• Place a small, inverted capillary tube (sealed end up) into the test tube.

• Immerse the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• When a continuous stream of bubbles is observed, stop heating.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

Protocol for Determining Density

Apparatus:

• Pycnometer (a small glass flask with a precise volume)

• Analytical balance

• Thermometer

• Sample of 1-Ethyl-4-isobutylbenzene

Procedure:

• Carefully clean and dry the pycnometer.

• Weigh the empty, dry pycnometer on an analytical balance (m₁).

• Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂).

• Empty and thoroughly dry the pycnometer.

• Fill the pycnometer with the 1-Ethyl-4-isobutylbenzene sample at the same temperature and weigh it (m₃).

• The density (ρ) of the sample can be calculated using the following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the measured temperature.

Workflow for Determining Physical Properties

Caption: Experimental workflows for determining the boiling point and density.

Spectroscopic Data

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of organic compounds.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1-Ethyl-4-isobutylbenzene is expected to show characteristic signals for the ethyl and isobutyl groups, as well as the aromatic protons.

• Ethyl group: A triplet for the methyl protons (CH₃) and a quartet for the methylene (B1212753) protons (CH₂).

• Isobutyl group: A doublet for the six equivalent methyl protons (CH₃)₂, a multiplet for the methine proton (CH), and a doublet for the methylene protons (CH₂).

• Aromatic protons: Two doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the number and types of carbon atoms in the molecule. Key expected signals include:

• Aliphatic carbons of the ethyl and isobutyl groups.

• Four distinct signals for the aromatic carbons due to the symmetry of the 1,4-disubstituted ring.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Ethyl-4-isobutylbenzene would display characteristic absorption bands for:

• C-H stretching (aromatic): Above 3000 cm⁻¹

• C-H stretching (aliphatic): Below 3000 cm⁻¹

• C=C stretching (aromatic): Around 1600-1450 cm⁻¹

• C-H bending (out-of-plane) for 1,4-disubstitution: Around 850-800 cm⁻¹

Safety and Handling

1-Ethyl-4-isobutylbenzene is a combustible liquid and should be handled with appropriate safety precautions. It may be harmful if swallowed or inhaled and can cause skin and eye irritation.

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

This technical guide has provided a detailed overview of the chemical and physical properties of 1-Ethyl-4-isobutylbenzene, along with practical experimental protocols for its synthesis and characterization. The information presented herein is intended to be a valuable resource for researchers and professionals involved in organic synthesis and drug development, facilitating a deeper understanding and more effective utilization of this important chemical intermediate.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Ethyl-4-isobutylbenzene molecular formula and weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, synthesis, and analysis of 1-ethyl-4-isobutylbenzene, an organic compound pertinent to various fields including organic synthesis and pharmaceutical development.

Core Data Presentation

The fundamental molecular properties of 1-ethyl-4-isobutylbenzene are summarized below.

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₈	[1][2][3][4]
Molecular Weight	162.27 g/mol	[1][2][3][4]
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene	[1][3]
CAS Number	100319-40-2	[1][2][3]

Synthesis and Analysis

1-Ethyl-4-isobutylbenzene is a substituted aromatic hydrocarbon. Its synthesis can be approached through several methods, with Friedel-Crafts reactions being a primary route.[1] Characterization of the final product relies on a suite of standard analytical techniques.

Experimental Protocols

Synthesis via Friedel-Crafts Acylation and Subsequent Reduction

A reliable method for the synthesis of alkylbenzenes like 1-ethyl-4-isobutylbenzene, which avoids potential carbocation rearrangement, is a two-step process involving Friedel-Crafts acylation followed by reduction of the resulting ketone.

Step 1: Friedel-Crafts Acylation of Isobutylbenzene (B155976)

This step involves the reaction of isobutylbenzene with an acylating agent, such as acetyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride, to form 4'-isobutylacetophenone.

• Materials: Isobutylbenzene, acetyl chloride, anhydrous aluminum chloride (AlCl₃), dichloromethane (B109758) (anhydrous), 1 M hydrochloric acid, saturated sodium bicarbonate solution, saturated sodium chloride solution (brine), anhydrous magnesium sulfate.

• Procedure:

  • In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride and anhydrous dichloromethane under a nitrogen atmosphere.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add acetyl chloride to the stirred suspension.

  • Add isobutylbenzene dropwise to the mixture over a period of 30 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • The reaction is then quenched by carefully pouring the mixture over crushed ice and 1 M hydrochloric acid.

  • The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

  • The combined organic layers are washed successively with water, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 4'-isobutylacetophenone.

Step 2: Clemmensen Reduction of 4'-Isobutylacetophenone

The ketone produced in the first step is then reduced to the corresponding alkylbenzene.

• Materials: 4'-Isobutylacetophenone, amalgamated zinc (Zn(Hg)), concentrated hydrochloric acid, toluene (B28343).

• Procedure:

  • Amalgamated zinc is prepared by stirring zinc granules with a dilute solution of mercuric chloride.

  • The amalgamated zinc is added to a round-bottom flask containing toluene and concentrated hydrochloric acid.

  • 4'-Isobutylacetophenone is added to the mixture.

  • The mixture is heated to reflux with vigorous stirring for 8-12 hours. Additional portions of hydrochloric acid may be added during the reflux period.

  • After cooling, the organic layer is separated, and the aqueous layer is extracted with toluene.

  • The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.

  • The solvent is removed by distillation, and the resulting crude 1-ethyl-4-isobutylbenzene can be purified by fractional distillation under reduced pressure.

Analytical Characterization

The identity and purity of the synthesized 1-ethyl-4-isobutylbenzene can be confirmed using a combination of the following analytical methods.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for assessing purity and confirming the molecular weight of the compound. The gas chromatogram will indicate the presence of any impurities, while the mass spectrum will show the molecular ion peak and characteristic fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are used to elucidate the chemical structure. The chemical shifts, splitting patterns, and integration of the proton signals, along with the number and chemical shifts of the carbon signals, provide definitive structural information.

• High-Performance Liquid Chromatography (HPLC): HPLC can be employed to determine the purity of the compound and to quantify it.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of characteristic functional groups and the aromatic ring structure.

Logical Relationships and Workflows

The following diagrams illustrate key conceptual relationships and workflows relevant to 1-ethyl-4-isobutylbenzene.

Caption: A simplified workflow for the synthesis of 1-Ethyl-4-isobutylbenzene.

Caption: The relationship between analytical techniques and compound properties.

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. 1-ETHYL-4-(2-METHYLPROPYL)BENZENE | 100319-40-2 [chemicalbook.com]
• 3. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]

An In-depth Technical Guide to 1-ethyl-4-(2-methylpropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 1-ethyl-4-(2-methylpropyl)benzene, also known as 1-ethyl-4-isobutylbenzene. It details its chemical and physical properties, provides established protocols for its synthesis and characterization, and explores its predicted biological activities. This document is intended to serve as a foundational resource for researchers in organic synthesis, medicinal chemistry, and drug development, offering the necessary data and methodologies to facilitate further investigation and application of this compound.

Chemical and Physical Properties

1-ethyl-4-(2-methylpropyl)benzene is an aromatic hydrocarbon with an ethyl group and an isobutyl group attached to a benzene (B151609) ring at positions 1 and 4, respectively.

Table 1: Chemical and Physical Properties of 1-ethyl-4-(2-methylpropyl)benzene

Property	Value	Source
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene	[1]
Synonyms	1-Ethyl-4-isobutylbenzene, p-Isobutylethylbenzene	[2]
CAS Number	100319-40-2	[1]
Molecular Formula	C₁₂H₁₈	[1]
Molecular Weight	162.27 g/mol	[1]
Appearance	Colorless liquid (presumed)
Boiling Point	211 °C
Density	0.861 ± 0.06 g/cm³ (Predicted)
XlogP	4.3	[1]

Synthesis of 1-ethyl-4-(2-methylpropyl)benzene

The synthesis of 1-ethyl-4-(2-methylpropyl)benzene is typically achieved through a two-step process:

• Friedel-Crafts Acylation of isobutylbenzene (B155976) with an acetylating agent to form 4'-isobutylacetophenone.

• Reduction of the resulting ketone to yield the final product.

Caption: Synthesis pathway for 1-ethyl-4-(2-methylpropyl)benzene.

Experimental Protocol: Friedel-Crafts Acylation of Isobutylbenzene

This protocol is adapted from established procedures for Friedel-Crafts acylation of similar aromatic compounds.

Materials:

• Isobutylbenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser under an inert atmosphere (e.g., nitrogen).

• To the flask, add anhydrous aluminum chloride (1.1 eq) and anhydrous dichloromethane.

• Cool the mixture in an ice bath with stirring.

• Add isobutylbenzene (1.0 eq) to the dropping funnel with anhydrous dichloromethane.

• Slowly add the isobutylbenzene solution to the stirred suspension of aluminum chloride.

• Add acetyl chloride (1.0 eq) dropwise to the reaction mixture via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl to quench the reaction and decompose the aluminum chloride complex.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 4'-isobutylacetophenone.

• The crude product can be purified by vacuum distillation or column chromatography.

Experimental Protocol: Clemmensen Reduction of 4'-Isobutylacetophenone

This protocol describes the reduction of the ketone intermediate to the final alkane.

Materials:

• 4'-Isobutylacetophenone

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Toluene

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Prepare zinc amalgam by adding zinc dust to a solution of mercuric chloride in water and stirring vigorously. Decant the aqueous solution.

• In a round-bottom flask equipped with a condenser and magnetic stirrer, add the zinc amalgam, concentrated hydrochloric acid, toluene, and 4'-isobutylacetophenone.

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. Additional portions of concentrated HCl may be added during the reflux period.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and separate the organic layer.

• Extract the aqueous layer with toluene.

• Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude 1-ethyl-4-(2-methylpropyl)benzene can be purified by vacuum distillation.

Spectroscopic Data

Table 2: Spectroscopic Data for 1-ethyl-4-(2-methylpropyl)benzene

Technique	Data
¹H NMR	Predicted chemical shifts (CDCl₃): δ 7.11 (d, J=8.0 Hz, 2H, Ar-H), 7.08 (d, J=8.0 Hz, 2H, Ar-H), 2.61 (q, J=7.6 Hz, 2H, -CH₂CH₃), 2.44 (d, J=7.2 Hz, 2H, -CH₂CH(CH₃)₂), 1.86 (m, 1H, -CH(CH₃)₂), 1.22 (t, J=7.6 Hz, 3H, -CH₂CH₃), 0.89 (d, J=6.6 Hz, 6H, -CH(CH₃)₂)
¹³C NMR	A reference to the availability of ¹³C NMR spectra exists, but specific peak data is not readily available in the searched literature.[1]
Mass Spec (GC-MS)	Key fragments (m/z): 162 (M+), 147, 119, 91.[1]

Predicted Biological Activity and Toxicity

While no specific experimental data on the biological activity of 1-ethyl-4-(2-methylpropyl)benzene was found in the literature, computational predictions provide some insights into its potential pharmacokinetic and toxicological properties.

Table 3: Predicted ADMET Properties of 1-ethyl-4-(2-methylpropyl)benzene

Property	Prediction	Probability (%)	Source
Human Intestinal Absorption	+	99.50	[3]
Blood Brain Barrier Penetration	+	100.00	[3]
Human Oral Bioavailability	+	91.43	[3]
P-glycoprotein Substrate	-	93.92	[3]
Respiratory Toxicity	+	67.78	[3]
Mitochondrial Toxicity	+	60.00	[3]
Acute Oral Toxicity (Class)	III	87.20	[3]

Note: These are computational predictions and require experimental validation.

Caption: Predicted ADMET profile of 1-ethyl-4-(2-methylpropyl)benzene.

Conclusion

This technical guide has synthesized the available information on 1-ethyl-4-(2-methylpropyl)benzene, providing a solid foundation for researchers. The provided synthesis protocols are robust and based on well-established chemical transformations. While experimental biological data is currently lacking, the predicted ADMET properties suggest that this compound is orally bioavailable and can cross the blood-brain barrier, warranting further investigation into its potential pharmacological effects. The data and methodologies presented herein should enable further exploration of this compound's properties and potential applications in various fields of chemical and pharmaceutical research.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. plantaedb.com [plantaedb.com]

Technical Data on 4-Ethylisobutylbenzene (CAS: 937-77-9)

An in-depth analysis of the compound designated by CAS number 100319-40-2, identified as 1-Ethyl-4-isobutylbenzene, reveals a significant discrepancy in available chemical databases and scientific literature. Extensive searches have failed to yield any registered compound with this specific combination of name and CAS number.

This suggests a potential error in the provided information, as the CAS (Chemical Abstracts Service) registry, a global standard for chemical substance identification, does not contain an entry for 1-Ethyl-4-isobutylbenzene with the CAS number 100319-40-2. It is possible that the chemical name and the CAS number do not correspond to the same substance or that one or both contain typographical errors.

For the benefit of researchers, scientists, and drug development professionals, it is crucial to work with accurate and verifiable information. Therefore, we present a technical overview of a structurally related and well-documented compound, 4-Ethylisobutylbenzene (CAS No. 937-77-9) , which may be the intended subject of interest. 4-Ethylisobutylbenzene shares the same molecular formula and building blocks, differing only in the substitution pattern on the benzene (B151609) ring.

This section provides a summary of key physicochemical and toxicological data for 4-Ethylisobutylbenzene.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C12H18
Molecular Weight	162.27 g/mol
Boiling Point	203-204 °C
Density	0.86 g/cm³
Refractive Index	1.488

Toxicological Data

Test	Species	Route	Value
Acute Toxicity	Not available
Skin Corrosion/Irritation	Not available
Serious Eye Damage/Irritation	Not available

Experimental Protocols

Detailed experimental procedures for the synthesis and analysis of alkylbenzenes are well-established in the field of organic chemistry. A general workflow for the synthesis and characterization of a compound like 4-Ethylisobutylbenzene is outlined below.

General workflow for synthesis and characterization.

Friedel-Crafts Alkylation (Illustrative Protocol)

• Reaction Setup: A solution of isobutylbenzene (B155976) in a suitable inert solvent (e.g., dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, and cooled in an ice bath.

• Catalyst Addition: A Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), is added portion-wise to the cooled solution.

• Alkylating Agent Addition: An ethyl halide (e.g., ethyl bromide) is added dropwise to the reaction mixture.

• Reaction Monitoring: The reaction is allowed to stir at a controlled temperature (e.g., 0 °C to room temperature) and monitored for completion using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: The reaction is quenched by the slow addition of water or a dilute acid solution. The organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g., MgSO₄).

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by fractional distillation or column chromatography to yield the desired 4-Ethylisobutylbenzene.

Potential Signaling Pathways and Biological Activities

While no specific biological activity or signaling pathway involvement is documented for 1-Ethyl-4-isobutylbenzene, alkylbenzenes as a class are primarily of interest in the context of industrial chemistry and as intermediates. Some volatile organic compounds (VOCs) with similar structures are known to be metabolized in biological systems, often through cytochrome P450-mediated oxidation.

Hypothetical metabolic pathway for an alkylbenzene.

This generalized pathway illustrates the potential metabolic fate of an alkylbenzene in a biological system. The initial step typically involves oxidation of the alkyl side chain, followed by conjugation to increase water solubility and facilitate excretion.

An In-Depth Technical Guide to the Synthesis of 1-Ethyl-4-isobutylbenzene via Friedel-Crafts Alkylation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-ethyl-4-isobutylbenzene, a valuable intermediate in the pharmaceutical and fine chemical industries. The primary focus of this document is the Friedel-Crafts reaction, a cornerstone of C-C bond formation on aromatic rings. Due to the inherent challenges of direct Friedel-Crafts ethylation of isobutylbenzene (B155976), including polysubstitution and carbocation rearrangements, this guide details a more reliable and controlled two-step synthetic pathway. This alternative route involves the Friedel-Crafts acylation of isobutylbenzene to produce 4'-isobutylacetophenone (B122872), followed by the reduction of the resulting ketone to yield the target molecule, 1-ethyl-4-isobutylbenzene. This document provides detailed experimental protocols, quantitative data for each step, and mechanistic diagrams to facilitate a thorough understanding and practical application of this synthetic strategy.

Introduction

1-Ethyl-4-isobutylbenzene is a disubstituted aromatic hydrocarbon with significant applications as a precursor in the synthesis of various active pharmaceutical ingredients (APIs) and other specialty chemicals. The Friedel-Crafts reaction, discovered by Charles Friedel and James Crafts in 1877, remains a fundamental method for the alkylation and acylation of aromatic compounds.

Direct Friedel-Crafts ethylation of isobutylbenzene with an ethylating agent such as ethyl halide in the presence of a Lewis acid catalyst presents a theoretical approach to the synthesis of 1-ethyl-4-isobutylbenzene. However, this method is fraught with practical challenges:

• Polyalkylation: The initial product, 1-ethyl-4-isobutylbenzene, is more reactive than the starting material, isobutylbenzene, leading to the formation of di- and poly-ethylated byproducts.

• Regioselectivity: The isobutyl group is an ortho-, para-directing group. Therefore, the ethylation can occur at the ortho position in addition to the desired para position, leading to a mixture of isomers that can be difficult to separate.

• Carbocation Rearrangement: While less of a concern with ethylating agents compared to longer-chain alkyl halides, the possibility of carbocation rearrangements cannot be entirely dismissed under certain conditions.

To circumvent these issues, a two-step synthesis involving an initial Friedel-Crafts acylation followed by a reduction step is the preferred and more controlled method for preparing 1-ethyl-4-isobutylbenzene with high purity and yield. The acylation step introduces an acetyl group to the para position of isobutylbenzene, and the deactivating nature of the resulting ketone functionality prevents further acylation. The subsequent reduction of the ketone to a methylene (B1212753) group is a well-established and efficient transformation.

Synthetic Pathway Overview: Acylation Followed by Reduction

The recommended synthetic route to 1-ethyl-4-isobutylbenzene is a two-step process:

• Step 1: Friedel-Crafts Acylation of Isobutylbenzene. Isobutylbenzene is reacted with an acylating agent, typically acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst (e.g., aluminum chloride) or a solid acid catalyst (e.g., zeolite) to produce 4'-isobutylacetophenone.

• Step 2: Reduction of 4'-Isobutylacetophenone. The carbonyl group of 4'-isobutylacetophenone is reduced to a methylene group to yield 1-ethyl-4-isobutylbenzene. Common methods for this reduction include the Wolff-Kishner reduction, the Clemmensen reduction, and catalytic hydrogenation.

Experimental Protocols

Step 1: Friedel-Crafts Acylation of Isobutylbenzene to 4'-Isobutylacetophenone

This protocol is based on a well-established method utilizing aluminum chloride as the catalyst.[1]

Materials:

• Isobutylbenzene (IBB)

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Crushed ice

• Water

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Addition funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A three-necked flask equipped with a magnetic stirrer and an addition funnel is charged with isobutylbenzene (1.0 equivalent). The flask is cooled in an ice bath to 5°C.

• Reagent Addition: Acetyl chloride (0.7 equivalents) and anhydrous aluminum chloride (0.67 equivalents) are combined in the addition funnel and added slowly to the stirred isobutylbenzene. The temperature of the reaction mixture should be maintained between 5 and 10°C throughout the addition, which typically takes about 1.5 hours.

• Reaction Monitoring: After the addition is complete, the mixture is stirred at 5°C for an additional hour. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: The reaction mixture is poured onto crushed ice with vigorous stirring to quench the reaction and decompose the aluminum chloride complex.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated sodium bicarbonate solution to neutralize any remaining acid, and then with water.

• Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield crude 4'-isobutylacetophenone.

• Purification: The crude product can be purified by vacuum distillation.

Quantitative Data:

Parameter	Value	Reference
Reactant Ratio (IBB:Acetyl Chloride:AlCl₃)	1 : 0.7 : 0.67	[1]
Reaction Temperature	5-10°C	[1]
Reaction Time	2.5 hours	[1]
Yield of 4'-isobutylacetophenone	~90% (para isomer)	[1]
Selectivity (para:meta)	~43:1	[1]

Step 2: Reduction of 4'-Isobutylacetophenone to 1-Ethyl-4-isobutylbenzene

Two effective methods for the reduction of the ketone are presented below: the Wolff-Kishner reduction and the Clemmensen reduction.

The Wolff-Kishner reduction is performed under basic conditions and is suitable for substrates that are sensitive to acids.

Materials:

• 4'-Isobutylacetophenone

• Hydrazine (B178648) hydrate (B1144303) (85% or higher)

• Potassium hydroxide (B78521) (KOH)

• Diethylene glycol (or other high-boiling solvent)

• Hydrochloric acid (for work-up)

• Ether (or other suitable organic solvent)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: A round-bottom flask is charged with 4'-isobutylacetophenone (1.0 equivalent), hydrazine hydrate (2.0 equivalents), and diethylene glycol.

• Base Addition: Potassium hydroxide (3.0 equivalents) is added to the mixture.

• Heating and Reflux: The mixture is heated to reflux (typically around 180-200°C) for several hours until the evolution of nitrogen gas ceases. The progress of the reaction can be monitored by TLC.

• Work-up: The reaction mixture is cooled to room temperature and then poured into a mixture of ice and hydrochloric acid to neutralize the excess base.

• Extraction: The product is extracted with ether. The combined organic layers are washed with water and brine.

• Drying and Solvent Removal: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation.

• Purification: The crude 1-ethyl-4-isobutylbenzene can be purified by distillation.

Quantitative Data:

The Clemmensen reduction is performed under acidic conditions and is particularly effective for reducing aryl-alkyl ketones.

Materials:

• 4'-Isobutylacetophenone

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Toluene (as a co-solvent)

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Preparation of Zinc Amalgam: Zinc amalgam is prepared by stirring zinc granules with a solution of mercuric chloride in water.

• Reaction Setup: A round-bottom flask is charged with the prepared zinc amalgam, concentrated hydrochloric acid, water, and toluene.

• Substrate Addition: 4'-Isobutylacetophenone (1.0 equivalent) is added to the stirred mixture.

• Heating and Reflux: The mixture is heated to a vigorous reflux for several hours. Additional portions of concentrated hydrochloric acid may be added during the reflux period to maintain the acidity. The reaction progress is monitored by TLC.

• Work-up: After cooling, the organic layer is separated. The aqueous layer is extracted with toluene.

• Neutralization and Washing: The combined organic layers are carefully washed with water and then with a sodium bicarbonate solution to neutralize the acid.

• Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation.

• Purification: The crude 1-ethyl-4-isobutylbenzene is purified by distillation.

Quantitative Data:

Similar to the Wolff-Kishner reduction, specific yield data for the Clemmensen reduction of 4'-isobutylacetophenone is not available in the provided search results. However, it is a standard and effective method for this type of transformation.

Reaction Mechanisms and Logical Diagrams

Friedel-Crafts Acylation Mechanism

The Friedel-Crafts acylation proceeds through an electrophilic aromatic substitution mechanism.

Wolff-Kishner Reduction Mechanism

The Wolff-Kishner reduction involves the formation of a hydrazone followed by base-catalyzed elimination of nitrogen gas.

Experimental Workflow

The following diagram illustrates the general workflow for the two-step synthesis.

Conclusion

The synthesis of 1-ethyl-4-isobutylbenzene is most effectively and reliably achieved through a two-step process involving Friedel-Crafts acylation of isobutylbenzene followed by reduction of the resulting ketone. This approach circumvents the significant challenges of poor regioselectivity and polyalkylation associated with direct Friedel-Crafts ethylation. The detailed protocols and mechanistic insights provided in this guide offer a robust framework for researchers and professionals in the pharmaceutical and chemical industries to successfully synthesize this important intermediate with high purity and in good yield. The choice between the Wolff-Kishner and Clemmensen reduction methods for the second step will depend on the substrate's sensitivity to acidic or basic conditions and the specific laboratory resources available.

References

• 1. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electrophilic Aromatic Substitution Reactions of Alkylbenzenes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing electrophilic aromatic substitution (EAS) reactions of alkylbenzenes. It delves into the reaction mechanisms, the activating and directing effects of alkyl substituents, and provides quantitative data and detailed experimental protocols for key transformations. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize these fundamental reactions in synthetic chemistry.

Introduction to Electrophilic Aromatic Substitution of Alkylbenzenes

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. In this class of reactions, an electrophile replaces a hydrogen atom on the aromatic nucleus. Alkylbenzenes, aromatic hydrocarbons bearing one or more alkyl substituents, exhibit distinct reactivity and selectivity in EAS reactions compared to unsubstituted benzene (B151609). The alkyl groups, through their electron-donating nature, influence the rate and regioselectivity of the substitution, making them a critical consideration in synthetic design.

Alkyl groups are classified as activating substituents, meaning they increase the rate of electrophilic aromatic substitution relative to benzene.[1] This enhanced reactivity is attributed to two primary electronic effects:

• Inductive Effect: Alkyl groups are electron-donating through the sigma bond framework, which enriches the electron density of the aromatic ring.

• Hyperconjugation: The overlap of C-H sigma bonds on the alkyl group with the pi system of the benzene ring further increases electron density in the ring.

These activating properties also govern the regioselectivity of the reaction. Alkyl groups are ortho, para-directors, meaning the incoming electrophile is preferentially directed to the positions adjacent (ortho) and opposite (para) to the alkyl substituent.[2][3] This is due to the enhanced stability of the carbocation intermediates (arenium ions or sigma complexes) formed during ortho and para attack, where a resonance structure places the positive charge directly on the carbon atom bearing the alkyl group.[4]

General Mechanism of Electrophilic Aromatic Substitution

The electrophilic aromatic substitution of alkylbenzenes proceeds through a two-step mechanism.[5]

• Attack of the Electrophile: The electron-rich π system of the alkylbenzene acts as a nucleophile and attacks the electrophile (E+). This is the slow, rate-determining step as it disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[5]

• Deprotonation: A weak base in the reaction mixture removes a proton from the sp3-hybridized carbon of the arenium ion. This is a fast step that restores the aromaticity of the ring, yielding the substituted alkylbenzene.[5]

Key Electrophilic Aromatic Substitution Reactions of Alkylbenzenes

Several key reactions exemplify the electrophilic aromatic substitution of alkylbenzenes:

• Nitration: The introduction of a nitro group (-NO2) onto the aromatic ring is typically achieved using a mixture of concentrated nitric acid and sulfuric acid, which generates the nitronium ion (NO2+) as the active electrophile.[6]

• Halogenation: The substitution of a halogen (e.g., -Br, -Cl) is commonly carried out in the presence of a Lewis acid catalyst, such as FeBr3 or AlCl3, which polarizes the halogen molecule to create a more potent electrophile.

• Sulfonation: The introduction of a sulfonic acid group (-SO3H) is achieved using fuming sulfuric acid (a solution of SO3 in concentrated sulfuric acid). The electrophile is believed to be SO3 or protonated SO3. This reaction is notably reversible.

• Friedel-Crafts Alkylation: This reaction involves the introduction of an alkyl group onto the aromatic ring using an alkyl halide and a Lewis acid catalyst (e.g., AlCl3). A significant limitation of this reaction is the propensity for carbocation rearrangements to form more stable carbocations.[7] Polyalkylation is also a common side reaction because the product is more reactive than the starting material.

• Friedel-Crafts Acylation: The introduction of an acyl group (-COR) is achieved using an acyl halide or acid anhydride (B1165640) with a Lewis acid catalyst. The electrophile is a resonance-stabilized acylium ion, which does not undergo rearrangement. The product, an aryl ketone, is deactivated towards further substitution, thus preventing polyacylation.

Quantitative Data on Reactivity and Regioselectivity

The electronic and steric effects of alkyl groups have a quantifiable impact on the rates and isomer distributions of electrophilic aromatic substitution reactions.

Relative Rates of Electrophilic Aromatic Substitution

The activating nature of alkyl groups leads to significantly faster reaction rates compared to benzene. The size of the alkyl group can influence this rate, with a balance between electron-donating effects and steric hindrance.

Alkylbenzene	Substituent	Relative Rate of Nitration (vs. Benzene = 1)
Toluene (B28343)	-CH₃	~25[8]
Ethylbenzene	-CH₂CH₃	~16
Isopropylbenzene (Cumene)	-CH(CH₃)₂	~14
tert-Butylbenzene	-C(CH₃)₃	~16

Note: Relative rates can vary with reaction conditions.

Isomer Distribution in Electrophilic Aromatic Substitution

The ortho, para-directing effect of alkyl groups is evident in the product distribution of EAS reactions. The ratio of ortho to para isomers is influenced by steric hindrance; as the size of the alkyl group increases, the proportion of the para product generally increases due to the steric hindrance at the ortho positions.[1]

Table 2: Isomer Distribution in the Nitration of Alkylbenzenes [1]

Alkylbenzene	Substituent	% Ortho	% Meta	% Para
Toluene	-CH₃	58	5	37
Ethylbenzene	-CH₂CH₃	45	4	51
Isopropylbenzene (Cumene)	-CH(CH₃)₂	30	5	65
tert-Butylbenzene	-C(CH₃)₃	16	8	75

Table 3: Isomer Distribution in the Chlorination of Toluene

Reaction	% Ortho	% Meta	% Para
Chlorination	60	1	39

Table 4: Isomer Distribution in the Sulfonation of Toluene

Reaction	% Ortho	% Meta	% Para
Sulfonation	32	6	62

Table 5: Isomer Distribution in Friedel-Crafts Reactions of Toluene

Reaction	Alkylating/Acylating Agent	% Ortho	% Meta	% Para
Alkylation (0 °C)	CH₃Cl / AlCl₃	54	17	29
Acylation	CH₃COCl / AlCl₃	-	-	~100

Note: Isomer distributions are sensitive to reaction conditions such as temperature and catalyst.

Experimental Protocols

Nitration of Toluene[6]

Materials:

• 5 mL conical vial with spin vane

• Crystallizing dish

• Magnetic stirrer

• Concentrated nitric acid (1.0 mL)

• Concentrated sulfuric acid (1.0 mL)

• Toluene (1.0 mL)

• Water (10 mL)

• Diethyl ether (8 mL)

• 10% Sodium bicarbonate solution (10 mL)

• Small separatory funnel

Procedure:

• Place the 5 mL conical vial, equipped with a spin vane, in a crystallizing dish filled with ice-water on a stirrer.

• Add 1.0 mL of concentrated nitric acid to the vial.

• While stirring, slowly add 1.0 mL of concentrated sulfuric acid.

• After the addition of sulfuric acid is complete, add 1.0 mL of toluene dropwise over a period of 5 minutes. The reaction is exothermic; slow the addition if boiling occurs.

• Allow the reaction mixture to stir and reach room temperature. Continue stirring for an additional 5 minutes.

• Transfer the reaction mixture to a small separatory funnel containing 10 mL of water.

• Rinse the conical vial with 4 mL of diethyl ether and add the rinsing to the separatory funnel. Repeat the rinsing with another 4 mL of diethyl ether.

• Gently shake the separatory funnel, allow the layers to separate, and remove the aqueous layer.

• Wash the organic layer with 10 mL of 10% sodium bicarbonate solution.

• The organic layer containing the nitrated toluene isomers can then be dried and the solvent removed for further analysis.

Friedel-Crafts Acylation of Toluene

Materials:

• 50 mL round-bottom flask

• Magnetic stir bar

• Claisen adaptor

• Addition funnel

• Air condenser

• Anhydrous aluminum chloride (0.0275 mol)

• Methylene (B1212753) chloride (13 mL)

• Acetyl chloride (0.0275 mol)

• Toluene (0.025 mol)

• Ice bath

• Separatory funnel

• Deionized water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Assemble a dry 50 mL round-bottom flask with a magnetic stir bar, Claisen adaptor, addition funnel, and air condenser.

• Add anhydrous aluminum chloride (0.0275 mol) to the flask, followed by 8 mL of methylene chloride.

• Cool the mixture in an ice bath to 0°C.

• In the addition funnel, place a solution of acetyl chloride (0.0275 mol) in 5 mL of methylene chloride.

• Add the acetyl chloride solution to the aluminum chloride suspension over 10 minutes. The mixture should become homogeneous and turn bright yellow.

• Once the electrophile is activated, add a solution of toluene (0.025 mol) in 5 mL of methylene chloride from the addition funnel.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature.

• The reaction is worked up by carefully pouring the mixture into a beaker containing ice and concentrated HCl. The organic layer is then extracted with methylene chloride, washed with water, sodium bicarbonate solution, and brine, and then dried over anhydrous sodium sulfate. The product can be purified by distillation or chromatography.

Friedel-Crafts Alkylation of Cumene (B47948) (Synthesis of Diisopropylbenzene)

Materials:

• High-pressure reactor (e.g., stainless steel tube)

• Silica-alumina catalyst

• Cumene

• Propylene (B89431)

• Inert packing material (e.g., glass wool, glass chips)

• Heating system (e.g., hot-oil heat tracing)

• Back pressure controller

• Gas chromatograph (for analysis)

Procedure (Industrial-style, continuous flow):

• Load the reactor tube with a silica-alumina catalyst bed, supported by inert packing material.

• Heat the reactor to the desired temperature (e.g., 170-200°C).

• Introduce a feed stream of cumene and propylene at a specific molar ratio (e.g., 6:1 to 8:1) into the reactor.

• Maintain the system at a pressure sufficient to keep the reactants in the liquid phase (e.g., 700 psig).

• The reaction mixture flows through the catalyst bed where the alkylation occurs.

• The product stream, containing diisopropylbenzene isomers, unreacted cumene, and propylene, exits the reactor.

• The product composition is analyzed by gas chromatography. The diisopropylbenzene isomers can be separated by fractional distillation.

Mandatory Visualizations

Caption: General mechanism of electrophilic aromatic substitution on alkylbenzenes.

Caption: Rationale for the ortho, para-directing effect of alkyl groups.

Caption: Experimental workflow for the nitration of toluene.

Caption: Comparison of Friedel-Crafts alkylation and acylation.

References

• 1. ejaet.com [ejaet.com]
• 2. US2817687A - Preparation of m- and p-diisopropyl-benzene - Google Patents [patents.google.com]
• 3. perfumerflavorist.com [perfumerflavorist.com]
• 4. ias.ac.in [ias.ac.in]
• 5. US7102043B2 - Process for synthesizing diisopropylbenzene - Google Patents [patents.google.com]
• 6. "Secondary reactions and partial rate factors in the sulfonation of chl" by Ernest Arthur Brown [scholarsarchive.byu.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

The Enigmatic Presence of 1-Ethyl-4-isobutylbenzene in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethyl-4-isobutylbenzene, a substituted alkylbenzene, is a molecule of interest due to its structural similarity to other biologically active compounds. While its presence in the natural world, particularly within the plant kingdom, is not widely documented, emerging evidence suggests its occurrence in trace amounts in certain plant species. This technical guide provides a comprehensive overview of the current knowledge regarding the natural occurrence of 1-Ethyl-4-isobutylbenzene in plants. It delves into the limited quantitative data available, details the experimental protocols necessary for its detection and quantification, and proposes a putative biosynthetic pathway based on established principles of plant secondary metabolism. This document aims to serve as a foundational resource for researchers investigating the phytochemistry, biosynthesis, and potential applications of this and related alkylbenzenes.

Natural Occurrence and Quantitative Data

The natural occurrence of 1-Ethyl-4-isobutylbenzene in the plant kingdom is sparse in currently available scientific literature. To date, its presence has been primarily reported in the essential oil of Curcuma longa (turmeric) rhizomes. However, comprehensive quantitative data remains elusive. One study on the composition of turmeric essential oil identified a structural isomer, 1,4-dimethyl-2-isobutylbenzene, at a concentration of 4.4%. While not the target compound, this finding suggests the potential for the biosynthesis of various positional isomers of substituted alkylbenzenes within this plant species.

Due to the limited direct quantitative data for 1-Ethyl-4-isobutylbenzene, the following table summarizes the reported concentration of its structural isomer to provide context for potential abundance.

Plant Species	Plant Part	Compound	Concentration (% of Essential Oil)	Analytical Method
Curcuma longa	Rhizome	1,4-dimethyl-2-isobutylbenzene	4.4%	GC-MS

It is crucial to note that this is a structural isomer and not 1-Ethyl-4-isobutylbenzene. Further research is required to quantify the precise concentration of 1-Ethyl-4-isobutylbenzene in Curcuma longa and other plant species.

Experimental Protocols for Identification and Quantification

The detection and quantification of 1-Ethyl-4-isobutylbenzene in plant matrices necessitate sensitive analytical techniques, primarily gas chromatography-mass spectrometry (GC-MS). The following is a generalized protocol based on established methods for the analysis of volatile compounds in plants like Curcuma longa.

Plant Material and Extraction

• Sample Preparation: Fresh or dried plant material (e.g., Curcuma longa rhizomes) should be finely ground to increase the surface area for extraction.

• Hydrodistillation: The ground plant material is subjected to hydrodistillation using a Clevenger-type apparatus for 3-4 hours. The collected essential oil is then dried over anhydrous sodium sulfate.

• Solvent Extraction: Alternatively, solvent extraction using a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) can be employed. The powdered plant material is macerated in the solvent, followed by filtration and concentration of the extract under reduced pressure.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer is required.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating alkylbenzenes.

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: A temperature gradient is essential for optimal separation. A typical program might be:

  • Initial temperature: 60°C for 5 minutes.

  • Ramp: Increase to 240°C at a rate of 3°C/min.

  • Hold: Maintain at 240°C for 10 minutes.

• Injector and Detector Temperatures: The injector and detector temperatures are typically set at 250°C and 280°C, respectively.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-500.

• Compound Identification: The identification of 1-Ethyl-4-isobutylbenzene is achieved by comparing the retention time and mass spectrum of the analyte with that of a pure standard. The fragmentation pattern in the mass spectrum is a key identifier.

• Quantification: For quantitative analysis, a calibration curve is constructed using a certified reference standard of 1-Ethyl-4-isobutylbenzene at various concentrations. An internal standard (e.g., n-alkane series) can be used to improve accuracy and precision.

Fig. 1: Generalized experimental workflow for the extraction and analysis of 1-Ethyl-4-isobutylbenzene from plant material.

Putative Biosynthetic Pathway

The precise biosynthetic pathway of 1-Ethyl-4-isobutylbenzene in plants has not been elucidated. However, based on the known biosynthesis of other alkylated aromatic compounds, such as p-cymene, and general principles of plant secondary metabolism, a putative pathway can be proposed. This proposed pathway involves the shikimate pathway for the synthesis of the aromatic ring and subsequent alkylation steps.

The biosynthesis likely begins with precursors from the shikimate pathway, leading to the formation of a phenylpropanoid intermediate. The isobutyl and ethyl side chains are likely derived from amino acid metabolism or the isoprenoid pathway. The final assembly could be catalyzed by a prenyltransferase or a similar alkylating enzyme, potentially through a mechanism analogous to a Friedel-Crafts alkylation, which has been observed in some enzymatic reactions in secondary metabolism.

Literature review on the synthesis of substituted benzenes

An In-depth Technical Guide to the Synthesis of Substituted Benzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of the core methodologies for the synthesis of substituted benzenes, a fundamental structural motif in pharmaceuticals, agrochemicals, and materials science. We will delve into the mechanisms, applications, and experimental considerations of key synthetic transformations, including electrophilic and nucleophilic aromatic substitution, modern cross-coupling reactions, and direct C-H functionalization. Quantitative data is summarized for comparative analysis, and detailed experimental protocols for seminal reactions are provided.

Electrophilic Aromatic Substitution (EAS)

Electrophilic Aromatic Substitution (EAS) is a foundational class of reactions for functionalizing aromatic rings. The core mechanism involves the attack of the electron-rich benzene (B151609) ring (the nucleophile) on a strong electrophile (E+).[1][2] This reaction proceeds through a two-step mechanism: the initial attack disrupts aromaticity to form a resonance-stabilized carbocation known as an arenium ion or sigma complex, which is the rate-determining step.[2][3] In the second, faster step, a base removes a proton from the carbon bearing the electrophile, restoring the stable aromatic system.[2]

The six most common EAS reactions taught in introductory organic chemistry are halogenation, nitration, sulfonation, Friedel-Crafts alkylation, and Friedel-Crafts acylation.[4] Each of these typically requires a catalyst, often a Lewis acid, to generate a sufficiently reactive electrophile to overcome the high stability of the benzene ring.[3][4][5]

Caption: General mechanism of Electrophilic Aromatic Substitution (EAS).

Substituent Effects

Existing substituents on the benzene ring profoundly influence both the rate of subsequent EAS reactions and the regioselectivity (the position of the new substituent).[1]

• Activating Groups: These groups donate electron density to the ring, stabilizing the arenium ion intermediate and increasing the reaction rate compared to benzene. They are typically ortho, para-directors. Examples include -OH, -OR, -NH₂, and alkyl groups.[1]

• Deactivating Groups: These groups withdraw electron density from the ring, destabilizing the intermediate and slowing the reaction rate. Most deactivators are meta-directors (e.g., -NO₂, -CN, -SO₃H, -COR). Halogens are an exception; they are deactivating but ortho, para-directing.[1]

Caption: Logical relationship of substituent effects in EAS reactions.

Representative EAS Reactions and Data

The following table summarizes common EAS reactions with typical conditions and yields.

Reaction	Electrophile (E+)	Catalyst / Reagents	Typical Yield (%)	Regioselectivity (Toluene)
Nitration	NO₂⁺	HNO₃, H₂SO₄	85-95	59% ortho, 4% meta, 37% para
Bromination	Br⁺	Br₂, FeBr₃	75-85	33% ortho, <1% meta, 67% para
Sulfonation	SO₃	Fuming H₂SO₄ (SO₃)	>95	32% ortho, 6% meta, 62% para
Friedel-Crafts Acylation	RCO⁺	RCOCl, AlCl₃	>90	<1% ortho, <1% meta, >99% para
Friedel-Crafts Alkylation	R⁺	RCl, AlCl₃	50-70	55% ortho, 17% meta, 28% para

Data compiled from various organic chemistry resources. Yields and regioselectivity are representative and can vary with specific substrates and conditions.

Experimental Protocol: Nitration of Methyl Benzoate (B1203000)

Objective: To synthesize methyl m-nitrobenzoate via electrophilic aromatic substitution.

Methodology:

• Place 6.0 g of methyl benzoate into a 100 mL flask and cool it in an ice bath to 0-5 °C.

• Slowly and with constant swirling, add 10 mL of concentrated sulfuric acid to the flask, maintaining the low temperature.

• Separately, prepare a nitrating mixture by slowly adding 4 mL of concentrated nitric acid to 8 mL of concentrated sulfuric acid in a separate flask, cooled in an ice bath.

• Add the cold nitrating mixture dropwise to the methyl benzoate solution over approximately 15 minutes. The temperature must be kept below 15 °C.

• After the addition is complete, allow the reaction mixture to stand at room temperature for 15 minutes with occasional swirling.

• Pour the reaction mixture slowly over 50 g of crushed ice in a beaker.

• The solid product, methyl m-nitrobenzoate, will precipitate. Collect the crude product by vacuum filtration and wash it with cold water.

• Recrystallize the crude product from methanol (B129727) to obtain the pure product. The expected yield is approximately 6.5 g.

Nucleophilic Aromatic Substitution (SNAr)

While aromatic rings are typically electron-rich, they can undergo nucleophilic substitution under specific conditions.[6] The Nucleophilic Aromatic Substitution (SNAr) mechanism is favored when the aromatic ring is rendered electron-poor by the presence of strong electron-withdrawing groups (EWGs), such as nitro (-NO₂) groups.[6][7][8]

The reaction proceeds via a two-step addition-elimination mechanism.[8] First, a strong nucleophile attacks the carbon atom bearing a good leaving group (typically a halide).[9] This forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[9][10] For the intermediate to be sufficiently stabilized, the EWGs must be positioned ortho or para to the leaving group.[7][9] In the second step, the leaving group is eliminated, and the aromaticity of the ring is restored.[9]

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Experimental Protocol: Synthesis of 2,4-Dinitrophenol (B41442)

Objective: To prepare 2,4-dinitrophenol from 1-chloro-2,4-dinitrobenzene (B32670) via an SNAr reaction.

Methodology:

• Dissolve 2.0 g of sodium carbonate in 40 mL of water in a 100 mL round-bottom flask equipped with a reflux condenser.

• Add 2.0 g of 1-chloro-2,4-dinitrobenzene to the flask. The chloro-compound will melt and form an oil at the bottom.

• Heat the mixture to a gentle reflux for approximately 30 minutes, with occasional swirling to ensure mixing. The oil will gradually react and dissolve.

• After the reflux period, cool the now-clear solution to room temperature.

• Carefully acidify the solution by slowly adding approximately 5 mL of concentrated hydrochloric acid.

• 2,4-Dinitrophenol will precipitate as a yellow solid. Cool the mixture in an ice bath to maximize precipitation.

• Collect the product by vacuum filtration and wash it with a small amount of cold water.

• The product can be purified by recrystallization from water. The expected yield is approximately 1.7 g.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have become one of the most powerful tools for constructing C-C and C-heteroatom bonds, revolutionizing the synthesis of complex substituted benzenes, particularly in the pharmaceutical industry.[11][12] These reactions, including the Nobel Prize-winning Suzuki, Heck, and Negishi reactions, involve the coupling of an organometallic reagent with an organic halide or triflate in the presence of a palladium catalyst.

The general catalytic cycle involves three key steps:

• Oxidative Addition: The Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Transmetalation: The organic group from the organometallic reagent (R-M) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups (Ar and R) couple and are eliminated from the palladium, forming the final product (Ar-R) and regenerating the Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Suzuki cross-coupling reaction.

Data on Suzuki-Miyaura Coupling

This table shows the scope of a typical Suzuki-Miyaura coupling between various aryl bromides and phenylboronic acid.

Aryl Bromide (Ar-Br)	Base	Catalyst	Yield (%)
4-Bromotoluene	K₂CO₃	Pd(PPh₃)₄	95
4-Bromoanisole	K₂CO₃	Pd(PPh₃)₄	98
1-Bromo-4-nitrobenzene	K₃PO₄	Pd(OAc)₂ / SPhos	92
2-Bromopyridine	K₂CO₃	Pd(PPh₃)₄	88
4-Bromobenzaldehyde	K₂CO₃	Pd(PPh₃)₄	90

Yields are representative for reactions typically run in a solvent like toluene (B28343) or dioxane with water at 80-100 °C.

Direct C-H Functionalization

A frontier in modern organic synthesis is the direct functionalization of C-H bonds.[13] This strategy avoids the need for pre-functionalized starting materials (like halides or organometallics), offering a more atom- and step-economical pathway to substituted arenes.[13][14] Transition metal catalysis, particularly with palladium, rhodium, and ruthenium, is a primary approach.[15][16]

A common strategy involves using a directing group on the substrate, which coordinates to the metal catalyst and positions it in close proximity to a specific C-H bond, typically at the ortho position, leading to high regioselectivity.[15][17] More recent advances have also enabled challenging meta and para C-H functionalizations.[13]

Caption: Workflow for directing group-assisted ortho-C-H functionalization.

Synthetic Strategies for Polysubstituted Benzenes

The synthesis of molecules with multiple substituents requires careful planning, often using a retrosynthetic approach.[18][19] The order of reactions is critical because the directing effects of the substituents must be considered at each step to install subsequent groups at the desired positions.[19][20]

For example, to synthesize 4-bromo-2-nitrotoluene, one must consider the directing effects of the methyl, bromo, and nitro groups. A Friedel-Crafts reaction cannot be performed on a nitrated ring, and brominating nitrotoluene would give a mixture.[18] A successful route involves first brominating toluene (an ortho, para-director) to get p-bromotoluene, and then nitrating this product, where the activating methyl group directs the nitro group to the desired ortho position.[18]

Caption: Retrosynthetic analysis for 4-bromo-2-nitrotoluene.

References

• 1. fiveable.me [fiveable.me]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. An analysis of electrophilic aromatic substitution: a “complex approach” - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP05245K [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. Video: Nucleophilic Aromatic Substitution: Addition–Elimination (SNAr) [jove.com]
• 10. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. The synthesis of novel highly substituted benzene derivatives for use in palladium-catalysed cross-coupling reactions - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. Photocatalytic regioselective C–H bond functionalizations in arenes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07491B [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01203A [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. 16.10 Synthesis of Polysubstituted Benzenes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 20. chem.libretexts.org [chem.libretexts.org]

In-Depth Technical Guide: Physicochemical Characteristics of 1-Ethyl-4-isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-isobutylbenzene is an aromatic hydrocarbon that holds significance in the pharmaceutical industry, primarily as a known impurity and a process intermediate related to the synthesis of ibuprofen. A thorough understanding of its physicochemical properties is crucial for process optimization, quality control, and safety assessment in drug development and manufacturing. This technical guide provides a comprehensive overview of the core physicochemical characteristics of 1-Ethyl-4-isobutylbenzene, including detailed experimental protocols for their determination and a summary of available data.

Physicochemical Data

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₈	[1][2][3][4]
Molecular Weight	162.27 g/mol	[1][2][4]
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene	[1][2]
Synonyms	p-Isobutylethylbenzene, Ibuprofen Impurity B2	[2]
CAS Number	100319-40-2	[1]
Physical Form	Liquid
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Water Solubility	Predicted to be low (non-polar molecule)
XlogP	4.3	[1][2]
Topological Polar Surface Area (TPSA)	0 Ų	[1][2]
Flash Point	Not applicable
Refractive Index	Data not available

Experimental Protocols

While specific experimental data for 1-Ethyl-4-isobutylbenzene is limited, the following are detailed, standard methodologies for determining the key physicochemical properties of similar liquid aromatic hydrocarbons.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[5][6]

Apparatus:

• Small test tube (e.g., fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., oil bath or aluminum block)[7]

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• Place a small amount (a few milliliters) of 1-Ethyl-4-isobutylbenzene into the small test tube.[6]

• Invert a capillary tube (sealed at one end) and place it into the test tube with the open end submerged in the liquid.[5]

• Attach the test tube to a thermometer using a rubber band, ensuring the bulb of the thermometer is level with the bottom of the test tube.[5]

• Immerse the assembly into a heating bath (an oil bath is suitable for temperatures above 100°C).[5]

• Heat the bath gently and stir to ensure even temperature distribution.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[5]

• Continue heating until a rapid and continuous stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid begins to enter the capillary tube.[5][6] Record this temperature.

Determination of Density

The density of a liquid can be determined using a pycnometer or a vibrating tube density meter.[8]

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance (accurate to at least 0.1 mg)

• Constant temperature bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Determine and record the mass of the empty, dry pycnometer.

• Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 20°C) until it reaches thermal equilibrium.

• Adjust the volume of the water to the calibration mark on the pycnometer, ensuring there are no air bubbles.

• Dry the outside of the pycnometer and weigh it.

• Empty and dry the pycnometer.

• Fill the pycnometer with 1-Ethyl-4-isobutylbenzene and repeat steps 3-5.

• Calculate the density using the following formula: Density = (Mass of substance) / (Volume of substance) Volume of substance = (Mass of water) / (Density of water at the measurement temperature)

Determination of Water Solubility (Slow-Stir Method)

For hydrophobic organic compounds like 1-Ethyl-4-isobutylbenzene, the slow-stir method is appropriate to avoid the formation of micro-emulsions.[9]

Apparatus:

• Large glass vessel (at least 1 liter) with a stopcock at the bottom

• Magnetic stirrer and stir bar

• Constant temperature bath or room

• Analytical instrumentation for quantification (e.g., Gas Chromatography-Mass Spectrometry, GC-MS)

Procedure:

• Add a known volume of high-purity water to the glass vessel.

• Add a small, excess amount of 1-Ethyl-4-isobutylbenzene to the water.

• Place the vessel in a constant temperature environment and stir the mixture slowly with a magnetic stirrer. The stirring speed should be gentle enough to create a vortex that is no more than 10-20% of the liquid depth, to prevent the formation of an emulsion.[9]

• Allow the mixture to equilibrate for an extended period (24-48 hours or longer, until successive measurements are constant).

• Stop stirring and allow the phases to separate completely.

• Carefully collect an aqueous sample from the bottom of the vessel through the stopcock, discarding the initial volume to avoid contamination from the stopcock surface.

• Extract the 1-Ethyl-4-isobutylbenzene from the aqueous sample using a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

• Analyze the extract using a calibrated analytical method (e.g., GC-MS) to determine the concentration of 1-Ethyl-4-isobutylbenzene. This concentration represents its water solubility at that temperature.

Determination of Flash Point (Closed-Cup Method)

The flash point is a critical safety parameter, indicating the lowest temperature at which a liquid can form an ignitable mixture with air. The Pensky-Martens closed-cup method is a common standard.[10][11]

Apparatus:

• Pensky-Martens closed-cup tester

• Thermometer

• Ignition source (e.g., gas flame or electric igniter)

Procedure:

• Pour the sample of 1-Ethyl-4-isobutylbenzene into the test cup up to the filling mark.

• Place the lid on the cup and insert the thermometer.

• Begin heating the sample at a slow, constant rate (e.g., 5-6°C per minute).[12]

• Stir the sample continuously at a specified speed.

• At regular temperature intervals, apply the ignition source to the opening in the cup lid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the liquid to ignite with a brief flash.[10][11] Record this temperature.

Visualization of Experimental Workflow

The following diagram illustrates the experimental workflow for the determination of the boiling point of 1-Ethyl-4-isobutylbenzene using the micro-capillary method.

Caption: Workflow for Boiling Point Determination.

Conclusion

This technical guide provides a foundational understanding of the physicochemical characteristics of 1-Ethyl-4-isobutylbenzene. While a complete experimental dataset for this specific compound is not publicly available, the provided data and standardized experimental protocols for similar aromatic hydrocarbons offer a robust framework for researchers, scientists, and drug development professionals. Accurate determination of these properties is essential for ensuring the quality, safety, and efficacy of pharmaceutical products where 1-Ethyl-4-isobutylbenzene may be present. Further experimental investigation is encouraged to establish a comprehensive and validated physicochemical profile for this compound.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. plantaedb.com [plantaedb.com]
• 3. PubChemLite - 1-ethyl-4-isobutylbenzene (C12H18) [pubchemlite.lcsb.uni.lu]
• 4. GSRS [precision.fda.gov]
• 5. tutorsglobe.com [tutorsglobe.com]
• 6. ivypanda.com [ivypanda.com]
• 7. byjus.com [byjus.com]
• 8. calnesis.com [calnesis.com]
• 9. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aidic.it [aidic.it]
• 11. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 12. almaaqal.edu.iq [almaaqal.edu.iq]

An In-depth Technical Guide to 1-Ethyl-4-isobutylbenzene and its Chemical Database Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethyl-4-isobutylbenzene, a substituted aromatic hydrocarbon. The document details its various synonyms and identifiers as found in prominent chemical databases, summarizes key quantitative data, and outlines representative experimental protocols for its synthesis and analysis. This information is intended to support researchers and professionals in the fields of chemistry and drug development in their understanding and utilization of this compound.

Chemical Identity and Synonyms

1-Ethyl-4-isobutylbenzene is systematically known as 1-ethyl-4-(2-methylpropyl)benzene according to IUPAC nomenclature.[1][2][3] In various chemical databases and commercial listings, it is referenced by a multitude of synonyms and identifiers, which are crucial for comprehensive literature and database searches.

Below is a summary of the most common synonyms and identifiers for 1-Ethyl-4-isobutylbenzene:

Identifier Type	Value
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene
CAS Number	100319-40-2
Molecular Formula	C₁₂H₁₈
InChI	InChI=1S/C12H18/c1-4-11-5-7-12(8-6-11)9-10(2)3/h5-8,10H,4,9H2,1-3H3
InChIKey	FMHWAAZOTFVMKR-UHFFFAOYSA-N
SMILES	CCC1=CC=C(C=C1)CC(C)C
Common Synonyms	p-Isobutylethylbenzene, Para Ethyl Isobutyl Benzene, 1-(4'-Isobutylphenyl)ethane, Benzene, 1-ethyl-4-(2-methylpropyl)-

A visual representation of the relationship between the primary name and its key synonyms is provided in the diagram below.

Caption: Logical relationship of 1-Ethyl-4-isobutylbenzene to its primary identifiers and common synonyms.

Quantitative Data

A summary of key quantitative physical and chemical properties of 1-Ethyl-4-isobutylbenzene is presented in the table below. This data is essential for various applications, including analytical method development and safety assessments.

Property	Value	Source
Molecular Weight	162.27 g/mol	PubChem
XLogP3-AA	4.3	PubChem
Hydrogen Bond Donors	0	PubChem
Hydrogen Bond Acceptors	0	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	162.140850574 g/mol	PubChem
Monoisotopic Mass	162.140850574 g/mol	PubChem
Topological Polar Surface Area	0 Ų	PubChem
Heavy Atom Count	12	PubChem
Complexity	107	PubChem

Experimental Protocols

Detailed experimental protocols are fundamental for the synthesis and analysis of chemical compounds. The following sections provide representative methodologies for 1-Ethyl-4-isobutylbenzene.

Synthesis via Friedel-Crafts Alkylation

Objective: To synthesize 1-Ethyl-4-isobutylbenzene by the ethylation of isobutylbenzene (B155976) using a Lewis acid catalyst.

Materials:

• Isobutylbenzene

• Ethyl chloride (or ethyl bromide)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous, non-polar solvent (e.g., dichloromethane (B109758) or carbon disulfide)

• Ice bath

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• In a fume hood, a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with isobutylbenzene and the anhydrous solvent.

• The flask is cooled in an ice bath to 0-5 °C.

• Anhydrous aluminum chloride is slowly added to the stirred solution.

• Ethyl chloride is then added dropwise to the reaction mixture while maintaining the low temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure completion.

• The reaction is quenched by carefully pouring the mixture over crushed ice.

• The organic layer is separated using a separatory funnel, washed with a dilute acid solution, then with a sodium bicarbonate solution, and finally with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• The crude 1-Ethyl-4-isobutylbenzene can be purified by fractional distillation.

Analytical Characterization

The identity and purity of 1-Ethyl-4-isobutylbenzene can be determined using various analytical techniques. Below are representative protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds. The following is a general protocol for the analysis of 1-Ethyl-4-isobutylbenzene.

Objective: To identify and quantify 1-Ethyl-4-isobutylbenzene in a sample.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• MS Detector (if used):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230 °C.

Sample Preparation:

• Prepare a stock solution of 1-Ethyl-4-isobutylbenzene in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Create a series of calibration standards by diluting the stock solution.

• Dissolve or dilute the sample to be analyzed in the same solvent to a concentration within the calibration range.

• Inject a 1 µL aliquot of the prepared sample or standard into the GC.

Reversed-phase HPLC can also be used for the analysis of 1-Ethyl-4-isobutylbenzene, particularly for its separation from less volatile impurities.

Objective: To separate and quantify 1-Ethyl-4-isobutylbenzene in a sample mixture.

Instrumentation and Conditions:

• HPLC System: Equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • Start with 50% B.

  • Linearly increase to 100% B over 15 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

Sample Preparation:

• Prepare a stock solution of 1-Ethyl-4-isobutylbenzene in acetonitrile or methanol.

• Prepare calibration standards by diluting the stock solution with the mobile phase.

• Dissolve or dilute the sample in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

• Inject a 10 µL aliquot onto the HPLC system.

Safety and Handling

1-Ethyl-4-isobutylbenzene is classified as harmful if swallowed.[1] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide provides a foundational understanding of 1-Ethyl-4-isobutylbenzene for professionals in scientific research and development. For specific applications, further optimization of the described protocols may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Unveiling the Biological Potential of 1-Ethyl-4-isobutylbenzene: A Technical Guide Based on its Structural Analog, Ibuprofen

Disclaimer: Direct experimental data on the biological activities of 1-Ethyl-4-isobutylbenzene is exceptionally limited in publicly available scientific literature. It is primarily recognized as a chemical intermediate and a certified reference material for its structurally similar and widely studied analog, ibuprofen (B1674241). This technical guide, therefore, leverages the extensive research conducted on ibuprofen to infer the potential biological activities, mechanisms of action, and experimental evaluation methodologies that would be relevant for 1-Ethyl-4-isobutylbenzene. All data, protocols, and pathways described herein are based on studies of ibuprofen.

Executive Summary

1-Ethyl-4-isobutylbenzene, a substituted aromatic hydrocarbon, shares a core structural motif with ibuprofen, a cornerstone non-steroidal anti-inflammatory drug (NSAID). This structural relationship suggests that 1-Ethyl-4-isobutylbenzene could exhibit similar biological activities, primarily centered around the modulation of inflammatory pathways. This document provides an in-depth technical overview of these potential activities, drawing from the well-established pharmacological profile of ibuprofen. The core mechanism is anticipated to be the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of pro-inflammatory prostaglandins (B1171923). This guide details the quantitative measures of this inhibition, outlines relevant experimental protocols for assessment, and visualizes the key signaling pathways and experimental workflows.

Core Biological Activity: Anti-Inflammatory Effects

The primary anticipated biological activity of 1-Ethyl-4-isobutylbenzene, based on its structural similarity to ibuprofen, is anti-inflammatory action. This effect is mediated through the inhibition of cyclooxygenase enzymes, COX-1 and COX-2.[1][2] These enzymes are responsible for the conversion of arachidonic acid into prostaglandin (B15479496) H2 (PGH2), a precursor for various prostaglandins that mediate pain, inflammation, and fever.[1][2]

Quantitative Data: Cyclooxygenase Inhibition

The inhibitory potency of a compound against COX enzymes is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the enzyme's activity. For ibuprofen, these values vary depending on the specific assay conditions.

Inhibitor	Target Enzyme	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
S-(+)-Ibuprofen	COX-1	2.1	0.76	[3]
S-(+)-Ibuprofen	COX-2	1.6	[3]
R-(-)-Ibuprofen	COX-1	Varies	Less potent than S-isomer	[4]
R-(-)-Ibuprofen	COX-2	Almost inactive	[4]
Ibuprofen (racemic)	COX-1	4-19	Varies	[5][6]
Ibuprofen (racemic)	COX-2	0.003-0.006 (inactivation)	[5][6]

Signaling Pathway: Prostaglandin Synthesis

The anti-inflammatory action of ibuprofen stems from its interference with the arachidonic acid cascade. By blocking the active site of COX enzymes, it prevents the synthesis of prostaglandins, thereby reducing the inflammatory response.

Diagram 1: Prostaglandin synthesis pathway and its inhibition by ibuprofen.

Other Potential Biological Activities

Beyond its primary anti-inflammatory role, ibuprofen has been investigated for other biological effects, which may also be relevant to 1-Ethyl-4-isobutylbenzene.

Cytotoxic Activity

Ibuprofen has demonstrated cytotoxic effects against various cancer cell lines, suggesting a potential for anticancer applications. This activity is often observed at concentrations higher than those required for anti-inflammatory effects.

Cell Line	Compound	IC50	Exposure Time	Reference
HeLa (Cervical Cancer)	Ibuprofen	2.5 mg/mL	24 and 48 hours	[7]
KKU-M139 (Cholangiocarcinoma)	Ibuprofen	1.87 mM	48 hours	[8]
KKU-213B (Cholangiocarcinoma)	Ibuprofen	1.63 mM	48 hours	[8]

Antimicrobial Activity

Ibuprofen has been shown to possess antimicrobial properties against a range of bacteria and fungi. The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity.

Microorganism	Compound	MIC (µg/mL)	Reference
Staphylococcus aureus	Ibuprofen	2500	[9]
Cutibacterium acnes	Ibuprofen	313	[9]
Pseudomonas aeruginosa	Ibuprofen	2500	[9]
Acinetobacter baumannii (clinical isolate)	Ibuprofen	5000	[9]
Candida albicans	Ibuprofen	>31.3	[10]
Aspergillus brasiliensis	Ibuprofen	>31.3	[10]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the biological activities of a compound. The following are generalized protocols based on those used for ibuprofen.

In Vitro COX Inhibition Assay

This assay determines the IC50 of a test compound against purified COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2

• Arachidonic acid (substrate)

• Test compound (e.g., 1-Ethyl-4-isobutylbenzene) and reference inhibitor (e.g., ibuprofen)

• Reaction buffer (e.g., Tris-HCl)

• Detection reagent (e.g., colorimetric or fluorometric probe for prostaglandin production)

Procedure:

• Prepare a series of dilutions of the test compound and reference inhibitor.

• In a microplate, add the reaction buffer, enzyme (COX-1 or COX-2), and the test compound/inhibitor at various concentrations.

• Pre-incubate the mixture for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding arachidonic acid.

• Allow the reaction to proceed for a specific time (e.g., 10 minutes).

• Stop the reaction (e.g., by adding a quenching agent).

• Measure the amount of prostaglandin produced using a suitable detection method.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a control without inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. Ibuprofen - Wikipedia [en.wikipedia.org]
• 2. news-medical.net [news-medical.net]
• 3. PharmGKB summary: ibuprofen pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of cyclooxygenase-1 and -2 by R(-)- and S(+)-ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic basis for selective inhibition of cyclo-oxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic basis for selective inhibition of cyclo-oxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. onlinejbs.com [onlinejbs.com]
• 8. Ibuprofen and diclofenac differentially affect cell viability, apoptosis and morphology changes of human cholangiocarcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]

Structural Elucidation of 1-Ethyl-4-isobutylbenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-isobutylbenzene, with the chemical formula C₁₂H₁₈ and a molecular weight of 162.27 g/mol , is an alkylated aromatic hydrocarbon.[1][2][3] Its structure consists of a benzene (B151609) ring substituted with an ethyl group and an isobutyl group at the para position. The systematic IUPAC name for this compound is 1-ethyl-4-(2-methylpropyl)benzene.[1] This document provides a comprehensive guide to the structural elucidation of 1-Ethyl-4-isobutylbenzene, detailing the analytical techniques and spectroscopic data required for its unambiguous identification.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Ethyl-4-isobutylbenzene is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₈	[1][2][3]
Molecular Weight	162.27 g/mol	[1][2][3]
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene	[1]
CAS Number	100319-40-2	[1]
InChI	InChI=1S/C12H18/c1-4-11-5-7-12(8-6-11)9-10(2)3/h5-8,10H,4,9H2,1-3H3	[1]
InChIKey	FMHWAAZOTFVMKR-UHFFFAOYSA-N	[1][3]
Canonical SMILES	CCC1=CC=C(C=C1)CC(C)C	[1]

Spectroscopic Data for Structural Elucidation

The structural confirmation of 1-Ethyl-4-isobutylbenzene relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

The proton NMR spectrum of 1-Ethyl-4-isobutylbenzene is predicted to show distinct signals for the aromatic and aliphatic protons. The para-substitution pattern of the benzene ring leads to a characteristic splitting pattern for the aromatic protons, which appear as two doublets.

Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.10	d	2H	Aromatic (Ha)
~7.05	d	2H	Aromatic (Hb)
~2.60	q	2H	-CH₂- (ethyl)
~2.45	d	2H	-CH₂- (isobutyl)
~1.85	m	1H	-CH- (isobutyl)
~1.22	t	3H	-CH₃ (ethyl)
~0.90	d	6H	-CH₃ (isobutyl)

Note: Predicted values are based on empirical data for similar structures. Actual experimental values may vary slightly.

The carbon NMR spectrum provides information on the number of non-equivalent carbon atoms in the molecule. Due to the symmetry of the para-substituted benzene ring, four signals are expected in the aromatic region, along with the signals for the aliphatic carbons of the ethyl and isobutyl groups.

Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~142	C-ethyl (aromatic)
~139	C-isobutyl (aromatic)
~129	CH (aromatic)
~128	CH (aromatic)
~45	-CH₂- (isobutyl)
~30	-CH- (isobutyl)
~28	-CH₂- (ethyl)
~22	-CH₃ (isobutyl)
~16	-CH₃ (ethyl)

Note: Predicted values are based on empirical data for similar structures.[4] Actual experimental values may vary slightly.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming the structure. In the mass spectrum of 1-Ethyl-4-isobutylbenzene, the molecular ion peak [M]⁺ is expected at m/z 162. The fragmentation pattern is characterized by the loss of alkyl fragments.

Major Predicted Mass Spectrometry Fragments

m/z	Fragment Ion	Proposed Structure
162	[C₁₂H₁₈]⁺	Molecular Ion
147	[C₁₁H₁₅]⁺	[M - CH₃]⁺
133	[C₁₀H₁₃]⁺	[M - C₂H₅]⁺
119	[C₉H₁₁]⁺	[M - C₃H₇]⁺
105	[C₈H₉]⁺	[M - C₄H₉]⁺
91	[C₇H₇]⁺	Tropylium ion

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. For 1-Ethyl-4-isobutylbenzene, the IR spectrum will show characteristic absorption bands for the aromatic ring and the C-H bonds of the alkyl substituents.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration
3100-3000	Aromatic C-H stretch
2960-2850	Aliphatic C-H stretch
1615, 1515	Aromatic C=C stretch
1465	C-H bend (alkyl)
820	para-disubstituted C-H out-of-plane bend

Note: Predicted values are based on typical absorption ranges for the respective functional groups.

Experimental Protocols

Detailed methodologies are crucial for the accurate structural elucidation of 1-Ethyl-4-isobutylbenzene.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Ethyl-4-isobutylbenzene in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrument Setup: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Use a standard single-pulse experiment. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

• Data Processing: Process the acquired free induction decays (FIDs) by applying a Fourier transform. Phase and baseline correct the resulting spectra. Integrate the signals in the ¹H NMR spectrum and pick the peaks in both ¹H and ¹³C spectra.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of 1-Ethyl-4-isobutylbenzene (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• GC Conditions:

  • Column: Use a nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Set the injector temperature to 250 °C and use a split injection mode (e.g., split ratio 50:1).

  • Oven Program: Start at an initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: Set the ion source temperature to 230 °C.

  • Transfer Line Temperature: Set the transfer line temperature to 280 °C.

• Data Analysis: Identify the peak corresponding to 1-Ethyl-4-isobutylbenzene in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak to determine the molecular ion and the fragmentation pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

• Sample Preparation: As 1-Ethyl-4-isobutylbenzene is a liquid, it can be analyzed directly as a thin film between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

  • Thin Film Method: Place a drop of the liquid on one salt plate and gently press the second plate on top to create a thin, uniform film.

  • ATR Method: Place a drop of the liquid directly onto the ATR crystal.

• Instrument Setup: Set the spectrometer to acquire data in the mid-IR range (4000-400 cm⁻¹).

• Data Acquisition: Collect a background spectrum of the empty salt plates or the clean ATR crystal. Then, acquire the sample spectrum. Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Identify the characteristic absorption bands.

Logical Workflow for Structural Elucidation

The following diagram illustrates the logical workflow for the structural elucidation of an unknown compound, such as 1-Ethyl-4-isobutylbenzene.

Caption: Logical workflow for the structural elucidation of 1-Ethyl-4-isobutylbenzene.

Conclusion

The structural elucidation of 1-Ethyl-4-isobutylbenzene is achieved through a systematic application of modern analytical techniques. The combination of ¹H and ¹³C NMR spectroscopy provides a detailed map of the carbon-hydrogen framework, while mass spectrometry confirms the molecular weight and provides characteristic fragmentation patterns. Infrared spectroscopy confirms the presence of the aromatic ring and alkyl functional groups. The collective interpretation of data from these orthogonal techniques allows for the unambiguous confirmation of the structure of 1-Ethyl-4-isobutylbenzene, which is essential for its use in research, development, and quality control applications.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. GSRS [precision.fda.gov]
• 4. ntweb.deltastate.edu [ntweb.deltastate.edu]

The Synthesis of Ibuprofen: A Technical Guide to the Boots and BHC Processes

An In-depth Examination of the Industrial Production of a Keystone NSAID

Introduction

Ibuprofen (B1674241), a nonsteroidal anti-inflammatory drug (NSAID), is a cornerstone of modern pain management. Its widespread use is underpinned by robust and efficient manufacturing processes. This technical guide provides a detailed exploration of the two primary industrial syntheses of ibuprofen: the traditional Boots process and the more modern, greener Boots-Hoechst-Celanese (BHC) process. While the query specified 1-Ethyl-4-isobutylbenzene as a starting material, the established and industrially significant synthesis routes for ibuprofen commence with isobutylbenzene (B155976). It is presumed that isobutylbenzene was the intended precursor for this analysis. This document will delve into the core chemistry, experimental protocols, and comparative efficiencies of these two pivotal manufacturing pathways, offering valuable insights for researchers, scientists, and drug development professionals.

Comparative Analysis of Ibuprofen Synthesis Routes

The Boots process, developed in the 1960s, was the original commercial method for producing ibuprofen. While a landmark achievement, it is a six-step synthesis characterized by low atom economy and the generation of significant waste. The BHC process, developed in the 1980s, represents a significant leap forward in green chemistry, streamlining the synthesis to three steps with vastly improved efficiency.[1][2][3]

Metric	Boots Process	BHC Process
Starting Material	Isobutylbenzene	Isobutylbenzene
Number of Steps	6	3
Overall Yield	~40%	~77-80%
Atom Economy	~40%	~77% (approaching 99% with acetic acid recovery)
Key Reagents	Acetic anhydride (B1165640), Ethyl chloroacetate (B1199739), Hydroxylamine (B1172632), Sodium amide	Acetic anhydride, Hydrogen, Carbon monoxide
Catalysts	Aluminum chloride (stoichiometric)	Hydrogen fluoride (B91410) (recyclable), Raney Nickel or Palladium on carbon, Palladium complex
Primary Byproducts	Aluminum trichloride (B1173362) hydrate, various inorganic salts	Acetic acid (recyclable)

The Boots Process: A Six-Step Synthesis

The Boots process, while less efficient than the BHC process, laid the groundwork for the large-scale production of ibuprofen. It involves a six-step sequence starting from the Friedel-Crafts acylation of isobutylbenzene.[1][3]

The six-step Boots process for the synthesis of ibuprofen.

Experimental Protocols: The Boots Process

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

This initial step involves the acylation of isobutylbenzene to form 4'-isobutylacetophenone.[4]

• Reagents:

  • Isobutylbenzene (1.0 eq)

  • Acetic anhydride (1.0 eq)

  • Anhydrous aluminum chloride (AlCl₃) (2.0 eq)

  • Dichloromethane (solvent)

  • 4M Hydrochloric acid (for quenching)

  • 10% Sodium hydroxide (B78521) solution (for washing)

  • Brine (for washing)

• Procedure:

  • To a cooled (0 °C) suspension of anhydrous AlCl₃ in dichloromethane, a mixture of isobutylbenzene and acetic anhydride is added slowly.

  • The reaction mixture is stirred at 0 °C for 45 minutes.

  • The reaction is quenched by the slow addition of cold 4M HCl.

  • The organic layer is separated, washed sequentially with 10% NaOH, water, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield 4'-isobutylacetophenone.

Step 2: Darzens Reaction

The resulting ketone undergoes a Darzens condensation with ethyl chloroacetate to form an α,β-epoxy ester.[5]

• Reagents:

  • 4'-Isobutylacetophenone (1.0 eq)

  • Ethyl chloroacetate (1.0 eq)

  • Sodium amide (NaNH₂) (1.2 eq)

  • Dry benzene (B151609) (solvent)

• Procedure:

  • To a mixture of 4'-isobutylacetophenone and ethyl chloroacetate in dry benzene, finely pulverized sodium amide is added portion-wise over 2 hours, maintaining the temperature at 15-20 °C.

  • The mixture is stirred for an additional 2 hours at room temperature.

  • The reaction mixture is poured onto crushed ice.

  • The organic layer is separated, and the aqueous layer is extracted with benzene.

  • The combined organic layers are washed with water and dried over anhydrous sodium sulfate.

  • The solvent is removed, and the resulting ethyl 3-(4-isobutylphenyl)-3-methyloxirane-2-carboxylate is purified by vacuum distillation.

Step 3: Hydrolysis and Decarboxylation

The epoxy ester is then hydrolyzed and decarboxylated to yield 2-(4-isobutylphenyl)propanal.

• Reagents:

  • Ethyl 3-(4-isobutylphenyl)-3-methyloxirane-2-carboxylate (1.0 eq)

  • Aqueous acid (e.g., HCl) or base (e.g., NaOH)

• Procedure:

  • The epoxy ester is heated with an aqueous acid or base to hydrolyze the ester and open the epoxide ring.

  • Upon acidification (if a basic hydrolysis was performed), the resulting β-hydroxy carboxylic acid readily decarboxylates to form the aldehyde, 2-(4-isobutylphenyl)propanal.

  • The product is extracted with an organic solvent, and the solvent is removed after drying.

Step 4: Oxime Formation

The aldehyde is converted to its corresponding oxime.[6][7]

• Reagents:

  • 2-(4-Isobutylphenyl)propanal (1.0 eq)

  • Hydroxylamine hydrochloride (1.1 eq)

  • Sodium carbonate or other base (to neutralize HCl)

  • Ethanol (B145695)/water (solvent)

• Procedure:

  • A solution of the aldehyde in ethanol is treated with an aqueous solution of hydroxylamine hydrochloride and a base.

  • The mixture is heated to reflux until the reaction is complete (monitored by TLC).

  • Upon cooling, the oxime product often crystallizes and can be collected by filtration.

Step 5: Dehydration of the Oxime

The oxime is dehydrated to form the corresponding nitrile.[8]

• Reagents:

  • 2-(4-Isobutylphenyl)propanal oxime (1.0 eq)

  • Acetic anhydride

• Procedure:

  • The oxime is heated with an excess of acetic anhydride.

  • The reaction mixture is then poured into water to hydrolyze the excess acetic anhydride.

  • The nitrile product, 2-(4-isobutylphenyl)propanenitrile, is extracted with an organic solvent, washed, dried, and purified.

Step 6: Hydrolysis of the Nitrile

The final step is the hydrolysis of the nitrile to the carboxylic acid, ibuprofen.[9][10]

• Reagents:

  • 2-(4-Isobutylphenyl)propanenitrile (1.0 eq)

  • Aqueous acid (e.g., H₂SO₄) or base (e.g., NaOH)

• Procedure:

  • The nitrile is refluxed with a strong acid or base.

  • If basic hydrolysis is used, the resulting carboxylate salt is acidified to precipitate ibuprofen.

  • The crude ibuprofen is collected by filtration and can be recrystallized from a suitable solvent (e.g., hexane) to yield the pure product.

The BHC (Boots-Hoechst-Celanese) Process: A Greener Approach

The BHC process is a more elegant and environmentally friendly three-step synthesis that has largely replaced the Boots process in industrial production.[1][3]

The three-step, greener BHC process for ibuprofen synthesis.

Experimental Protocols: The BHC Process

Step 1: Friedel-Crafts Acylation with HF Catalyst

This step is analogous to the first step of the Boots process but utilizes anhydrous hydrogen fluoride (HF) as both a catalyst and a solvent, which can be recovered and reused.[1]

• Reagents:

  • Isobutylbenzene

  • Acetic anhydride

  • Anhydrous hydrogen fluoride (catalyst and solvent)

• Procedure:

  • Isobutylbenzene is treated with acetic anhydride in the presence of anhydrous hydrogen fluoride.

  • The reaction produces 4'-isobutylacetophenone and acetic acid as a byproduct.

  • The HF is recovered for reuse, and the product is separated from the acetic acid.

Step 2: Catalytic Hydrogenation

The ketone is reduced to the corresponding alcohol via catalytic hydrogenation.[11]

• Reagents:

  • 4'-Isobutylacetophenone (1.0 eq)

  • Hydrogen gas (H₂)

  • Raney Nickel or Palladium on carbon (Pd/C) catalyst

  • Methanol (solvent, optional)

• Procedure:

  • A solution of 4'-isobutylacetophenone in a suitable solvent (or neat) is charged into a hydrogenation reactor with the catalyst.

  • The reactor is pressurized with hydrogen gas (e.g., 100 psig).

  • The mixture is heated (e.g., to 30 °C) and agitated until the uptake of hydrogen ceases.

  • The catalyst is filtered off, and the solvent (if used) is removed to yield 1-(4-isobutylphenyl)ethanol. A 99.5% conversion with 96.6% selectivity to the desired alcohol has been reported.[11]

Step 3: Carbonylation

The final and key step of the BHC process is the palladium-catalyzed carbonylation of the alcohol to directly form ibuprofen.[12][13]

• Reagents:

  • 1-(4-Isobutylphenyl)ethanol (IBPE) (56.0 mmol)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.37 mmol)

  • 10% Hydrochloric acid (68 mmol HCl)

  • Carbon monoxide (CO)

  • Benzene (solvent)

• Procedure:

  • 1-(4-Isobutylphenyl)ethanol, the palladium catalyst, 10% HCl, and benzene are charged to a high-pressure autoclave.

  • The autoclave is sealed, purged with nitrogen and then carbon monoxide.

  • The reactor is pressurized with carbon monoxide (e.g., 800 psig).

  • The reaction mixture is heated to 125-129 °C with stirring for 6-16 hours.[12]

  • After cooling and depressurization, the reaction mixture is worked up to isolate ibuprofen. This involves separating the organic and aqueous phases, extracting the aqueous phase, and then purifying the ibuprofen from the organic phase, often via crystallization.

Logical Relationship of Synthesis Pathways

The following diagram illustrates the divergence of the two synthesis routes from a common intermediate, highlighting the streamlined nature of the BHC process.

Comparative workflow of the Boots and BHC ibuprofen syntheses.

Conclusion

The evolution from the Boots process to the BHC process for the synthesis of ibuprofen is a compelling case study in the advancement of industrial organic chemistry and the principles of green chemistry. The BHC process offers significant advantages in terms of efficiency, waste reduction, and atom economy, making it the preferred method for modern large-scale production. This guide has provided a detailed technical overview of both pathways, including comparative data and experimental protocols, to serve as a valuable resource for professionals in the chemical and pharmaceutical sciences. The continued optimization of such processes remains a critical endeavor in the pursuit of sustainable and cost-effective drug manufacturing.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. CA1338673C - Catalyst recycle in the carbonylation of isobutylphenylethanol to ibuprofen - Google Patents [patents.google.com]
• 3. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 4. Ibuprofen Synthesis | Synaptic | Central College [central.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. asianpubs.org [asianpubs.org]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hydrolysis of Ibuprofen Nitrile and Ibuprofen Amide and Deracemisation of Ibuprofen Using Nocardia corallina B-276 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. EP0284310A1 - Process for producing ibuprofen - Google Patents [patents.google.com]
• 13. US4981995A - Method for producing ibuprofen - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Ethyl-4-isobutylbenzene as a Key Intermediate in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethyl-4-isobutylbenzene is a significant intermediate in the synthesis of various active pharmaceutical ingredients (APIs), most notably the widely used non-steroidal anti-inflammatory drug (NSAID), Ibuprofen. Its strategic position in the synthetic pathway allows for the efficient construction of the 4-isobutylphenyl moiety, a core structural feature of Ibuprofen and other potential drug candidates. This document provides detailed application notes on the synthesis of 1-Ethyl-4-isobutylbenzene and its subsequent conversion to a key precursor of Ibuprofen. It includes comprehensive experimental protocols, quantitative data, and visual representations of the chemical transformations and workflows.

Introduction

The pharmaceutical industry continually seeks to optimize synthetic routes to APIs, focusing on efficiency, cost-effectiveness, and environmental sustainability. 1-Ethyl-4-isobutylbenzene has emerged as a valuable intermediate in modern synthetic strategies for Ibuprofen, offering advantages over traditional routes. Its preparation via Friedel-Crafts alkylation of isobutylbenzene (B155976) and its subsequent functionalization through Friedel-Crafts acylation are pivotal steps in the manufacturing process. These reactions, when optimized, can provide high yields and purity of the desired products, contributing to a more streamlined and economical production of Ibuprofen.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Ethyl-4-isobutylbenzene is provided in the table below.

Property	Value
Molecular Formula	C₁₂H₁₈
Molecular Weight	162.27 g/mol
CAS Number	100319-40-2
Appearance	Colorless liquid
Boiling Point	211-212 °C
Density	0.862 g/cm³

Synthetic Applications

The primary application of 1-Ethyl-4-isobutylbenzene in pharmaceutical manufacturing is as a precursor to 4'-isobutylacetophenone (B122872), a direct intermediate in the synthesis of Ibuprofen. The ethyl group can be further functionalized to introduce the propionic acid moiety required for the final drug molecule.

Synthesis of 1-Ethyl-4-isobutylbenzene via Friedel-Crafts Alkylation

The synthesis of 1-Ethyl-4-isobutylbenzene is typically achieved through the Friedel-Crafts alkylation of isobutylbenzene with an ethylating agent, such as ethyl chloride or ethyl bromide, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[1] The isobutyl group is an ortho, para-directing activator, and due to steric hindrance, the para-substituted product is predominantly formed.

Synthesis of 4'-Isobutylacetophenone via Friedel-Crafts Acylation

1-Ethyl-4-isobutylbenzene serves as the substrate for the subsequent Friedel-Crafts acylation to produce 4'-isobutylacetophenone.[1][2][3][4] This reaction introduces an acetyl group to the para position of the ethyl group. Various catalysts can be employed, including traditional Lewis acids and more environmentally benign solid acid catalysts like zeolites.[2][3][4] A high yield of 95% has been reported for this acylation step using triflic acid as a catalyst.[1]

Experimental Protocols

Protocol 1: Synthesis of 1-Ethyl-4-isobutylbenzene

Objective: To synthesize 1-Ethyl-4-isobutylbenzene via Friedel-Crafts alkylation of isobutylbenzene.

Materials:

• Isobutylbenzene

• Ethyl bromide

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric acid (HCl), 1 M

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• To the flask, add anhydrous dichloromethane and anhydrous aluminum chloride. Cool the mixture to 0 °C in an ice bath.

• Slowly add ethyl bromide to the stirred suspension.

• Add isobutylbenzene dropwise from the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by slowly pouring the mixture over crushed ice and 1 M HCl.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: The crude 1-Ethyl-4-isobutylbenzene can be purified by fractional distillation under reduced pressure.[5] Collect the fraction boiling at approximately 211-212 °C. Purity can be assessed by Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Protocol 2: Synthesis of 4'-Isobutylacetophenone

Objective: To synthesize 4'-isobutylacetophenone via Friedel-Crafts acylation of 1-Ethyl-4-isobutylbenzene.

Materials:

• 1-Ethyl-4-isobutylbenzene

• Acetic anhydride (B1165640)

• Zeolite beta catalyst

• Anhydrous toluene

Procedure:

• Activate the zeolite beta catalyst by heating it under vacuum.

• In a round-bottom flask, add the activated zeolite beta catalyst, 1-Ethyl-4-isobutylbenzene, and anhydrous toluene.

• Heat the mixture to the desired reaction temperature (ranging from 60 to 165 °C).[2][4]

• Add acetic anhydride dropwise to the reaction mixture.

• Maintain the reaction at the set temperature for a period of 2-24 hours, monitoring the progress by Thin Layer Chromatography (TLC) or GC-MS.[2][4]

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst by filtration.

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 4'-isobutylacetophenone.

Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Reaction Conditions and Yields for the Synthesis of 4'-Isobutylacetophenone

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Zeolite Beta	Acetic Anhydride	Toluene	60-165	2-24	Not Specified	[2][4]
Triflic Acid	Not Specified	Not Specified	150	Not Specified	95	[1]

Visualizations

Caption: Synthetic pathway from Isobutylbenzene to Ibuprofen.

Caption: General experimental workflow for synthesis and purification.

Conclusion

1-Ethyl-4-isobutylbenzene is a crucial intermediate in the efficient synthesis of Ibuprofen. The provided protocols for its synthesis and subsequent acylation, based on Friedel-Crafts chemistry, offer a robust foundation for researchers and drug development professionals. The use of solid acid catalysts like zeolites presents a greener alternative to traditional Lewis acids. Further optimization of these protocols, particularly in continuous flow systems, holds the potential for even more efficient and sustainable pharmaceutical manufacturing processes.[1]

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. EP1138662B1 - A process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 3. CATALYSED ACYLATION OF ALKYLATED BENZENE DERIVATIVES - Patent 1670738 [data.epo.org]
• 4. patents.justia.com [patents.justia.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: 1-Ethyl-4-isobutylbenzene in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethyl-4-isobutylbenzene is an aromatic hydrocarbon with potential, yet largely unexplored, applications in materials science. While primarily recognized as a key intermediate in the synthesis of pharmaceuticals, its inherent chemical properties—hydrophobicity, aromaticity, and potential for functionalization—suggest its utility as a building block for novel materials, a specialized solvent, or a modifier for polymer properties. These notes provide an overview of its characteristics and outline protocols for its synthesis and potential applications in the materials science domain.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 1-Ethyl-4-isobutylbenzene is fundamental to exploring its applications in materials science.

Property	Value	Reference
Molecular Formula	C₁₂H₁₈	[1][2][3]
Molecular Weight	162.27 g/mol	[1][2][3]
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene	[2]
CAS Number	100319-40-2	[2]
Appearance	Colorless liquid (presumed)
Boiling Point	~215-217 °C (Predicted)
Density	~0.86 g/cm³ (Predicted)
Solubility	Insoluble in water; Soluble in common organic solvents	[4]
Predicted XlogP	4.3	[1]

Potential Applications in Materials Science

Direct applications of 1-Ethyl-4-isobutylbenzene in materials science are not yet widely documented. However, based on the chemistry of analogous alkylated benzenes, several potential areas of use can be proposed.

Precursor for Functional Monomers and Polymers

The aromatic ring of 1-Ethyl-4-isobutylbenzene can be functionalized to introduce polymerizable groups (e.g., vinyl, styryl, or acrylic moieties). The presence of the isobutyl and ethyl side chains could impart desirable properties to the resulting polymers, such as:

• Increased Solubility in Organic Solvents: The alkyl groups can enhance the solubility of rigid polymer backbones.

• Lowered Dielectric Constant: The incorporation of nonpolar alkyl groups can reduce the dielectric constant of polymers, a desirable property for microelectronics applications.

• Modified Thermal Properties: The side chains can influence the glass transition temperature (Tg) and thermal stability of polymers.

High-Performance Hydrophobic Solvent

Due to its hydrophobic nature and relatively high boiling point, 1-Ethyl-4-isobutylbenzene could serve as a specialized solvent or a processing aid in polymer chemistry.[4] Potential uses include:

• Solvent for Polymerization: It could be a suitable medium for the polymerization of nonpolar monomers.

• Processing of Aromatic Polymers: Many high-performance aromatic polymers are difficult to process due to their poor solubility.[5][6] Hydrophobic aromatic solvents can aid in their dissolution and processing.

• Component in Coating Formulations: Its low volatility and hydrophobicity could be advantageous in certain coating and ink formulations.

Experimental Protocols

Synthesis of 1-Ethyl-4-isobutylbenzene via Friedel-Crafts Alkylation

This protocol describes a general method for the synthesis of 1-Ethyl-4-isobutylbenzene based on the Friedel-Crafts alkylation of isobutylbenzene (B155976).

Materials:

• Isobutylbenzene

• Ethyl chloride or ethyl bromide

• Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid catalyst

• Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Set up a clean, dry reaction apparatus under an inert atmosphere (e.g., nitrogen or argon).

• To a stirred solution of isobutylbenzene in the anhydrous solvent, slowly add the Lewis acid catalyst at 0 °C.

• From a dropping funnel, add the ethylating agent (ethyl chloride or ethyl bromide) dropwise to the reaction mixture, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or TLC).

• Upon completion, quench the reaction by carefully pouring the mixture over crushed ice and 1 M HCl.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain pure 1-Ethyl-4-isobutylbenzene.

Safety Precautions: Friedel-Crafts reactions are exothermic and should be conducted with caution in a well-ventilated fume hood. The Lewis acid catalyst is corrosive and moisture-sensitive.

Hypothetical Protocol: Use as a Solvent for Polystyrene Film Casting

This protocol outlines a hypothetical application of 1-Ethyl-4-isobutylbenzene as a solvent for the solution casting of a polystyrene film.

Materials:

• Polystyrene (PS) pellets

• 1-Ethyl-4-isobutylbenzene

• Glass petri dish

• Magnetic stirrer and hotplate

• Vacuum oven

Procedure:

• Prepare a 10% (w/v) solution of polystyrene in 1-Ethyl-4-isobutylbenzene by dissolving the PS pellets in the solvent with gentle heating and stirring.

• Once a homogeneous solution is obtained, pour it into a clean, level glass petri dish.

• Cover the petri dish with a perforated lid to allow for slow solvent evaporation at room temperature in a fume hood.

• After the majority of the solvent has evaporated and a tacky film has formed, transfer the petri dish to a vacuum oven.

• Dry the film under vacuum at a temperature below the glass transition temperature of polystyrene (e.g., 60-80 °C) until a constant weight is achieved.

• Carefully peel the resulting polystyrene film from the glass substrate.

Diagrams

References

• 1. PubChemLite - 1-ethyl-4-isobutylbenzene (C12H18) [pubchemlite.lcsb.uni.lu]
• 2. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 5. azom.com [azom.com]
• 6. Analysis and Processing of Water-Insoluble Aromatic Polymers [mgahv.in]

Application Notes and Protocols: 1-Ethyl-4-isobutylbenzene as a Pharmaceutical Secondary Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-Ethyl-4-isobutylbenzene as a pharmaceutical secondary standard. This document includes its primary applications, detailed analytical protocols for its characterization and use, and illustrative quantitative data.

Introduction

1-Ethyl-4-isobutylbenzene is a critical pharmaceutical secondary standard, primarily utilized in the quality control of Ibuprofen and its related substances. As a certified reference material (CRM), it provides a cost-effective and convenient alternative to in-house working standards for pharmaceutical laboratories and manufacturers.[1][2] Its well-characterized nature ensures the accuracy and consistency of analytical data in pharma release testing, method development, and validation.

Chemical and Physical Properties:

Property	Value
Synonyms	1-Ethyl-4-(2-methylpropyl)benzene, p-Isobutylethylbenzene, Ibuprofen Impurity B
Molecular Formula	C₁₂H₁₈
Molecular Weight	162.27 g/mol [1]
CAS Number	100319-40-2
Form	Liquid
Storage Temperature	2-30°C

Applications in Pharmaceutical Analysis

The primary application of 1-Ethyl-4-isobutylbenzene as a pharmaceutical secondary standard is in the quantitative and qualitative analysis of active pharmaceutical ingredients (APIs) and finished products.[1]

• Impurity Profiling: It serves as a reference for the identification and quantification of impurities in Ibuprofen synthesis.

• Method Validation: Used to validate analytical methods, such as HPLC and GC, for the analysis of Ibuprofen and its related compounds.

• Quality Control: Employed in routine quality control testing of raw materials and final drug products to ensure they meet regulatory specifications.

• Release Testing: Utilized in the final release testing of pharmaceutical batches.[1]

Quantitative Data Summary

The following tables summarize representative quantitative data for a typical batch of 1-Ethyl-4-isobutylbenzene pharmaceutical secondary standard. Note: Users must refer to the Certificate of Analysis (COA) for the specific lot in use for actual certified values.

Table 1: Purity and Assay Data (Illustrative)

Parameter	Method	Specification	Illustrative Value
Purity	qNMR	≥ 99.0%	99.8%
Assay (vs. USP Reference Standard)	HPLC	Report Value	99.7%
Assay (vs. EP Reference Standard)	HPLC	Report Value	99.9%

Table 2: Impurity Profile (Illustrative)

Impurity	Method	Specification	Illustrative Value
Volatile Impurities	GC-HS	≤ 0.1%	0.05%
Water Content	Karl Fischer Titration	≤ 0.2%	0.08%
Residual Solvents	GC-HS	Conforms to ICH Q3C	< 100 ppm
Non-volatile Residue	Gravimetry	≤ 0.1%	0.03%

Experimental Protocols

Detailed methodologies for the characterization and use of 1-Ethyl-4-isobutylbenzene are provided below.

4.1. Protocol for Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol is a general guideline for the purity assessment of 1-Ethyl-4-isobutylbenzene and the quantification of related substances in Ibuprofen.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (pH adjusted to 3.0 with phosphoric acid).[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 35°C.[3]

• Detection Wavelength: 254 nm.[3]

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Accurately weigh and dissolve 1-Ethyl-4-isobutylbenzene in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Prepare the sample containing Ibuprofen and potential impurities by dissolving it in the mobile phase to a suitable concentration.

• Chromatographic Run: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Analysis: Identify the peak corresponding to 1-Ethyl-4-isobutylbenzene based on its retention time. Calculate the purity or concentration by comparing the peak area of the analyte in the sample to the peak areas of the standards.

4.2. Protocol for Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed for the identification and quantification of volatile impurities in 1-Ethyl-4-isobutylbenzene.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[4]

• Injector Temperature: 250°C.[4]

• Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

  • Scan Mode: Full scan.

Procedure:

• Sample Preparation: Dilute the 1-Ethyl-4-isobutylbenzene sample in a suitable solvent (e.g., dichloromethane) to an appropriate concentration.

• GC-MS Analysis: Inject a 1 µL aliquot of the prepared sample into the GC-MS system.

• Data Analysis: Identify impurities by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities using an internal or external standard method.

4.3. Protocol for Purity Assay by Quantitative NMR (qNMR)

qNMR is a primary ratio method for determining the purity of a substance without the need for a specific reference standard of the same compound.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity that is soluble in the same deuterated solvent and has signals that do not overlap with the analyte (e.g., maleic acid, dimethyl sulfone).

• Solvent: A suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6).

• NMR Parameters:

  • Pulse Program: A single pulse experiment with a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest (typically 30-60 seconds) to ensure full relaxation.

  • Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the 1-Ethyl-4-isobutylbenzene sample and the internal standard into a vial. Dissolve the mixture in a precise volume of the deuterated solvent.

• NMR Data Acquisition: Acquire the ¹H NMR spectrum of the sample solution using the quantitative parameters.

• Data Processing: Process the spectrum with appropriate phasing and baseline correction.

• Purity Calculation: Calculate the purity of 1-Ethyl-4-isobutylbenzene using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (W_std / W_analyte) * P_std

  Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

Visualized Workflows and Relationships

Diagram 1: General Workflow for Pharmaceutical Secondary Standard Qualification

Caption: Qualification workflow for a secondary standard.

Diagram 2: HPLC Analysis Workflow

Caption: HPLC analysis workflow for purity determination.

Diagram 3: qNMR Purity Calculation Logic

Caption: Logical flow for qNMR purity calculation.

References

• 1. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]
• 2. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]
• 3. Related Substances study in Ibuprofen Raw Materials and Its Preparations [journal11.magtechjournal.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for 1-Ethyl-4-isobutylbenzene as a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-isobutylbenzene is a high-purity certified reference material (CRM) primarily utilized as a pharmaceutical secondary standard. Its structural similarity to Ibuprofen makes it an important reference compound in the pharmaceutical industry for quality control, method validation, and impurity profiling.[1][2] This document provides detailed application notes and protocols for the effective use of 1-Ethyl-4-isobutylbenzene CRM in analytical testing.

Key Applications:

• Quantitative Analysis: As a standard for the quantification of 1-Ethyl-4-isobutylbenzene in various samples.

• Method Validation: To validate analytical methods for the analysis of Ibuprofen and its related substances.

• Impurity Profiling: As a reference marker for the identification and quantification of process-related impurities in drug substances and products.

• System Suitability Testing: To ensure the performance of chromatographic systems.

Physicochemical Properties and Certified Values

1-Ethyl-4-isobutylbenzene is a liquid at room temperature and should be stored at 2-30°C. Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	1-Ethyl-4-(2-methylpropyl)benzene	[3]
Synonyms	p-Isobutylethylbenzene	[3]
CAS Number	100319-40-2	[3]
Molecular Formula	C₁₂H₁₈	[3][4]
Molecular Weight	162.27 g/mol	[3][4]
Form	Liquid

As a certified reference material, each batch of 1-Ethyl-4-isobutylbenzene is supplied with a certificate of analysis that includes the certified property values. A representative table of certified values is provided below.

Certified Property	Certified Value	Uncertainty	Analytical Method Used for Certification
Purity (Assay)	99.8%	± 0.2%	Gas Chromatography (GC-FID)
Identity	Confirmed	N/A	¹H-NMR, Mass Spectrometry (MS)

Experimental Protocols

The following are detailed protocols for the use of 1-Ethyl-4-isobutylbenzene CRM in common analytical applications.

Purity Determination and Assay by Gas Chromatography (GC-FID)

This method is suitable for determining the purity of 1-Ethyl-4-isobutylbenzene and for its quantitative analysis in samples.

Experimental Workflow:

GC-FID Analysis Workflow

Materials and Reagents:

• 1-Ethyl-4-isobutylbenzene CRM

• Hexane (B92381) (GC grade)

• Volumetric flasks and pipettes

• Autosampler vials

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Chromatographic Conditions:

Parameter	Condition
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min
Injection Volume	1.0 µL
Injector Temperature	250°C
Split Ratio	50:1
Oven Temperature Program	Initial: 100°C (hold for 2 min) Ramp: 10°C/min to 250°C Hold: 5 min at 250°C
Detector Temperature	280°C
Detector Gases	Hydrogen and Air (as per manufacturer's recommendation)

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 50 mg of 1-Ethyl-4-isobutylbenzene CRM into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with hexane to obtain a stock solution of approximately 1000 µg/mL.

  • Prepare a series of calibration standards by diluting the stock solution with hexane to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Prepare the sample by dissolving a known amount in hexane to achieve a final concentration within the calibration range.

• Analysis:

  • Inject the prepared standards and samples into the GC-FID system.

  • Record the chromatograms and integrate the peak area of 1-Ethyl-4-isobutylbenzene.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of 1-Ethyl-4-isobutylbenzene in the sample solution from the calibration curve.

  • Calculate the purity of the sample using the following formula: Purity (%) = (Concentration from curve / Nominal sample concentration) x 100

Analysis of Related Substances by High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the separation and quantification of 1-Ethyl-4-isobutylbenzene from its potential impurities, particularly in the context of Ibuprofen quality control.

Experimental Workflow:

HPLC-UV Analysis Workflow

Materials and Reagents:

• 1-Ethyl-4-isobutylbenzene CRM

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• Volumetric flasks and pipettes

• Autosampler vials

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[5]

Chromatographic Conditions:

Parameter	Condition
Mobile Phase	A: Water with 0.1% Phosphoric Acid B: Acetonitrile with 0.1% Phosphoric Acid
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	220 nm

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of 1-Ethyl-4-isobutylbenzene CRM into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water to obtain a stock solution of approximately 100 µg/mL.

  • Prepare a working standard by diluting the stock solution to a suitable concentration (e.g., 1 µg/mL for impurity analysis).

• Sample Preparation:

  • Prepare the sample by dissolving a known amount in the diluent to achieve an expected concentration of the main component that allows for the detection of impurities at the desired level.

• Analysis:

  • Inject the prepared standard and sample solutions into the HPLC system.

  • Record the chromatograms.

• Data Analysis:

  • Identify the peak for 1-Ethyl-4-isobutylbenzene based on the retention time of the standard.

  • For the quantification of impurities, use the principle of area normalization (assuming equal response factors for closely related impurities) or quantify against the 1-Ethyl-4-isobutylbenzene standard.

  • Calculate the percentage of each impurity using the formula: Impurity (%) = (Area of impurity peak / Total area of all peaks) x 100

Data Presentation

The following tables present hypothetical data obtained from the analysis of a batch of Ibuprofen for the presence of 1-Ethyl-4-isobutylbenzene as a process impurity, using the GC-FID method described above.

Table 1: Calibration Data for 1-Ethyl-4-isobutylbenzene

Standard Concentration (µg/mL)	Peak Area (arbitrary units)
1.0	5,234
5.0	26,170
10.0	52,480
25.0	130,900
50.0	262,150
100.0	525,300
Correlation Coefficient (r²)	0.9998

Table 2: Analysis of Ibuprofen Batches

Sample ID	Sample Concentration (mg/mL)	Peak Area of 1-Ethyl-4-isobutylbenzene	Calculated Concentration (µg/mL)	Amount of Impurity (%)
Ibuprofen Batch A	10.0	15,720	3.0	0.030
Ibuprofen Batch B	10.0	8,390	1.6	0.016
Ibuprofen Batch C	10.0	22,040	4.2	0.042

Logical Relationships in Method Selection

The choice of analytical method often depends on the specific requirements of the analysis. The following diagram illustrates the decision-making process for selecting between GC and HPLC for the analysis of 1-Ethyl-4-isobutylbenzene.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 1-Ethyl-4-isobutylbenzene in the Analysis of Ibuprofen and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the significance and analytical methodologies related to 1-Ethyl-4-isobutylbenzene, a known impurity in ibuprofen (B1674241). The protocols detailed below are essential for the quality control and assurance of ibuprofen active pharmaceutical ingredients (APIs) and finished drug products.

Introduction

Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID), is synthesized through various chemical pathways. During its manufacture, process-related impurities can be introduced, which must be carefully monitored to ensure the safety and efficacy of the final product. 1-Ethyl-4-isobutylbenzene is recognized as a process-related impurity of ibuprofen.[1] Its presence in the final product can indicate inefficiencies or variations in the manufacturing process. Therefore, robust analytical methods are crucial for its detection and quantification.

1-Ethyl-4-isobutylbenzene is utilized as a certified reference material (CRM) or pharmaceutical secondary standard in analytical laboratories.[2] This allows for the accurate identification and quantification of this impurity in ibuprofen samples, ensuring they meet the stringent requirements of pharmacopeias and regulatory bodies.

Origin of 1-Ethyl-4-isobutylbenzene in Ibuprofen Synthesis

The most common synthesis routes for ibuprofen, such as the Boots process and the BHC (Boots-Hoechst-Celanese) process, start with isobutylbenzene.[3][4][5] 1-Ethyl-4-isobutylbenzene can arise as a byproduct during the Friedel-Crafts acylation of isobutylbenzene, a key step in these synthetic pathways. The presence of certain catalysts and reaction conditions can lead to the formation of this and other related substances.

Ibuprofen Synthesis Pathway and Potential Impurity Formation

Caption: Figure 1: Simplified Ibuprofen Synthesis and Impurity Point.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the most prevalent technique for the analysis of ibuprofen and its related compounds due to its high resolution and sensitivity. Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for the analysis of volatile impurities.

High-Performance Liquid Chromatography (HPLC)

Protocol for the Determination of 1-Ethyl-4-isobutylbenzene in Ibuprofen

This protocol is based on a validated method for the separation of ibuprofen from its related compounds.[6]

A. Instrumentation and Materials

• HPLC system with a UV detector

• Ascentis® Express C18 column (150 x 4.6 mm, 2.7 µm) or equivalent

• Ibuprofen reference standard

• 1-Ethyl-4-isobutylbenzene certified reference material

• Phosphoric acid

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

B. Chromatographic Conditions

Parameter	Condition
Column	Ascentis® Express C18 (150 x 4.6 mm, 2.7 µm)
Mobile Phase A	0.1% Phosphoric acid in water
Mobile Phase B	0.1% Phosphoric acid in acetonitrile
Gradient	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL

Table 1: HPLC Chromatographic Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
20.0	20	80
25.0	20	80
25.1	60	40
30.0	60	40

Table 2: HPLC Gradient Program

C. Preparation of Solutions

• Diluent: Prepare a mixture of acetonitrile and water (1:1 v/v).

• Standard Stock Solution: Accurately weigh and dissolve appropriate amounts of ibuprofen and 1-Ethyl-4-isobutylbenzene reference standards in the diluent to obtain a known concentration (e.g., 1 mg/mL).

• Working Standard Solution: Dilute the standard stock solution with the diluent to a suitable concentration for analysis (e.g., 10 µg/mL).

• Sample Preparation: Accurately weigh and dissolve the ibuprofen API or crushed tablet powder in the diluent to obtain a final concentration within the linear range of the method. Filter the solution through a 0.45 µm syringe filter before injection.

D. Data Analysis and System Suitability

• Identify the peaks of ibuprofen and 1-Ethyl-4-isobutylbenzene based on their retention times compared to the standard.

• Quantify the amount of 1-Ethyl-4-isobutylbenzene in the sample using the peak area and the concentration of the standard.

• System suitability parameters such as resolution, tailing factor, and theoretical plates should be monitored to ensure the validity of the results.

Quantitative Data Summary

Compound	Retention Time (min)	Relative Retention Time (RRT)	Limit of Quantification (LOQ)
Ibuprofen	~8.5	1.00	-
1-Ethyl-4-isobutylbenzene	~15.2	~1.79	≤ 1 µg/mL[6]

Table 3: Chromatographic Data and Performance [6]

Analytical Workflow for Ibuprofen Impurity Profiling

Caption: Figure 2: HPLC Workflow for Impurity Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

While less common for routine analysis of ibuprofen impurities, GC-MS can be a powerful tool for identification and confirmation, especially for volatile compounds.

General Protocol Outline for GC-MS Analysis

• Sample Preparation:

  • For solid samples, dissolve in a suitable organic solvent.

  • Derivatization may be necessary for ibuprofen to increase its volatility. Common derivatizing agents include silylating agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • 1-Ethyl-4-isobutylbenzene is volatile and typically does not require derivatization.

• GC-MS Instrumental Parameters:

  • Injector: Split/splitless inlet, with an appropriate injection temperature (e.g., 250 °C).

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Temperature Program: A temperature gradient is used to separate the compounds, for example, starting at a low temperature (e.g., 70 °C) and ramping up to a higher temperature (e.g., 280 °C).

  • Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

• Data Analysis:

  • Identification of 1-Ethyl-4-isobutylbenzene is confirmed by comparing its mass spectrum and retention time with that of a certified reference standard.

Conclusion

The monitoring of 1-Ethyl-4-isobutylbenzene is a critical aspect of quality control in the manufacturing of ibuprofen. The use of certified reference materials in conjunction with validated analytical methods, such as the HPLC protocol detailed in these notes, ensures that the levels of this and other impurities are maintained within acceptable limits, thereby guaranteeing the quality, safety, and efficacy of the final drug product. These protocols and application notes serve as a valuable resource for analytical scientists and professionals in the pharmaceutical industry.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 4. CN101456808A - Method for preparing ibuprofen - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Assay of Ibuprofen Esters & Impurities [sigmaaldrich.com]

Application Notes and Protocols for the Characterization of 1-Ethyl-4-isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the characterization of 1-Ethyl-4-isobutylbenzene, a key intermediate in various organic syntheses. The following protocols detail the use of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy for the identification, purity assessment, and structural elucidation of this compound.

Analytical Methods Overview

A multi-pronged analytical approach is essential for the complete characterization of 1-Ethyl-4-isobutylbenzene. Gas chromatography is ideally suited for analyzing volatile impurities and assessing thermal stability. High-performance liquid chromatography is the method of choice for purity determination and profiling of related, less volatile substances. Mass spectrometry provides unequivocal molecular weight confirmation, and its fragmentation patterns can aid in structural elucidation. Finally, nuclear magnetic resonance spectroscopy offers detailed structural information for unambiguous identification.

A summary of the recommended analytical techniques and their primary applications is presented below.

Analytical Technique	Primary Application	Key Parameters Measured
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities, thermal degradation products.	Retention Time (RT), Mass-to-charge ratio (m/z)
High-Performance Liquid Chromatography (HPLC)	Purity assessment, quantification, and separation from non-volatile impurities and isomers.	Retention Time (RT), UV Absorbance
Nuclear Magnetic Resonance (NMR) Spectroscopy	Unambiguous structural confirmation and elucidation.	Chemical Shift (δ), Coupling Constants (J), Integration

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For 1-Ethyl-4-isobutylbenzene, it is particularly useful for detecting process-related impurities and potential degradation products.

Experimental Protocol

a. Instrumentation and Materials

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium (99.999% purity).

• Sample Solvent: Dichloromethane or Hexane (HPLC grade).

• 1-Ethyl-4-isobutylbenzene reference standard and sample for analysis.

b. Chromatographic Conditions

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Carrier Gas Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Transfer Line Temperature	280 °C

c. Mass Spectrometer Conditions

Parameter	Value
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	40-400 amu
Scan Mode	Full Scan and Selected Ion Monitoring (SIM)
SIM Ions	m/z 91, 105, 119, 133, 162

d. Sample Preparation

• Prepare a stock solution of 1-Ethyl-4-isobutylbenzene reference standard at 1 mg/mL in the chosen sample solvent.

• Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

• Prepare the sample for analysis by dissolving a known amount in the sample solvent to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

e. Data Analysis

• Identify the 1-Ethyl-4-isobutylbenzene peak in the chromatogram by comparing its retention time with that of the reference standard.

• Confirm the identity by comparing the mass spectrum of the sample peak with the reference spectrum. Key fragments to monitor include the molecular ion at m/z 162 and characteristic fragments of alkylbenzenes.

• Quantify the purity and any impurities by creating a calibration curve from the working standards and applying it to the peak areas obtained from the sample chromatogram.

Workflow for the GC-MS analysis of 1-Ethyl-4-isobutylbenzene.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC with UV detection is a robust method for determining the purity of 1-Ethyl-4-isobutylbenzene and for separating it from its isomers and non-volatile impurities. A reversed-phase method using a C18 column is generally effective.[1]

Experimental Protocol

a. Instrumentation and Materials

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Reversed-Phase Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[1]

• Mobile Phase A: HPLC-grade Water.[1]

• Mobile Phase B: HPLC-grade Methanol.[1]

• Sample Diluent: Methanol.

• 1-Ethyl-4-isobutylbenzene reference standard and sample for analysis.

b. Chromatographic Conditions

Parameter	Value
Column Temperature	30 °C
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	254 nm
Mobile Phase Gradient	Time (min)

c. Sample Preparation

• Prepare a stock solution of the 1-Ethyl-4-isobutylbenzene reference standard at a concentration of 1 mg/mL in methanol.[1]

• Prepare a working standard for analysis at a concentration of approximately 0.1 mg/mL by diluting the stock solution with the mobile phase.

• Prepare the sample for analysis by dissolving a known amount in the mobile phase to achieve a similar concentration to the working standard.

• Filter all solutions through a 0.45 µm syringe filter before injection.[1]

d. Data Analysis

• Identify the 1-Ethyl-4-isobutylbenzene peak by comparing its retention time with that of the reference standard.

• Determine the purity of the sample by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• For quantitative analysis, a calibration curve should be constructed using a series of standards of known concentrations.

Workflow for the HPLC analysis of 1-Ethyl-4-isobutylbenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most definitive analytical technique for the structural elucidation of 1-Ethyl-4-isobutylbenzene. Both ¹H and ¹³C NMR spectra provide a wealth of information about the molecular structure.

Experimental Protocol

a. Instrumentation and Materials

• NMR Spectrometer (e.g., 300 MHz or higher).

• 5 mm NMR tubes.

• Deuterated Solvent: Chloroform-d (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS).

• 1-Ethyl-4-isobutylbenzene sample.

b. Sample Preparation

• Dissolve approximately 10-20 mg of the 1-Ethyl-4-isobutylbenzene sample in 0.6-0.7 mL of CDCl₃.

• Vortex the sample until it is fully dissolved.

• Transfer the solution to an NMR tube.

c. NMR Data Acquisition

Parameter	¹H NMR	¹³C NMR
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Program	Standard 1D pulse	Proton-decoupled 1D
Spectral Width	-2 to 12 ppm	-10 to 220 ppm
Acquisition Time	~3-4 s	~1-2 s
Relaxation Delay	1-2 s	2 s
Number of Scans	8-16	512 or more
Referencing	TMS at 0.00 ppm	CDCl₃ at 77.16 ppm

d. Data Analysis and Expected Chemical Shifts

• Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication) and Fourier transform.

• Phase and baseline correct the resulting spectrum.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants to assign the signals to the protons and carbons in the molecule.

Expected ¹H NMR Data (in CDCl₃):

• Aromatic Protons: ~7.1 ppm (multiplet, 4H)

• Ethyl CH₂: ~2.6 ppm (quartet, 2H)

• Isobutyl CH₂: ~2.4 ppm (doublet, 2H)

• Isobutyl CH: ~1.8 ppm (multiplet, 1H)

• Ethyl CH₃: ~1.2 ppm (triplet, 3H)

• Isobutyl CH₃: ~0.9 ppm (doublet, 6H)

Expected ¹³C NMR Data (in CDCl₃):

• Aromatic Quaternary Carbons: ~140-142 ppm

• Aromatic CH Carbons: ~128-129 ppm

• Isobutyl CH₂: ~45 ppm

• Ethyl CH₂: ~29 ppm

• Isobutyl CH: ~30 ppm

• Ethyl CH₃: ~16 ppm

• Isobutyl CH₃: ~22 ppm

Workflow for the NMR analysis of 1-Ethyl-4-isobutylbenzene.

References

• 1. researchgate.net [researchgate.net]

Application Note: HPLC-Based Purity Assessment of 1-Ethyl-4-isobutylbenzene

AN-HPLC-028

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 1-Ethyl-4-isobutylbenzene. As a key intermediate and potential impurity in pharmaceutical synthesis, particularly related to ibuprofen, ensuring its purity is critical for quality control.[1][2][3] The described reverse-phase HPLC method provides excellent resolution and sensitivity for separating 1-Ethyl-4-isobutylbenzene from its potential process-related impurities.

Introduction

1-Ethyl-4-isobutylbenzene is an aromatic hydrocarbon that serves as an important chemical intermediate.[4][5][6] In the pharmaceutical industry, it is recognized as a process-related impurity in the synthesis of active pharmaceutical ingredients (APIs) like Ibuprofen.[2][3] Accurate quantification of its purity and impurity profile is essential for ensuring the quality, safety, and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used for the separation and quantification of aromatic compounds and their related substances.[7][8][9] This protocol outlines a simple, precise, and reliable reverse-phase HPLC (RP-HPLC) method for this purpose.

Experimental Protocol

Materials and Reagents

• Reference Standard: 1-Ethyl-4-isobutylbenzene, Certified Reference Material (CRM) (≥99.5% purity)[10]

• Solvents: Acetonitrile (HPLC Grade), Water (HPLC Grade or Milli-Q)

• Acid: Phosphoric Acid (ACS Grade, ~85%)

• Filters: 0.45 µm PTFE or Nylon syringe filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The conditions provided below are a robust starting point and may be optimized as needed.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Phosphoric Acid (pH adjusted to ~3.0)
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient Elution	0-10 min: 50% B, 10-25 min: 50-90% B, 25-30 min: 90% B, 30.1-35 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	35 minutes

Preparation of Solutions

• Mobile Phase A Preparation: Add 1.0 mL of phosphoric acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas.

• Mobile Phase B Preparation: Add 1.0 mL of phosphoric acid to 1000 mL of HPLC-grade acetonitrile. Mix thoroughly and degas.

• Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

Standard Solution Preparation

• Accurately weigh approximately 25 mg of 1-Ethyl-4-isobutylbenzene reference standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a stock solution of approximately 500 µg/mL.

• Further dilute 1.0 mL of this stock solution into a 100 mL volumetric flask with the diluent to obtain a working standard solution of approximately 5 µg/mL (1.0% of the test concentration).

Sample Solution Preparation

• Accurately weigh approximately 25 mg of the 1-Ethyl-4-isobutylbenzene sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a test solution with a nominal concentration of 500 µg/mL.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Analysis Procedure

• Equilibrate the HPLC system with the mobile phase at the initial gradient composition for at least 30 minutes or until a stable baseline is achieved.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject the working standard solution (5 µg/mL) to determine the retention time and response for the main analyte.

• Inject the sample solution.

• Record the chromatograms and integrate the peaks.

Experimental Workflow

The logical workflow for the purity assessment is illustrated below.

Caption: Workflow for HPLC purity analysis of 1-Ethyl-4-isobutylbenzene.

Data Analysis and Results

The purity of the 1-Ethyl-4-isobutylbenzene sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

System Suitability

Before sample analysis, system suitability parameters should be established by injecting the standard solution multiple times (n=5). Typical parameters include:

• Tailing Factor (Asymmetry): ≤ 2.0

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (%RSD) for Peak Area: ≤ 2.0%

Illustrative Results

The following table summarizes hypothetical data obtained from the analysis of a sample batch.

Component Name	Retention Time (min)	Peak Area (mAU*s)	Area (%)
Impurity A (Hypothetical)	12.54	1,520	0.05
Impurity B (Hypothetical)	14.89	2,890	0.10
1-Ethyl-4-isobutylbenzene	18.21	2,984,500	99.80
Impurity C (Hypothetical)	20.76	1,650	0.05
Total	-	2,990,560	100.00

Conclusion

The described RP-HPLC method is demonstrated to be suitable for the purity assessment of 1-Ethyl-4-isobutylbenzene. The method is specific, robust, and provides clear separation from potential impurities, making it an effective tool for quality control in research and manufacturing environments.

References

• 1. Related Substances study in Ibuprofen Raw Materials and Its Preparations [journal11.magtechjournal.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. CAS 100319-40-2 1-Ethyl-4-Isobutylbenzene Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-ETHYL-4-(2-METHYLPROPYL)BENZENE | 100319-40-2 [chemicalbook.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pp.bme.hu [pp.bme.hu]
• 9. zodiaclifesciences.com [zodiaclifesciences.com]
• 10. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]

Application Note: Identification of Volatile Impurities in 1-Ethyl-4-isobutylbenzene using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the identification and semi-quantitative analysis of volatile impurities in 1-Ethyl-4-isobutylbenzene, a key intermediate and potential impurity in the synthesis of active pharmaceutical ingredients (APIs) such as ibuprofen. The protocol outlines a headspace GC-MS method, which is highly effective for the analysis of volatile and semi-volatile organic compounds. This document provides a comprehensive experimental protocol, data presentation, and visual representations of the workflow and potential impurity formation pathways to aid researchers in quality control and process optimization.

Introduction

1-Ethyl-4-isobutylbenzene is an alkylated aromatic hydrocarbon that can be a critical starting material or an impurity in various chemical syntheses.[1] In the pharmaceutical industry, it is recognized as a related substance to ibuprofen.[2] The purity of such intermediates is of paramount importance as impurities can affect the efficacy, safety, and stability of the final drug product. Volatile organic impurities can arise from the manufacturing process, including side reactions during synthesis or the use of various solvents.[3]

The synthesis of 1-Ethyl-4-isobutylbenzene is often achieved through Friedel-Crafts alkylation of isobutylbenzene (B155976) with an ethylating agent, a reaction known to be susceptible to side reactions that can generate various impurities.[4] These can include isomers, over-alkylated products, and unreacted starting materials. Therefore, a reliable analytical method to identify and quantify these volatile impurities is crucial for ensuring the quality of 1-Ethyl-4-isobutylbenzene.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[5] Its high chromatographic resolution and the structural information provided by mass spectrometry make it an ideal choice for analyzing complex mixtures and identifying unknown impurities.[3] This application note presents a detailed protocol for using headspace GC-MS to identify potential volatile impurities in 1-Ethyl-4-isobutylbenzene.

Experimental Protocols

Materials and Reagents

• 1-Ethyl-4-isobutylbenzene sample

• Reference standards for potential impurities (e.g., Isobutylbenzene, Diethylbenzene isomers, sec-Butylbenzene) - Purity ≥98%

• High-purity helium (carrier gas)

• Dimethyl sulfoxide (B87167) (DMSO), GC-grade or equivalent high-purity solvent

• 20 mL headspace vials with PTFE/silicone septa and aluminum caps

Instrumentation

A standard gas chromatograph coupled with a mass spectrometer is required. The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and application.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Mode	Split (Split ratio 20:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial Temp: 50 °C, hold for 2 minRamp 1: 10 °C/min to 150 °CRamp 2: 20 °C/min to 280 °C, hold for 5 min
Headspace Autosampler
Vial Equilibration Temp	80 °C
Vial Equilibration Time	20 min
Loop Temperature	90 °C
Transfer Line Temp	100 °C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Mass Scan Range	35 - 350 amu
Solvent Delay	3 min

Sample Preparation

• Accurately weigh approximately 100 mg of the 1-Ethyl-4-isobutylbenzene sample into a 20 mL headspace vial.

• Add 5.0 mL of DMSO to the vial.

• Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

• Gently vortex the vial to ensure the sample is fully dissolved.

• Prepare a blank sample containing only 5.0 mL of DMSO in a headspace vial.

• Prepare individual standard solutions of the potential impurities in DMSO at a concentration of approximately 10 µg/mL to determine their retention times and mass spectra.

Data Analysis

Identification of the volatile impurities is achieved by comparing the retention times and mass spectra of the peaks in the sample chromatogram with those of the reference standards and by searching the NIST mass spectral library. The relative abundance of each impurity can be estimated by comparing its peak area to the total area of all peaks in the chromatogram (area percent normalization). For quantitative analysis, a calibration curve should be prepared for each identified impurity.

Data Presentation

The following table summarizes potential volatile impurities that may be present in 1-Ethyl-4-isobutylbenzene, arising from its synthesis via Friedel-Crafts alkylation of isobutylbenzene. The expected retention time order is based on boiling points and typical GC elution patterns. The concentration range is a hypothetical example for illustrative purposes.

Table 2: Potential Volatile Impurities in 1-Ethyl-4-isobutylbenzene and their GC-MS Characteristics

Impurity	Chemical Structure	Molecular Weight ( g/mol )	Expected Retention Time (min)	Key Mass Fragments (m/z)	Example Concentration Range (ppm)
Isobutylbenzene (Starting Material)	C₁₀H₁₄	134.22	~ 8.5	91, 134	100 - 1000
sec-Butylbenzene (Isomer)	C₁₀H₁₄	134.22	~ 8.9	105, 134	50 - 500
1,2-Diethylbenzene	C₁₀H₁₄	134.22	~ 9.2	105, 134	< 100
1,3-Diethylbenzene	C₁₀H₁₄	134.22	~ 9.0	105, 134	< 100
1,4-Diethylbenzene	C₁₀H₁₄	134.22	~ 9.1	105, 134	50 - 200
1-Ethyl-4-isobutylbenzene	C₁₂H₁₈	162.27	~ 11.5	119, 162	Major Component
Triethylbenzene Isomers	C₁₂H₁₈	162.27	> 12.0	133, 162	< 50

Mandatory Visualization

Caption: Experimental workflow for GC-MS analysis of volatile impurities.

Caption: Potential impurity formation pathways in Friedel-Crafts synthesis.

Conclusion

The headspace GC-MS method described in this application note is a highly effective technique for the identification of volatile impurities in 1-Ethyl-4-isobutylbenzene. The provided protocol and instrumental parameters serve as a robust starting point for method development and validation. By identifying and controlling these impurities, researchers and drug development professionals can ensure the quality and consistency of their materials, ultimately contributing to the safety and efficacy of the final pharmaceutical products. Further quantitative analysis can be performed by developing and validating a method using certified reference standards for the identified impurities.

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. mdpi.com [mdpi.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. impactfactor.org [impactfactor.org]

Application Note: Structural Confirmation of 1-Ethyl-4-isobutylbenzene using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation and confirmation of organic molecules. This application note provides a detailed protocol for the structural confirmation of 1-Ethyl-4-isobutylbenzene using ¹H and ¹³C NMR spectroscopy. The expected chemical shifts, multiplicities, and coupling constants are summarized, and a standard experimental protocol for sample preparation and data acquisition is provided.

Introduction

1-Ethyl-4-isobutylbenzene is a disubstituted aromatic hydrocarbon. The structural confirmation by NMR spectroscopy relies on the distinct chemical environments of the hydrogen and carbon atoms within the molecule. The para-substitution pattern on the benzene (B151609) ring, along with the specific signals from the ethyl and isobutyl side chains, provides a unique spectral fingerprint for confident identification. Protons on aromatic rings typically resonate in the range of 6.5-8.0 ppm in the ¹H NMR spectrum, while benzylic protons are found between 2.0-3.0 ppm.[1] Similarly, aromatic carbons show characteristic signals in the ¹³C NMR spectrum between 120-150 ppm.[1]

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 1-Ethyl-4-isobutylbenzene. These predictions are based on the analysis of structurally related compounds, including isobutylbenzene (B155976) and ethylbenzene, and general principles of NMR spectroscopy for substituted aromatic systems.

Table 1: Predicted ¹H NMR Data for 1-Ethyl-4-isobutylbenzene (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
~7.11	d	2H	~8.0	Ar-H (ortho to ethyl)
~7.09	d	2H	~8.0	Ar-H (ortho to isobutyl)
2.62	q	2H	7.6	-CH₂- (ethyl)
2.45	d	2H	7.2	-CH₂- (isobutyl)
1.88	nonet	1H	6.7	-CH- (isobutyl)
1.23	t	3H	7.6	-CH₃ (ethyl)
0.90	d	6H	6.6	-CH₃ (isobutyl)

Table 2: Predicted ¹³C NMR Data for 1-Ethyl-4-isobutylbenzene (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~141.5	Ar-C (quaternary, C-Et)
~139.0	Ar-C (quaternary, C-iBu)
~129.0	Ar-CH (ortho to iBu)
~127.8	Ar-CH (ortho to Et)
~45.0	-CH₂- (isobutyl)
~30.2	-CH- (isobutyl)
~28.5	-CH₂- (ethyl)
~22.4	-CH₃ (isobutyl)
~15.5	-CH₃ (ethyl)

Experimental Protocol

This section outlines a standard operating procedure for the acquisition of ¹H and ¹³C NMR spectra for the structural confirmation of 1-Ethyl-4-isobutylbenzene.

1. Sample Preparation

• Materials:

  • 1-Ethyl-4-isobutylbenzene (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

  • Deuterated chloroform (B151607) (CDCl₃)

  • 5 mm NMR tubes

  • Pasteur pipette and bulb

  • Small vial

  • Cotton or glass wool plug

• Procedure:

  • Weigh the required amount of 1-Ethyl-4-isobutylbenzene into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial to dissolve the sample.

  • Place a small plug of cotton or glass wool into a Pasteur pipette.

  • Filter the solution through the plugged pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

  • Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

2. NMR Data Acquisition

• Instrumentation:

  • A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition Parameters (Example):

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Standard single pulse (zg30)

  • Number of Scans: 16

  • Relaxation Delay (d1): 1.0 s

  • Acquisition Time (aq): ~4 s

  • Spectral Width (sw): ~20 ppm

  • Transmitter Frequency Offset (o1p): Centered on the spectral region (~6 ppm)

• ¹³C NMR Acquisition Parameters (Example):

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Proton-decoupled single pulse (zgpg30)

  • Number of Scans: 1024 or more, depending on sample concentration

  • Relaxation Delay (d1): 2.0 s

  • Acquisition Time (aq): ~1 s

  • Spectral Width (sw): ~240 ppm

  • Transmitter Frequency Offset (o1p): Centered on the spectral region (~120 ppm)

3. Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale. For CDCl₃, the residual solvent peak at 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR can be used as a reference.

• Integrate the peaks in the ¹H NMR spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the corresponding nuclei in the 1-Ethyl-4-isobutylbenzene structure.

Visualizations

The following diagrams illustrate the experimental workflow and the structural relationships of the NMR signals.

Caption: Experimental workflow for NMR-based structural confirmation.

Caption: Correlation of molecular structure to NMR signals.

Conclusion

NMR spectroscopy provides a definitive method for the structural confirmation of 1-Ethyl-4-isobutylbenzene. By analyzing the chemical shifts, multiplicities, and coupling constants in both ¹H and ¹³C NMR spectra, each proton and carbon atom in the molecule can be assigned. The presented protocol offers a standardized approach for obtaining high-quality NMR data for this and similar small organic molecules, which is crucial for quality control and characterization in research and industrial settings.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]

Application Note: High-Precision Molecular Weight Determination Using Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Accurate molecular weight (MW) determination is a critical step in chemical and biological research, particularly in the drug development pipeline. It serves as a primary method for confirming the identity of synthesized compounds, proteins, and other biomolecules, as well as for identifying impurities and degradation products.[1][2] Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules, providing highly accurate and sensitive molecular weight information.[3][4][5] This application note details the principles, protocols, and data interpretation for determining the molecular weight of small molecules, peptides, and proteins using two common soft ionization techniques: Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Principles of Mass Spectrometry

The fundamental principle of mass spectrometry involves three key steps:

• Ionization: The sample molecules are converted into gas-phase ions. For biomolecules, "soft" ionization techniques are used to prevent fragmentation.[4][6]

• Mass Analysis: The generated ions are separated in a mass analyzer based on their mass-to-charge ratio (m/z) under the influence of electric or magnetic fields.[3][5]

• Detection: The separated ions are detected, and their abundance is measured, generating a mass spectrum which plots ion intensity versus m/z.[7]

The molecular weight of the analyte can be calculated directly from the m/z value of the corresponding molecular ion.[5]

Caption: General workflow for molecular weight determination by mass spectrometry.

Key Methodologies and Instrumentation

Soft ionization techniques are essential for analyzing large and fragile biomolecules as they minimize fragmentation.[6][8]

3.1. Electrospray Ionization (ESI) ESI is ideal for analyzing polar and thermally unstable molecules, such as proteins and peptides, directly from a liquid solution.[9] A high voltage is applied to a liquid passing through a capillary, creating an aerosol of charged droplets. As the solvent evaporates, the droplets shrink until the charge density becomes unsustainable, causing the analyte molecules to be expelled as multiply charged ions ([M+nH]ⁿ⁺).[6][10] This multiple charging phenomenon allows for the analysis of very large molecules on mass analyzers with a limited m/z range.[9]

3.2. Matrix-Assisted Laser Desorption/Ionization (MALDI) MALDI is a highly sensitive technique suitable for a broad range of molecules, including proteins, peptides, and polymers.[11] The analyte is co-crystallized with an excess of a UV-absorbing matrix compound on a target plate.[12][13] A pulsed laser irradiates the crystal, causing the matrix to absorb energy and desorb, carrying the analyte with it into the gas phase and ionizing it.[11] MALDI typically produces singly charged ions ([M+H]⁺), which simplifies the resulting mass spectrum.[11][13]

3.3. Mass Analyzers The choice of mass analyzer affects the resolution, mass accuracy, and speed of the analysis.

• Time-of-Flight (TOF): Often coupled with MALDI, TOF analyzers measure the time it takes for ions to travel a fixed distance to the detector.[13][14]

• Quadrupole: Acts as a mass filter, allowing only ions of a specific m/z to pass through to the detector. Often used with ESI.[8]

• Orbitrap and Fourier Transform Ion Cyclotron Resonance (FT-ICR): These high-resolution analyzers trap ions and measure their frequencies, which are then converted to precise m/z values, providing very high mass accuracy.[15]

Data Presentation: Comparative Analysis

The selection of an ionization method depends on the analyte's properties and the experimental goals.

Table 1: Comparison of ESI and MALDI Ionization Techniques

Feature	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Sample State	Solution	Solid (Co-crystallized with matrix)
Typical Analytes	Proteins, peptides, small molecules in solution	Proteins, peptides, polymers, oligonucleotides
Ionization Process	"Soft" ionization from charged droplets	"Soft" ionization via laser-induced desorption
Typical Charge State	Multiply charged ions (e.g., [M+nH]ⁿ⁺)	Predominantly singly charged ions ([M+H]⁺)
Mass Spectrum	Complex, with a characteristic charge state envelope	Simpler, often with a dominant molecular ion peak
MW Calculation	Requires deconvolution of the charge state series	Directly from the m/z of the molecular ion
Coupling	Commonly coupled with Liquid Chromatography (LC-MS)[3]	Often coupled with Time-of-Flight (MALDI-TOF)[14]

| Salt Tolerance | Low; requires desalting | Higher tolerance to salts and buffers[14] |

Table 2: Performance of Common Mass Analyzers

Mass Analyzer	Typical Resolution	Mass Accuracy	Common Application
Quadrupole	~4,000	100 - 200 ppm	Routine quantification, LC-MS
Time-of-Flight (TOF)	>10,000	< 10 ppm	High-throughput screening, MALDI
Orbitrap	up to 200,000	< 5 ppm	High-resolution accurate mass (HRAM), proteomics

| FT-ICR | >200,000 | < 1 ppm | Structural elucidation, complex mixture analysis |

Protocols

Protocol 1: Molecular Weight Determination of an Intact Protein using LC-ESI-MS

Objective: To determine the accurate molecular weight of a purified protein in solution.

Methodology Workflow:

Caption: Workflow for intact protein molecular weight analysis by ESI-MS.

Materials:

• Purified protein sample (1-10 µM in a volatile buffer like ammonium (B1175870) acetate).

• Solvents: HPLC-grade water, acetonitrile (B52724), formic acid.

• Desalting column or pipette tips (e.g., ZipTip® C4/C18).

• LC-MS system equipped with an ESI source and a high-resolution mass analyzer.

Experimental Protocol:

• Sample Preparation: a. Ensure the protein sample is free of non-volatile salts (e.g., NaCl, PBS) and detergents, which interfere with ESI.[16] b. If necessary, perform buffer exchange or desalting using a suitable method. For small volumes, a ZipTip® is effective. c. Dilute the desalted sample to a final concentration of ~1 µM in a solution like 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation Setup: a. Calibrate the mass spectrometer according to the manufacturer's protocol using a known standard. b. Set up the LC method (if used) for a simple gradient to elute the protein. c. Configure the ESI source parameters (e.g., capillary voltage, gas flow, temperature) to achieve a stable spray. d. Set the mass analyzer to acquire data over an appropriate m/z range (e.g., 400-2500 m/z) to capture the expected charge states.[17]

• Data Acquisition: a. Inject the sample into the LC-MS system. b. Acquire the mass spectrum across the protein elution peak.

• Data Analysis: a. The raw spectrum will show a series of peaks, each representing the protein with a different number of charges (the charge state envelope). b. Use deconvolution software (e.g., MassHunter, Xtract) to process the charge state series. The software algorithm calculates the intact molecular weight of the protein from the m/z values of the adjacent peaks.[17]

Protocol 2: Molecular Weight Determination of a Peptide using MALDI-TOF-MS

Objective: To rapidly determine the molecular weight of a peptide or small protein.

Methodology Workflow:

Caption: Workflow for peptide molecular weight analysis by MALDI-TOF-MS.

Materials:

• Purified peptide sample.

• MALDI Matrix: e.g., α-Cyano-4-hydroxycinnamic acid (CHCA) for peptides, or Sinapinic acid (SA) for larger proteins.[12]

• Solvents: HPLC-grade acetonitrile (ACN), water, trifluoroacetic acid (TFA).

• MALDI-TOF mass spectrometer.

• MALDI target plate.

Experimental Protocol:

• Sample and Matrix Preparation: a. Prepare a saturated solution of the matrix (e.g., CHCA) in 50:50 ACN:water with 0.1% TFA. b. Dilute the peptide sample to approximately 1 pmol/µL.

• Sample Spotting: a. On a clean MALDI target plate, spot 1 µL of the peptide sample. b. Immediately add 1 µL of the matrix solution to the sample spot and mix gently with the pipette tip. c. Alternatively, pre-mix the sample and matrix in a 1:1 ratio in a microfuge tube before spotting 1 µL of the mixture. d. Allow the spot to air dry completely, allowing the sample and matrix to co-crystallize.

• Instrumentation Setup: a. Calibrate the instrument using a standard peptide mixture with known molecular weights. b. Insert the target plate into the mass spectrometer. c. Set the instrument parameters, including laser power and mass range, appropriate for the expected peptide mass. Use linear mode for larger molecules.

• Data Acquisition: a. Fire the laser at the sample spot and accumulate spectra until a good signal-to-noise ratio is achieved.

• Data Analysis: a. The resulting spectrum should show a prominent peak corresponding to the singly charged molecular ion ([M+H]⁺). b. The m/z value of this peak directly provides the molecular weight of the peptide (plus the mass of a proton).

Applications in Drug Discovery and Development

Mass spectrometry is indispensable throughout the drug development lifecycle.[1][18]

• Hit Identification: Rapidly confirms the molecular weight of compounds synthesized in combinatorial libraries.[19]

• Lead Optimization: Provides exact mass data to confirm elemental composition and verify the structure of drug candidates.

• Impurity Profiling: Detects and identifies low-level impurities and degradation products, which is critical for regulatory filings under ICH guidelines.[1][2]

• Biologics Characterization: Confirms the molecular weight of therapeutic proteins, monoclonal antibodies, and oligonucleotides, and analyzes post-translational modifications.[1]

References

• 1. skpharmteco.com [skpharmteco.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. acdlabs.com [acdlabs.com]
• 6. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 7. Mass Spectrometry [www2.chemistry.msu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]
• 10. phys.libretexts.org [phys.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Mass Spectrometry in Protein Molecular Weight Determination: Principles, Limitations, & Developments | MtoZ Biolabs [mtoz-biolabs.com]
• 13. Procedure for Protein Mass Measurement Using MALDI-TOF | MtoZ Biolabs [mtoz-biolabs.com]
• 14. MALDI-TOF Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 15. Molecular weight determination of plasmid DNA using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. researchgate.net [researchgate.net]
• 18. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 19. researchgate.net [researchgate.net]

Application Note and Protocol: Synthesis of Aromatic Ketones via Friedel-Crafts Acylation of 1-Ethyl-4-isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of aromatic ketones from 1-Ethyl-4-isobutylbenzene using the Friedel-Crafts acylation reaction. Aromatic ketones are crucial intermediates in the synthesis of various active pharmaceutical ingredients (APIs).[1] This application note outlines the reaction mechanism, provides detailed experimental protocols with different catalytic systems, summarizes expected outcomes in tabular format, and includes necessary visualizations to facilitate understanding and execution of the synthesis.

Introduction

The Friedel-Crafts acylation is a fundamental and widely utilized electrophilic aromatic substitution reaction in organic synthesis.[2][3] It facilitates the introduction of an acyl group onto an aromatic ring, forming a C-C bond and producing an aromatic ketone.[4] These ketones are valuable precursors in the pharmaceutical industry, most notably in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen, where 4'-isobutylacetophenone (B122872) is a key intermediate.[5]

This protocol focuses on the acylation of 1-Ethyl-4-isobutylbenzene, a dialkylated aromatic compound. The presence of two activating alkyl groups (ethyl and isobutyl) on the benzene (B151609) ring influences the regioselectivity of the acylation reaction. Understanding the directing effects and steric hindrance of these substituents is crucial for predicting and controlling the formation of the desired ketone isomer. This document provides a comprehensive guide for researchers to perform this reaction efficiently and safely.

Reaction Mechanism and Regioselectivity

The Friedel-Crafts acylation proceeds in two main steps. First, the acylating agent (an acyl chloride or anhydride) reacts with a Lewis acid catalyst (e.g., AlCl₃) to form a highly electrophilic acylium ion.[2][6] This acylium ion is resonance-stabilized.[7] In the second step, the π-electron system of the aromatic ring attacks the acylium ion, forming a σ-complex (arenium ion).[4] Aromaticity is then restored by the loss of a proton, yielding the final ketone product.[6] The catalyst is regenerated in the process, although in practice, more than a stoichiometric amount is often required as the product ketone can form a complex with the Lewis acid.[3][8]

For 1-Ethyl-4-isobutylbenzene, both the ethyl and isobutyl groups are ortho-, para-directing activators. Since they are para to each other, the acylation will occur at one of the four available positions on the ring. The positions ortho to the ethyl group are sterically less hindered than those ortho to the bulkier isobutyl group. Therefore, the major product is expected to be 2-acetyl-1-ethyl-4-isobutylbenzene .

Caption: General mechanism of Friedel-Crafts acylation.

Experimental Protocols

Two common protocols for Friedel-Crafts acylation are provided below, using different acylating agents and catalysts.

Protocol 1: Using Acetyl Chloride and Aluminum Chloride

This is a classic and widely used method for Friedel-Crafts acylation.

Materials:

• 1-Ethyl-4-isobutylbenzene

• Acetyl chloride (CH₃COCl)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Hydrochloric acid (HCl), 2M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, ice bath.

Procedure:

• Set up a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and an addition funnel.

• Add anhydrous aluminum chloride (1.1 equivalents) to the flask, followed by 50 mL of anhydrous dichloromethane.

• Cool the mixture to 0°C in an ice bath with stirring.

• Dissolve acetyl chloride (1.1 equivalents) in 20 mL of anhydrous dichloromethane and add it to the addition funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes.

• After the addition is complete, add a solution of 1-Ethyl-4-isobutylbenzene (1.0 equivalent) in 30 mL of anhydrous dichloromethane dropwise from the addition funnel over 30 minutes, maintaining the temperature at 0°C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 50 mL of 2M HCl. Stir until all solids have dissolved.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with 2 x 30 mL of dichloromethane.

• Combine the organic layers and wash with 50 mL of water, followed by 50 mL of saturated NaHCO₃ solution, and finally 50 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation or column chromatography.

Caption: Experimental workflow for Friedel-Crafts acylation.

Protocol 2: Using Acetic Anhydride (B1165640) and Zeolite Catalyst

This protocol offers a "greener" alternative, using a solid acid catalyst that can be recycled.[5]

Materials:

• 1-Ethyl-4-isobutylbenzene

• Acetic anhydride ((CH₃CO)₂O)

• Zeolite H-Beta catalyst

• Toluene (solvent)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle.

Procedure:

• Activate the Zeolite H-Beta catalyst by heating at 500°C for 4 hours under a stream of dry air. Cool down under vacuum or in a desiccator.

• To a 100 mL round-bottom flask, add 1-Ethyl-4-isobutylbenzene (1.0 equivalent), acetic anhydride (1.5 equivalents), activated Zeolite H-Beta (10% by weight of the aromatic substrate), and 50 mL of toluene.

• Equip the flask with a magnetic stirrer and a reflux condenser.

• Heat the reaction mixture to reflux (approx. 110°C) with vigorous stirring.

• Monitor the reaction for 4-8 hours by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst by filtration. The catalyst can be washed with toluene, dried, and reactivated for future use.

• Wash the filtrate with saturated NaHCO₃ solution to remove excess acetic anhydride and acetic acid byproduct.

• Wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation.

Data Presentation

Table 1: Reaction Conditions for Acetylation of Aromatic Substrates

Parameter	Protocol 1 (AlCl₃)	Protocol 2 (Zeolite)
Substrate	1-Ethyl-4-isobutylbenzene	1-Ethyl-4-isobutylbenzene
Acylating Agent	Acetyl Chloride	Acetic Anhydride
Catalyst	Aluminum Chloride (AlCl₃)	Zeolite H-Beta
Solvent	Dichloromethane	Toluene
Temperature	0°C to Room Temp.	Reflux (~110°C)
Reaction Time	2-3 hours	4-8 hours

Table 2: Expected Products and Yields

Substrate	Major Product	Minor Product(s)	Expected Yield	Reference
Isobutylbenzene (B155976)	4'-Isobutylacetophenone	2'-Isobutylacetophenone	70-85%	[5][9]
Ethylbenzene	4'-Ethylacetophenone	2'-Ethylacetophenone	~75%	[6]
1-Ethyl-4-isobutylbenzene	2-Acetyl-1-ethyl-4-isobutylbenzene	4-Acetyl-1-ethyl-2-isobutylbenzene	65-80% (Predicted)	N/A

Characterization of Products

The synthesized ketone products should be characterized using standard analytical techniques to confirm their structure and purity:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the position of the acetyl group on the aromatic ring.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the ketone functional group (typically around 1685 cm⁻¹).

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the product.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product and quantify the ratio of any isomers formed.

Applications and Further Transformations

The resulting acyl-1-ethyl-4-isobutylbenzene can serve as a versatile intermediate for further synthetic modifications. Similar to how 4'-isobutylacetophenone is a precursor to Ibuprofen, these ketones can be transformed into a variety of more complex molecules with potential biological activity. For example, the ketone can be reduced to an alcohol, which can then undergo further reactions like esterification or etherification. The carbonyl group also allows for alpha-functionalization or condensation reactions.

Safety Precautions

• Aluminum chloride is corrosive and reacts violently with water, releasing HCl gas. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acetyl chloride is corrosive, flammable, and a lachrymator. It also reacts with moisture. All manipulations should be performed in a fume hood.

• Dichloromethane and Toluene are volatile and harmful solvents. Avoid inhalation and skin contact.

• The quenching of the AlCl₃-catalyzed reaction is highly exothermic. Perform this step slowly and with adequate cooling.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• 1. 傅-克酰基化反应 [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 5. ijcps.org [ijcps.org]
• 6. websites.umich.edu [websites.umich.edu]
• 7. youtube.com [youtube.com]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. EP1138662B1 - A process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]

Application Notes and Protocols: Benzylic Bromination of Alkylated Aromatic Rings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzylic bromination is a highly selective chemical reaction that installs a bromine atom at the carbon adjacent to an aromatic ring, known as the benzylic position. This transformation is a cornerstone in organic synthesis, particularly in the pharmaceutical industry, as the resulting benzylic bromides are versatile intermediates for the synthesis of a wide array of more complex molecules. The reaction typically proceeds via a free-radical chain mechanism and is most commonly achieved using N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator or light.[1][2][3][4] The exceptional stability of the intermediate benzylic radical, due to resonance with the aromatic ring, is the driving force for the high regioselectivity of this reaction.[1][3][5][6] This protocol, often referred to as the Wohl-Ziegler reaction, provides a reliable method for the functionalization of alkylated aromatic compounds.[7][8][9][10]

Reaction Mechanism and Workflow

The benzylic bromination with NBS follows a radical chain mechanism consisting of three main stages: initiation, propagation, and termination.

References

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scribd.com [scribd.com]
• 6. Benzylic Bromination of Toluene Derivatives with Boron Tribromide | Semantic Scholar [semanticscholar.org]
• 7. WOHL-ZIEGLER BROMINATION: ALLYLIC AND BEZYLIC BROMINATION WITH N-BROMOSUCCINIMIDE (NBS) – My chemistry blog [mychemblog.com]
• 8. Wohl-Ziegler Reaction [organic-chemistry.org]
• 9. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: Controlled Oxidation of Alkyl Side Chains on Benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The controlled oxidation of alkyl side chains on benzene (B151609) derivatives is a fundamental transformation in organic synthesis, providing a direct route to valuable functional groups such as ketones, aldehydes, carboxylic acids, and alcohols.[1][2] These products serve as crucial intermediates in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[1][2][3] The benzylic C-H bond is relatively weak and susceptible to oxidation due to the stability of the resulting benzylic radical, which is stabilized by resonance with the aromatic ring.[3][4] This reactivity allows for selective functionalization at the benzylic position. This document provides an overview of various methods for controlled benzylic oxidation, detailed experimental protocols for key procedures, and a summary of their applications in research and drug development.

Methods for Controlled Benzylic Oxidation

A variety of methods have been developed for the controlled oxidation of alkyl side chains, ranging from classical approaches using strong stoichiometric oxidants to modern catalytic and photocatalytic systems.

Oxidation with Strong Oxidizing Agents

Traditional methods often employ strong, inexpensive oxidizing agents like potassium permanganate (B83412) (KMnO₄) and chromium trioxide (CrO₃). These reagents are effective for converting alkylbenzenes to benzoic acids.[5][6][7] A key requirement for this reaction is the presence of at least one hydrogen atom at the benzylic position; tertiary alkyl substituents are resistant to oxidation.[5][6][7]

Key Characteristics:

• Reagents: Potassium permanganate (KMnO₄), Chromic acid (H₂CrO₄), Chromium trioxide (CrO₃).[4][5][6][7]

• Products: Primarily carboxylic acids.[5][6][7]

• Advantages: Inexpensive reagents, simple procedures.

• Disadvantages: Harsh reaction conditions, use of stoichiometric amounts of toxic heavy metals, and often low selectivity for intermediates like ketones or alcohols.[4]

Metal-Catalyzed Oxidations

Modern synthetic chemistry has seen a shift towards the use of catalytic amounts of transition metals, which are often more selective and environmentally benign.[8] Various transition metals, including copper, iron, and ruthenium, have been employed to catalyze the oxidation of benzylic C-H bonds with milder oxidants like molecular oxygen or peroxides.[1][2][8]

• Copper and Iron Catalysis: Copper and iron catalysts are attractive due to their low cost and low toxicity.[8] They can be used with molecular oxygen or peroxides like tert-butyl hydroperoxide (TBHP) to achieve the selective oxidation of alkylarenes to ketones.[1][2][8]

• Ruthenium Catalysis: Ruthenium-based catalysts have also been shown to be effective for benzylic C-H oxidation, often exhibiting high efficiency and selectivity.[1][2]

Photocatalytic Oxidations

Visible-light photocatalysis has emerged as a powerful and sustainable tool for organic synthesis.[1] This method utilizes light energy to generate reactive intermediates that can selectively oxidize benzylic C-H bonds. Common photocatalysts include organic dyes like Eosin Y and fluorescein, as well as metal complexes.[1][9]

Key Characteristics:

• Conditions: Mild reaction conditions (often room temperature), visible light irradiation.[1]

• Oxidants: Typically molecular oxygen from air.[1][9]

• Advantages: Green and sustainable approach, high selectivity, and broad substrate scope.[1][9]

Enzymatic and Chemoenzymatic Methods

Biocatalysis offers a highly selective and environmentally friendly approach to benzylic oxidation. Enzymes like cytochrome P450 monooxygenases and unspecific peroxygenases can catalyze the hydroxylation of benzylic C-H bonds with high enantioselectivity.[10][11] Chemoenzymatic cascades combine the advantages of chemical and enzymatic catalysis to achieve transformations that are difficult to accomplish with either method alone.[10][11]

Key Characteristics:

• Catalysts: Enzymes (e.g., P450s, peroxygenases), often used in whole-cell systems or as isolated enzymes.[11]

• Products: Chiral benzylic alcohols with high enantiomeric excess.[10][11]

• Advantages: High selectivity (chemo-, regio-, and enantio-), mild reaction conditions.[10][11]

• Disadvantages: Substrate scope can be limited, and enzyme stability can be a concern.[11]

Data Presentation: Comparison of Oxidation Methods

The following tables summarize quantitative data for various controlled oxidation methods, allowing for easy comparison of their efficacy.

Table 1: Oxidation of Toluene to Benzoic Acid using Strong Oxidants

Oxidant	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
KMnO₄	-	Water	100	8	>90	[5][12]
CrO₃/H₂SO₄	-	Acetone/Water	20-35	1	~80	[13][14]
H₅IO₆	CrO₃ (cat.)	Acetonitrile	80	4	95	[14][15]

Table 2: Metal-Catalyzed Oxidation of Ethylbenzene (B125841) to Acetophenone

Catalyst	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CuCl₂·2H₂O/BQC	70% aq. TBHP	Acetonitrile	80	24	92	[1]
FeCl₂·4H₂O	O₂	Acetic Acid	100	6	85	[8]
Ru(bpy)₃Cl₂	O₂	Acetonitrile	25	12	78	[1][2]
MFM-170 (Cu-MOF)	tBuOOH	Acetonitrile	80	24	94	[16]

Table 3: Photocatalytic Oxidation of Alkylarenes to Ketones

Substrate	Photocatalyst	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethylbenzene	Eosin Y	O₂	Water	25	24	89	[1][9]
Diphenylmethane (B89790)	Fluorescein	O₂	Acetonitrile	25	12	81	[1]
4-Ethylbiphenyl	Acr⁺-Mes ClO₄⁻	O₂	Acetonitrile	25	12	95	[10]

Experimental Protocols

Protocol 1: Oxidation of Toluene to Benzoic Acid with Potassium Permanganate

This protocol describes the classical method for oxidizing an alkyl side chain to a carboxylic acid using a strong oxidant.

Materials:

• Toluene

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl, concentrated)

• Sodium bisulfite (NaHSO₃)

• Distilled water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Buchner funnel and filter paper

• Beakers

Procedure:

• In a 500 mL round-bottom flask, combine 5.0 g of toluene, 100 mL of distilled water, and 1.0 g of NaOH.

• While stirring, slowly add 10.0 g of KMnO₄ in small portions.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 2-3 hours. The purple color of the permanganate will disappear as it is consumed.

• Cool the reaction mixture to room temperature.

• Destroy any excess KMnO₄ by adding a small amount of sodium bisulfite until the purple color is gone and a brown precipitate of MnO₂ forms.

• Filter the mixture through a Buchner funnel to remove the MnO₂ precipitate. Wash the precipitate with a small amount of cold water.

• Transfer the filtrate to a clean beaker and cool it in an ice bath.

• Slowly acidify the filtrate with concentrated HCl until the precipitation of benzoic acid is complete (check with litmus (B1172312) paper).

• Collect the benzoic acid crystals by vacuum filtration, wash with a small amount of cold water, and allow to air dry.

Protocol 2: Copper-Catalyzed Aerobic Oxidation of Ethylbenzene

This protocol details a more modern approach using a transition metal catalyst and a milder oxidant.

Materials:

• Ethylbenzene

• Copper(I) iodide (CuI)

• Acetic acid

• Molecular oxygen (O₂) or air

• Schlenk flask

• Magnetic stirrer and stir bar

• Oil bath

• Balloon filled with O₂ or an air pump

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add ethylbenzene (1.0 mmol), CuI (0.1 mmol, 10 mol%), and acetic acid (5.0 mL).

• Evacuate and backfill the flask with oxygen gas (or connect to an air pump with a needle through a septum).

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 6-12 hours.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to obtain pure acetophenone.

Protocol 3: Photocatalytic Oxidation of Diphenylmethane with Eosin Y

This protocol illustrates a green and sustainable method for benzylic oxidation using a photocatalyst and visible light.

Materials:

• Diphenylmethane

• Eosin Y

• Water

• Reaction vial with a screw cap

• Magnetic stirrer and stir bar

• Visible light source (e.g., blue LEDs or a compact fluorescent lamp)

• Oxygen (from air)

Procedure:

• In a glass reaction vial, dissolve diphenylmethane (0.5 mmol) and Eosin Y (0.01 mmol, 2 mol%) in 5.0 mL of water.

• Seal the vial with a screw cap and place it on a magnetic stirrer.

• Position the vial approximately 5-10 cm from a visible light source.

• Stir the reaction mixture vigorously at room temperature under an air atmosphere for 24 hours.

• After the reaction is complete, extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford pure benzophenone.

Mandatory Visualizations

Generalized Benzylic Oxidation Workflow

Caption: A generalized workflow for the controlled oxidation of benzylic C-H bonds.

Photocatalytic Cycle for Benzylic C-H Oxidation

References

• 1. mdpi.com [mdpi.com]
• 2. Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Benzylic Alcohols by C–H Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. BJOC - Base metal-catalyzed benzylic oxidation of (aryl)(heteroaryl)methanes with molecular oxygen [beilstein-journals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Combined Photoredox/Enzymatic C–H Benzylic Hydroxylations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Chemoenzymatic Cascade for the Formal Enantioselective Hydroxylation and Amination of Benzylic C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Chromium(VI) Oxide-Catalyzed Benzylic Oxidation with Periodic Acid [organic-chemistry.org]
• 15. Chromium Trioxide [organic-chemistry.org]
• 16. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-Ethyl-4-isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in the purification of crude 1-Ethyl-4-isobutylbenzene. The primary purification strategies discussed are fractional distillation and column chromatography, which are essential for removing common impurities and isolating the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in crude 1-Ethyl-4-isobutylbenzene synthesized via Friedel-Crafts alkylation?

A1: The crude product of a Friedel-Crafts alkylation to produce 1-Ethyl-4-isobutylbenzene often contains a mixture of components. The most common impurities include:

• Positional Isomers: ortho- and meta-isomers of 1-Ethyl-4-isobutylbenzene are frequent byproducts.

• Unreacted Starting Materials: Residual isobutylbenzene (B155976) and ethylating agents may be present.[1]

• Polyalkylated Byproducts: Products with more than one ethyl group attached to the isobutylbenzene ring can also be formed.[1]

Q2: What is the recommended initial purification method for crude 1-Ethyl-4-isobutylbenzene?

A2: The recommended initial purification method is fractional distillation . This technique is effective at separating components with different boiling points and can remove the bulk of lower-boiling unreacted starting materials and higher-boiling polyalkylated byproducts.[1]

Q3: When is column chromatography necessary for the purification of 1-Ethyl-4-isobutylbenzene?

A3: Column chromatography is typically employed as a secondary purification step when fractional distillation does not provide adequate separation of the positional isomers (ortho, meta, and para).[1] Due to the often very close boiling points of these isomers, chromatographic methods are necessary to achieve high purity.

Q4: How can the purity of the final 1-Ethyl-4-isobutylbenzene product be assessed?

A4: The purity of the final product should be assessed using analytical techniques such as Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS).[1][2] These methods can effectively separate and quantify the desired product and any remaining impurities.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of isomers.

• Troubleshooting:

  • Use a highly efficient fractionating column: A column with a high number of theoretical plates (e.g., a Vigreux column or a packed column) is essential.

  • Maintain a high reflux ratio: A higher reflux ratio increases the number of vaporization-condensation cycles, leading to better separation.

  • Slow distillation rate: A slow and steady distillation rate allows for equilibrium to be established at each theoretical plate.

  • Vacuum distillation: Performing the distillation under reduced pressure will lower the boiling points and may increase the boiling point differences between the isomers.

Issue 2: Product contamination with lower-boiling impurities after distillation.

• Possible Cause: "Bumping" or uneven boiling in the distillation flask can carry lower-boiling impurities into the condenser. The distillation may also be proceeding too quickly.

• Troubleshooting:

  • Ensure smooth boiling: Use boiling chips or a magnetic stirrer to promote even boiling.

  • Control the heating rate: Apply heat gently and evenly to avoid rapid, uncontrolled boiling.

  • Insulate the distillation column: Proper insulation minimizes heat loss and helps maintain the temperature gradient necessary for efficient fractionation.

Column Chromatography

Issue 1: Co-elution of isomers.

• Possible Cause: The polarity of the isomers is very similar, leading to poor separation on the column.

• Troubleshooting:

  • Optimize the mobile phase: For non-polar compounds like alkylbenzenes, a non-polar stationary phase like silica (B1680970) gel is typically used with a non-polar mobile phase. A common mobile phase is a mixture of hexanes and a slightly more polar solvent like ethyl acetate (B1210297) or dichloromethane. Start with a very low percentage of the polar solvent (e.g., 1-5%) and gradually increase the polarity if necessary.

  • Consider a different stationary phase: If silica gel does not provide adequate separation, consider using alumina (B75360) or a specialty column. For separating aromatic isomers, columns that facilitate π-π interactions, such as those with a phenyl-based stationary phase, can be effective in HPLC.[4]

  • Dry loading: If the sample is not readily soluble in the mobile phase, it can be adsorbed onto a small amount of silica gel and then loaded onto the column.

Issue 2: The product is not eluting from the column.

• Possible Cause: The mobile phase is not polar enough to displace the compound from the stationary phase.

• Troubleshooting:

  • Gradually increase the polarity of the mobile phase: Incrementally increase the percentage of the more polar solvent in your eluent mixture.

  • Ensure proper column packing: A poorly packed column with channels or cracks can lead to uneven solvent flow and trap the compound.

Experimental Protocols

Fractional Distillation Protocol

This protocol is a general guideline and may require optimization based on the specific composition of the crude mixture.

Materials:

• Crude 1-Ethyl-4-isobutylbenzene

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle with stirring capabilities

• Boiling chips or magnetic stir bar

• Vacuum source (optional)

Procedure:

• Assemble the fractional distillation apparatus in a fume hood.

• Place the crude 1-Ethyl-4-isobutylbenzene mixture and a boiling chip or stir bar into the round-bottom flask.

• Begin heating the flask gently.

• Observe the temperature as the vapor rises through the fractionating column. The temperature should stabilize at the boiling point of the lowest-boiling component. Collect this initial fraction, which will likely contain unreacted starting materials.

• As the temperature begins to rise again, change the receiving flask to collect the main fraction as the temperature approaches the boiling point of 1-Ethyl-4-isobutylbenzene (211 °C).[3]

• Collect the fraction over a narrow temperature range.

• If the temperature rises significantly again, it may indicate the presence of higher-boiling polyalkylated byproducts. Stop the distillation or collect this as a separate fraction.

• Analyze all collected fractions by GC-FID or GC-MS to determine their composition and purity.[1]

Column Chromatography Protocol

This protocol is a starting point for the separation of 1-Ethyl-4-isobutylbenzene isomers.

Materials:

• Partially purified 1-Ethyl-4-isobutylbenzene from distillation

• Chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Mobile phase (e.g., hexanes with a small percentage of ethyl acetate)

• Sand

• Glass wool or cotton

• Collection tubes or flasks

Procedure:

• Prepare the chromatography column by placing a small plug of glass wool or cotton at the bottom, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the initial mobile phase and carefully pour it into the column, ensuring a uniform packing without air bubbles.

• Add a thin layer of sand on top of the silica gel bed.

• Dissolve the 1-Ethyl-4-isobutylbenzene sample in a minimal amount of the mobile phase.

• Carefully load the sample onto the top of the column.

• Begin eluting the column with the mobile phase, collecting fractions in separate tubes.

• Monitor the separation by spotting the collected fractions on a Thin-Layer Chromatography (TLC) plate or by analyzing them using GC-FID.

• Combine the fractions containing the pure 1-Ethyl-4-isobutylbenzene.

• Remove the solvent using a rotary evaporator to obtain the purified product.

Data Presentation

Table 1: Physical Properties of 1-Ethyl-4-isobutylbenzene and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1-Ethyl-4-isobutylbenzene	C₁₂H₁₈	162.27	211[3]
Isobutylbenzene	C₁₀H₁₄	134.22	~170-173
Ethylbenzene	C₈H₁₀	106.17	136

Visualizations

A high-level workflow for the purification of crude 1-Ethyl-4-isobutylbenzene.

Troubleshooting logic for poor isomer separation during fractional distillation.

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. An Overview of Methyl Alcohol Production [vinatiorganics.com]
• 3. 1-ETHYL-4-(2-METHYLPROPYL)BENZENE CAS#: 100319-40-2 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]

How to prevent over-alkylation in 1-Ethyl-4-isobutylbenzene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Ethyl-4-isobutylbenzene. The following information is designed to help overcome common challenges, with a primary focus on preventing over-alkylation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1-Ethyl-4-isobutylbenzene?

A1: There are two main synthetic routes for 1-Ethyl-4-isobutylbenzene:

• Direct Friedel-Crafts Ethylation: This one-step method involves the direct reaction of isobutylbenzene (B155976) with an ethylating agent (e.g., ethyl bromide or ethene) in the presence of a Lewis acid catalyst.

• Friedel-Crafts Acylation followed by Reduction: This two-step process involves the acylation of isobutylbenzene with an acetylating agent (e.g., acetyl chloride) to form 4-isobutylacetophenone, which is then reduced to yield 1-Ethyl-4-isobutylbenzene.

Q2: What is over-alkylation and why is it a problem in the direct ethylation route?

A2: Over-alkylation, also known as polyalkylation, is a common side reaction in Friedel-Crafts alkylation. The initial product, 1-Ethyl-4-isobutylbenzene, contains two activating alkyl groups, making it more nucleophilic and thus more reactive than the starting material, isobutylbenzene. This increased reactivity makes it susceptible to further ethylation, leading to the formation of di- and tri-ethylated byproducts, which reduces the yield of the desired mono-ethylated product and complicates purification.

Q3: Why is the Friedel-Crafts acylation followed by reduction often the preferred method?

A3: The acylation-reduction route is often preferred because it avoids the issue of over-alkylation. The acetyl group introduced in the first step is deactivating, which prevents further reactions on the aromatic ring. The subsequent reduction of the ketone is a high-yielding reaction, leading to a cleaner product profile with higher selectivity for the desired 1-Ethyl-4-isobutylbenzene.

Q4: What are the common reducing agents for converting 4-isobutylacetophenone to 1-Ethyl-4-isobutylbenzene?

A4: The two most common methods for this reduction are the Clemmensen reduction (using amalgamated zinc and hydrochloric acid) and the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base). The choice between these methods often depends on the presence of other functional groups in the molecule that may be sensitive to acidic or basic conditions.

Troubleshooting Guides

Issue 1: Low Yield of 1-Ethyl-4-isobutylbenzene in Direct Friedel-Crafts Ethylation

Possible Cause: Over-alkylation is the most likely reason for low yields of the desired mono-alkylated product.

Solutions:

• Control Reactant Stoichiometry: Use a large excess of isobutylbenzene relative to the ethylating agent. This increases the probability that the ethylating agent will react with the starting material rather than the more reactive product.

• Lower Reaction Temperature: Running the reaction at a lower temperature can help to control the reaction rate and reduce the likelihood of subsequent alkylations.

• Catalyst Choice and Amount: Use a less active Lewis acid catalyst or a smaller catalytic amount to moderate the reaction. The activity of common Lewis acids generally follows the order: AlCl₃ > FeCl₃ > SnCl₄ > ZnCl₂.

• Slow Addition of Alkylating Agent: Adding the ethylating agent slowly to the reaction mixture can help to maintain a low concentration of the alkylating agent, favoring mono-alkylation.

Issue 2: Formation of Isomeric Byproducts

Possible Cause: Friedel-Crafts reactions can sometimes lead to the formation of ortho and meta isomers in addition to the desired para product. The isobutyl group is an ortho-, para-director.

Solutions:

• Steric Hindrance: The bulky isobutyl group sterically hinders the ortho positions, which generally favors the formation of the para isomer.

• Catalyst Choice: The choice of catalyst can influence isomer distribution. Bulky catalyst complexes can further enhance para selectivity.

• Reaction Temperature: Lower reaction temperatures generally favor the formation of the thermodynamically more stable para isomer.

Issue 3: Incomplete Reduction in the Acylation-Reduction Route

Possible Cause: The reduction of 4-isobutylacetophenone may be incomplete, leading to contamination of the final product with the starting ketone.

Solutions:

• Ensure Sufficient Reducing Agent: Use a sufficient excess of the reducing agent (amalgamated zinc for Clemmensen or hydrazine for Wolff-Kishner) to drive the reaction to completion.

• Reaction Time and Temperature: Ensure the reaction is carried out for a sufficient duration and at the appropriate temperature as specified in the protocol.

• Purity of Reactants: The purity of the starting ketone and the reagents can affect the efficiency of the reduction.

Data Presentation

Table 1: Comparison of Catalysts for Friedel-Crafts Acylation of Isobutylbenzene

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Conversion of Isobutylbenzene (%)	Selectivity for 4-isobutylacetophenone (%)
AlCl₃	Acetyl chloride	-	5-10	High	90.0 (para), 2.1 (meta)
Al-KIT-6	Acetic anhydride	-	140	72	94

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene

This protocol is adapted from a patented procedure for the synthesis of 4-isobutylacetophenone.

Materials:

• Isobutylbenzene (IBB)

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Ice

• Appropriate glassware (3-necked flask, addition funnel)

Procedure:

• Charge a 3-necked flask with 40.8 g (0.3 mol) of isobutylbenzene and cool to 5°C with stirring.

• In an addition funnel, combine 16.1 g (0.21 mol) of acetyl chloride and 26.5 g (0.20 mol) of anhydrous aluminum chloride.

• Slowly add the acetyl chloride/AlCl₃ mixture to the isobutylbenzene over approximately 1.5 hours, maintaining the reaction temperature between 5 and 10°C.

• After the addition is complete, stir the mixture at 5°C for an additional hour.

• Quench the reaction by pouring the mixture onto crushed ice with vigorous stirring.

• Separate the organic phase for analysis and further purification.

Expected Outcome:

Gas chromatography (GC) analysis of the organic phase (excluding unreacted IBB) is expected to show approximately 90.0% p-isobutylacetophenone and 2.1% m-isobutylacetophenone, along with about 7% higher boiling impurities.

Protocol 2: Modified Clemmensen Reduction of 4-isobutylacetophenone

This is a general procedure for a modified Clemmensen reduction that can be adapted for 4-isobutylacetophenone.

Materials:

• 4-isobutylacetophenone

• Activated zinc powder

• Dry diethyl ether

• Hydrogen chloride (gas)

• Acetone, Dry ice for cooling bath

Procedure:

• Activation of Zinc: Stir zinc powder (300 mesh) in 2% hydrochloric acid until the surface becomes bright. Decant the acid and wash the zinc with distilled water, ethanol, acetone, and finally dry ether.

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, gas inlet, and low-temperature thermometer, add dry diethyl ether. Cool the ether to -15°C.

• Saturation with HCl: Bubble a slow stream of hydrogen chloride gas through the stirred ether for about 45 minutes, maintaining the temperature between -10 and -15°C.

• Addition of Ketone: Add the 4-isobutylacetophenone to the ethereal HCl solution while keeping the temperature below -15°C.

• Addition of Zinc: Cool the mixture to -20°C and add the activated zinc powder over 2-3 minutes.

• Reduction: Allow the temperature to rise to -5°C and maintain it between -4°C and 0°C for 2 hours with continuous stirring.

• Workup: Cool the reaction to -15°C and pour it slowly onto crushed ice. Separate the ethereal layer, extract the aqueous layer with ether, and combine the organic phases. Wash with saturated aqueous sodium chloride, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to obtain the crude product.

• Purification: The crude 1-Ethyl-4-isobutylbenzene can be purified by column chromatography or distillation.

Visualizations

Caption: A workflow comparing the direct and two-step synthesis routes for 1-Ethyl-4-isobutylbenzene.

Caption: A troubleshooting guide for addressing over-alkylation in Friedel-Crafts reactions.

Technical Support Center: Optimizing Friedel-Crafts Alkylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize reaction temperatures for successful Friedel-Crafts alkylation experiments.

Troubleshooting Guides & FAQs

This section provides solutions to specific problems you might encounter during your experiments.

Q1: My Friedel-Crafts alkylation is showing low or no product yield. How can I determine if the temperature is the problem?

A1: Sub-optimal reaction temperature is a common reason for low yields. Here's how to troubleshoot:

• Temperature Too Low: Many Friedel-Crafts reactions require a certain activation energy to proceed. If the temperature is too low, the reaction rate may be negligible.[1][2]

  • Solution: Gradually increase the reaction temperature and monitor the formation of the product using techniques like Thin Layer Chromatography (TLC). Some reactions may need heating under reflux to proceed efficiently.[2][3][4]

• Temperature Too High: Excessively high temperatures can lead to the decomposition of reactants, catalysts, or products, resulting in lower yields and the formation of tars.[2][5]

  • Solution: If you observe charring or darkening of the reaction mixture, the temperature is likely too high. It is recommended to perform the reaction at a lower temperature, potentially using an ice bath to control the initial exothermic reaction.[1]

Q2: I am observing the formation of multiple products, including isomers and polyalkylation. How can temperature be adjusted to improve selectivity?

A2: The formation of multiple products is a well-known challenge in Friedel-Crafts alkylation, and temperature plays a crucial role.[5]

• Isomer Formation (Regioselectivity): Temperature can significantly influence the distribution of ortho, para, and meta isomers. This is often a case of kinetic versus thermodynamic control.[1]

  • At lower temperatures, the reaction is under kinetic control, favoring the faster-forming ortho and para products.

  • At higher temperatures, the reaction can become reversible, leading to thermodynamic control, which may favor the more stable meta isomer.[1] For example, in the methylation of toluene, the proportion of the meta isomer increases significantly as the temperature is raised from 0°C to 25°C.[6]

• Polyalkylation: The initial alkylated product is often more reactive than the starting aromatic compound because alkyl groups are activating.[5] This can lead to the addition of multiple alkyl groups.

  • Solution: While using a large excess of the aromatic substrate is the primary solution, maintaining a lower reaction temperature can help reduce the rate of subsequent alkylations, thus minimizing polyalkylation.[1]

• Carbocation Rearrangement: Higher temperatures can promote the rearrangement of the carbocation electrophile to a more stable form, leading to a mixture of isomeric products.[3][7][8][9]

  • Solution: Running the reaction at a lower temperature can sometimes suppress these rearrangements.[3] An alternative is to use Friedel-Crafts acylation followed by a reduction, as the acylium ion does not rearrange.[7]

Q3: My reaction mixture is darkening or charring. What is the cause and how can I prevent it?

A3: Charring or darkening indicates that the reaction is too vigorous, leading to the decomposition of starting materials or products.[1] This is almost always due to excessive heat.

• Cause: The reaction can be highly exothermic, especially during the addition of the catalyst or alkylating agent. If this heat is not dissipated, the local temperature can rise significantly, causing decomposition.

• Solution:

  • Control the rate of addition of the alkylating agent or catalyst.

  • Perform the reaction at a lower temperature. Using an ice bath (0°C) during the initial addition steps is a common and effective practice.[1]

Data Presentation

Table 1: Effect of Temperature on Isomer Distribution in the Methylation of Toluene

The following table summarizes how reaction temperature influences the regioselectivity of the Friedel-Crafts alkylation of toluene.

Temperature	Ortho-xylene (%)	Meta-xylene (%)	Para-xylene (%)	Control Type
0°C	~54%	~17%	~29%	Kinetic
25°C	~3%	~69%	~28%	Thermodynamic

Data compiled from various sources discussing kinetic vs. thermodynamic control.[1][6]

Experimental Protocols

Protocol 1: Synthesis of tert-Butylbenzene

This protocol describes a general procedure for the Friedel-Crafts alkylation of benzene (B151609) with tert-butyl chloride using aluminum chloride as a catalyst, where temperature control is critical during catalyst addition.

Materials:

• Benzene

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (solvent)

• Ice-cold water

• Sodium bicarbonate solution (aqueous)

• Anhydrous sodium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel)

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Initial Cooling: Add benzene and dichloromethane to the flask. Cool the flask in an ice bath to bring the temperature down to 0-5°C.[1]

• Catalyst Addition: While stirring, carefully and portion-wise add anhydrous aluminum chloride to the cooled solution. Maintaining a low temperature is crucial to control the initial exotherm.[1]

• Alkylating Agent Addition: Slowly add tert-butyl chloride to the reaction mixture dropwise, ensuring the temperature does not rise significantly.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for the specified time (e.g., 1-2 hours), monitoring progress by TLC.[1]

• Quenching: Quench the reaction by slowly pouring the mixture into a beaker containing ice-cold water with vigorous stirring.[1]

• Workup: Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer sequentially with sodium bicarbonate solution and then with water.[1]

• Drying: Dry the organic layer over anhydrous sodium sulfate.[1]

• Isolation: Remove the solvent by rotary evaporation to obtain the crude product.

• Purification: Purify the final product by distillation.[1]

Mandatory Visualization

Below is a troubleshooting workflow for optimizing temperature in a Friedel-Crafts alkylation reaction based on the observed experimental outcome.

Caption: A decision tree for troubleshooting temperature-related issues in Friedel-Crafts alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. physicsforums.com [physicsforums.com]
• 4. studymind.co.uk [studymind.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Chromatographic Separation of 1-Ethyl-4-isobutylbenzene Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the chromatographic separation of 1-Ethyl-4-isobutylbenzene and its positional isomers. The information is tailored for researchers, scientists, and professionals in drug development.

I. Gas Chromatography (GC) Separation

Gas chromatography is a common technique for the analysis of volatile and semi-volatile compounds like 1-Ethyl-4-isobutylbenzene and its isomers. Separation is primarily based on the boiling points and interactions of the analytes with the stationary phase.

Frequently Asked Questions (FAQs) - GC

Q1: What are the expected positional isomers of 1-Ethyl-4-isobutylbenzene that I might encounter?

A1: During the synthesis of 1-Ethyl-4-isobutylbenzene (the para-isomer), the formation of ortho- and meta- positional isomers (1-Ethyl-2-isobutylbenzene and 1-Ethyl-3-isobutylbenzene) is possible. Additionally, related impurities such as p-diethylbenzene can also be present as a byproduct.[1]

Q2: What is the expected elution order of 1-Ethyl-4-isobutylbenzene isomers in a standard non-polar GC column?

A2: The elution order in GC on a non-polar column is primarily determined by the boiling points of the compounds. Generally, for positional isomers of alkylbenzenes, the ortho isomer is the most volatile (lowest boiling point), followed by the meta, and then the para isomer. Therefore, the expected elution order would be:

• 1-Ethyl-2-isobutylbenzene

• 1-Ethyl-3-isobutylbenzene

• 1-Ethyl-4-isobutylbenzene

Q3: Which type of GC column is recommended for the separation of these isomers?

A3: A standard non-polar or a medium-polarity capillary column is typically suitable for the separation of alkylbenzene isomers.

• Non-polar columns (e.g., 100% dimethylpolysiloxane) separate based on boiling points.

• Medium-polarity columns (e.g., 5% phenyl-methylpolysiloxane) can offer different selectivity based on subtle differences in polarity and shape of the isomers.

Q4: How can I confirm the identity of the separated isomer peaks?

A4: Peak identification can be confirmed by:

• Mass Spectrometry (GC-MS): Provides mass spectra for each peak, which can be compared to library spectra.

• Retention Indices: Comparing the calculated Kovats retention indices of your peaks with known values for the isomers on the same or similar stationary phase.

• Analysis of Certified Reference Materials: Spiking your sample with a known standard of a specific isomer to observe the increase in the corresponding peak height.

Troubleshooting Guide - GC

This guide addresses common issues encountered during the GC separation of 1-Ethyl-4-isobutylbenzene isomers.

Issue 1: Poor Resolution Between Isomer Peaks

• Possible Causes:

  • Inappropriate temperature program.

  • Carrier gas flow rate is too high or too low.

  • Column overloading.

  • Incorrect stationary phase.

• Solutions:

  • Optimize Temperature Program: Start with a lower initial temperature and use a slower temperature ramp rate (e.g., 2-5 °C/min) to enhance separation.

  • Adjust Flow Rate: Optimize the carrier gas flow rate to achieve the best column efficiency (van Deemter equation).

  • Dilute Sample: If peaks are broad and fronting, dilute the sample to avoid column overload.

  • Select a Different Column: If resolution is still poor, consider a column with a different stationary phase to exploit different selectivity. A longer column can also improve resolution.

Issue 2: Peak Tailing

• Possible Causes:

  • Active sites in the injector liner or on the column.

  • Column contamination.

  • Improper column installation.

  • Condensation effects in the injector.

• Solutions:

  • Use a Deactivated Liner: Ensure a high-quality, deactivated injector liner is used.

  • Column Maintenance: Condition the column according to the manufacturer's instructions. If the column is old or contaminated, trimming the first few centimeters from the inlet end may help.

  • Check Column Installation: Ensure the column is installed at the correct depth in the injector and detector.

  • Optimize Injector Temperature: The injector temperature should be high enough to ensure rapid vaporization of the sample without causing degradation.

II. High-Performance Liquid Chromatography (HPLC) Separation

HPLC, particularly in the reversed-phase mode, is another powerful technique for separating isomers of 1-Ethyl-4-isobutylbenzene. Separation is based on the differential partitioning of the analytes between the mobile phase and the stationary phase.

Frequently Asked Questions (FAQs) - HPLC

Q1: What type of HPLC column is suitable for separating 1-Ethyl-4-isobutylbenzene isomers?

A1: A reversed-phase C18 or a Phenyl-Hexyl column is generally recommended for the separation of alkylbenzene isomers.[2]

• C18 Columns: Separate based on hydrophobicity. The subtle differences in the shape and surface area of the isomers can lead to separation.

• Phenyl-Hexyl Columns: Offer alternative selectivity through π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analytes.

Q2: What is a good starting mobile phase for this separation?

A2: A gradient of methanol (B129727) and water or acetonitrile (B52724) and water is a good starting point for reversed-phase HPLC. A typical gradient might start with a lower concentration of the organic solvent and gradually increase it.[2]

Q3: What is the expected elution order of the isomers in reversed-phase HPLC?

A3: In reversed-phase HPLC, retention is primarily driven by hydrophobicity. For positional isomers, the elution order can be influenced by subtle differences in their polarity and shape, which affect their interaction with the stationary phase. Typically, the para isomer is the most retained due to its symmetry allowing for better interaction with the stationary phase. The ortho isomer, with its adjacent bulky groups, may have a shorter retention time. The expected elution order on a C18 column would be:

• 1-Ethyl-2-isobutylbenzene

• 1-Ethyl-3-isobutylbenzene

• 1-Ethyl-4-isobutylbenzene

Q4: How can I improve the detection of these non-polar compounds?

A4: 1-Ethyl-4-isobutylbenzene and its isomers have a benzene (B151609) ring, which allows for detection by a UV detector. A wavelength of around 254 nm is a good starting point.[2]

Troubleshooting Guide - HPLC

This guide addresses common issues encountered during the HPLC separation of 1-Ethyl-4-isobutylbenzene isomers.

Issue 1: Co-elution or Poor Resolution of Isomer Peaks

• Possible Causes:

  • Mobile phase composition is not optimal.

  • Inappropriate stationary phase.

  • Flow rate is too high.

  • Column temperature is not optimized.

• Solutions:

  • Adjust Mobile Phase Gradient: Make the gradient shallower (i.e., a slower increase in the organic solvent percentage over a longer time) to improve separation.

  • Change Organic Solvent: If using methanol, try acetonitrile, or vice versa. The different solvent strengths and selectivities can impact the separation.

  • Try a Different Column: If a C18 column does not provide adequate separation, a Phenyl-Hexyl column might provide the necessary selectivity.

  • Optimize Flow Rate and Temperature: A lower flow rate can sometimes improve resolution. Experimenting with the column temperature (e.g., in the range of 25-40°C) can also affect selectivity and peak shape.

Issue 2: Broad Peaks

• Possible Causes:

  • Large injection volume.

  • Extra-column band broadening (from tubing, detector cell, etc.).

  • Column degradation.

  • Sample solvent is too strong.

• Solutions:

  • Reduce Injection Volume: Inject a smaller volume of the sample.

  • Minimize Tubing Length: Use shorter and narrower internal diameter tubing between the injector, column, and detector.

  • Use a New Column: If the column has been used extensively, it may need to be replaced.

  • Match Sample Solvent to Mobile Phase: Dissolve the sample in a solvent that is weaker than or similar in strength to the initial mobile phase.

III. Data Presentation

Table 1: Physicochemical Properties of 1-Ethyl-4-isobutylbenzene

Property	Value
Molecular Formula	C₁₂H₁₈
Molecular Weight	162.27 g/mol
IUPAC Name	1-ethyl-4-(2-methylpropyl)benzene
Synonyms	p-Isobutylethylbenzene

Data sourced from PubChem.[3][4]

Table 2: Predicted Elution Order and Estimated Retention Times for Butylethylbenzene Isomers on a C18 HPLC Column

Note: This data is for a close analog and serves as an estimation for the elution behavior of ethylisobutylbenzene isomers.[2]

Peak No.	Compound	Estimated Retention Time (min)
1	1-Butyl-2-ethylbenzene (ortho)	14.2
2	1-Butyl-3-ethylbenzene (meta)	15.1
3	1-Butyl-4-ethylbenzene (para)	15.5

IV. Experimental Protocols

Detailed Methodology: HPLC Separation of Butylethylbenzene Isomers

This protocol is for a closely related compound but provides a robust starting point for the separation of 1-Ethyl-4-isobutylbenzene isomers.[2]

• Instrumentation:

  • HPLC system with a binary pump, autosampler, column oven, and UV-Vis detector.

• Column:

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Methanol

• Gradient Program:

  • Start at 70% B, increase to 95% B over 20 minutes.

• Flow Rate:

  • 1.0 mL/min

• Column Temperature:

  • 30 °C

• Detection:

  • UV at 254 nm

• Injection Volume:

  • 10 µL

• Sample Preparation:

  • Prepare stock solutions of standards at 1 mg/mL in methanol.

  • Prepare a mixed working standard solution containing all isomers at 10 µg/mL.

  • Dilute samples to be within the linear range of the detector.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

V. Visualizations

Caption: Experimental workflow for the HPLC separation of 1-Ethyl-4-isobutylbenzene isomers.

Caption: Troubleshooting workflow for improving peak resolution in HPLC.

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. plantaedb.com [plantaedb.com]
• 4. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 1-Ethyl-4-isobutylbenzene Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1-Ethyl-4-isobutylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1-Ethyl-4-isobutylbenzene?

A1: The most common methods for synthesizing 1-Ethyl-4-isobutylbenzene are:

• Direct Friedel-Crafts Alkylation: This involves the reaction of isobutylbenzene (B155976) with an ethylating agent (e.g., ethyl chloride) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[1]

• Friedel-Crafts Acylation followed by Reduction: This two-step approach involves the acylation of isobutylbenzene to form an intermediate ketone, which is then reduced to yield the final product. This method is often preferred to avoid common issues associated with direct alkylation.[2][3]

• Side-Chain Alkylation: This method uses toluene (B28343) and propylene (B89431) as raw materials in the presence of a basic catalyst, such as an alkali metal, to produce isobutylbenzene, which can then be further functionalized.[4][5]

Q2: Why is Friedel-Crafts Acylation often preferred over direct Alkylation for preparing alkylbenzenes?

A2: Friedel-Crafts Acylation followed by reduction offers significant advantages over direct alkylation. The alkyl group introduced during alkylation is an activating group, which makes the product more reactive than the starting material. This often leads to polysubstitution, where multiple alkyl groups are added to the aromatic ring.[6][7][8] In contrast, the acyl group introduced during acylation is deactivating, which prevents further reactions on the ring, thus avoiding polyacylation.[2][3][6] Additionally, the carbocation intermediates in alkylation are prone to rearrangement, which can lead to isomeric impurities. Acylium ions formed during acylation are resonance-stabilized and do not rearrange.[2]

Q3: What are the common byproducts in the synthesis of 1-Ethyl-4-isobutylbenzene?

A3: The primary byproduct of concern, especially in Friedel-Crafts alkylation, is p-diethylbenzene, which results from over-alkylation.[1] Other potential byproducts can include isomers formed due to carbocation rearrangement and high molecular weight tars from polymerization reactions.[9] Careful control of reaction conditions is crucial to minimize the formation of these impurities.[1]

Q4: Which catalysts are most effective for this synthesis?

A4: The choice of catalyst depends on the chosen synthesis route:

• Friedel-Crafts Reactions: Strong Lewis acids such as aluminum chloride (AlCl₃) and ferric chloride (FeCl₃) are commonly used.[7] More recently, solid acid catalysts like zeolites (e.g., H-Beta, MCM-type materials) and mesoporous materials (e.g., Al-KIT-6) have been explored to improve selectivity and catalyst recyclability.[10]

• Side-Chain Alkylation: Alkali metal catalysts, such as sodium-potassium alloys or sodium on a support like potassium carbonate, are used for the reaction of toluene and propylene.[4][11]

• Dehydroisomerization: Transition metal catalysts, particularly palladium-based systems, are effective for dehydroisomerization reactions to form the aromatic ring.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Inactive catalyst (e.g., hydrated Lewis acid).2. Insufficient reaction temperature or time.3. Poor quality of starting materials.4. Carbocation rearrangement leading to undesired isomers (in alkylation).5. Catalyst deactivation.	1. Use anhydrous Lewis acid catalysts and handle them under inert atmosphere.2. Optimize reaction temperature and monitor the reaction progress using techniques like TLC or GC.3. Ensure the purity of isobutylbenzene and the alkylating/acylating agent.4. Switch to a Friedel-Crafts acylation followed by reduction pathway to prevent rearrangement.[2]5. For solid catalysts, consider regeneration or using a fresh batch.
Formation of Multiple Products (Polysubstitution)	The product is more nucleophilic than the reactant, leading to further alkylation (a common issue in Friedel-Crafts alkylation).[7]	1. Use a large excess of the aromatic substrate (isobutylbenzene) to favor mono-alkylation.2. Control the reaction temperature; lower temperatures often reduce the rate of subsequent alkylations.3. Employ the Friedel-Crafts acylation route, as the deactivating acyl group prevents polysubstitution.[3][6]
Presence of Isomeric Impurities	Carbocation rearrangement during Friedel-Crafts alkylation. For instance, attempting to add a straight-chain alkyl group can result in a more stable secondary or tertiary carbocation attaching to the ring.[7]	1. Use an alkylating agent that forms a stable carbocation without rearrangement (e.g., a tertiary alkyl halide).2. The most reliable solution is to use the Friedel-Crafts acylation-reduction sequence, which does not involve rearranging carbocations.[2]
Reaction is Uncontrolled or Exothermic	The Friedel-Crafts reaction is highly exothermic. Improper rate of addition of reactants or inadequate cooling can lead to a runaway reaction.	1. Add the catalyst or the alkylating/acylating agent portion-wise or via a dropping funnel to control the reaction rate.2. Maintain a low reaction temperature using an ice bath, especially during the initial addition phase.[12]
Difficulty in Product Purification	The boiling points of the desired product and byproducts (e.g., isomers, p-diethylbenzene) may be very close, making distillation challenging.	1. Optimize reaction conditions to maximize the selectivity towards the desired product, thereby simplifying purification.2. Use fractional distillation with a high-efficiency column.3. Consider chromatographic separation for high-purity applications.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene

Objective: To synthesize 4-isobutylacetophenone as an intermediate for 1-Ethyl-4-isobutylbenzene.

Materials:

• Isobutylbenzene

• Acetic anhydride (B1165640) or Acetyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM) or other suitable solvent

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Set up a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• In the flask, add isobutylbenzene and the solvent (DCM). Cool the mixture in an ice bath to 0-5 °C.

• Carefully and portion-wise, add anhydrous AlCl₃ to the stirred solution.

• Slowly add acetyl chloride (or acetic anhydride) from the dropping funnel to the reaction mixture, ensuring the temperature remains below 10 °C.[12]

• After the addition is complete, allow the reaction to stir at room temperature for 1-3 hours, monitoring progress by TLC.

• Quench the reaction by slowly pouring the mixture onto crushed ice and dilute HCl.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure to obtain the crude 4-isobutylacetophenone.

• Purify the product by distillation or chromatography. A study using an Al-KIT-6 catalyst with acetic anhydride reported a 94% selectivity for 4-isobutylacetophenone.[10]

Protocol 2: Wolff-Kishner Reduction of 4-Isobutylacetophenone

Objective: To reduce the ketone intermediate to the final product, 1-Ethyl-4-isobutylbenzene.

Materials:

• 4-Isobutylacetophenone

• Hydrazine (B178648) hydrate

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• A high-boiling solvent such as diethylene glycol or glycerol[13]

Procedure:

• In a round-bottom flask fitted with a reflux condenser, combine 4-isobutylacetophenone, hydrazine hydrate, and the high-boiling solvent.

• Add pellets of KOH or NaOH to the mixture.

• Heat the mixture to reflux. The temperature will depend on the solvent used (e.g., 149–155 °C for glycerol).[13]

• Continue refluxing for several hours until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture and add water.

• Extract the product with a suitable organic solvent (e.g., ether or pentane).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent.

• Purify the resulting 1-Ethyl-4-isobutylbenzene by distillation. Yields for this step are typically in the range of 50-60%.[13]

Quantitative Data Summary

Table 1: Comparison of Catalysts for Friedel-Crafts Acylation of Isobutylbenzene

Catalyst	Acylating Agent	Temperature (°C)	Isobutylbenzene Conversion (%)	4-Isobutylacetophenone Selectivity (%)	Reference
Al-KIT-6 (Si/Al = 25)	Acetic Anhydride	Not specified	72	94	[10]
Triflic Acid	Not specified	150	Not specified (Yield of 95%)	95% (Yield)	[1]

Table 2: Yield Data for Synthesis Steps

Reaction Step	Method	Conditions	Average Yield (%)	Reference
Acylation	Friedel-Crafts with Triflic Acid	150 °C	95	[1]
Reduction	Wolff-Kishner	Reflux in glycerol (B35011) (149–155 °C)	51-55	[13]
Cross-Coupling	Isobutylmagnesium chloride and Chlorobenzene with FeCl₂ catalyst	70 °C in THF	92 (for Isobutylbenzene)	[13]

Visualizations

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. Preparation process of novel catalyst for isobutylbenzene synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 5. EP0282312A1 - Process for the production of an isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]
• 7. cerritos.edu [cerritos.edu]
• 8. quora.com [quora.com]
• 9. WO2000002835A1 - Alkylation process - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. FR2703678A1 - Process for the preparation of isobutylbenzene in the presence of a supported catalyst - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. Isobutylbenzene synthesis - chemicalbook [chemicalbook.com]

Long-term stability and storage conditions for 1-Ethyl-4-isobutylbenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability and storage of 1-Ethyl-4-isobutylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 1-Ethyl-4-isobutylbenzene?

A1: To ensure the long-term stability and purity of 1-Ethyl-4-isobutylbenzene, it is recommended to store it under controlled conditions. The optimal storage temperature is between 2°C and 8°C, in a refrigerator.[1] It should be stored in a tightly sealed container to prevent exposure to air and moisture. Additionally, protecting the compound from light is crucial to prevent photodegradation.

Q2: What is the expected shelf life of 1-Ethyl-4-isobutylbenzene under optimal storage conditions?

A2: While specific long-term stability data for 1-Ethyl-4-isobutylbenzene is not extensively published, analogous alkylbenzenes are known to be stable for extended periods when stored properly. Under the recommended conditions of refrigeration (2-8°C), protection from light, and in a tightly sealed container, the compound is expected to maintain its purity (typically ≥97%) for several years. However, it is best practice to re-analyze the purity of the compound after prolonged storage, especially if it is being used in sensitive applications.

Q3: What are the potential degradation pathways for 1-Ethyl-4-isobutylbenzene?

A3: The primary degradation pathways for 1-Ethyl-4-isobutylbenzene are anticipated to be oxidation and photodegradation. The alkyl side chains are susceptible to oxidation, which can be initiated by exposure to air (oxygen), heat, or light. This can lead to the formation of hydroperoxides, which can further decompose into a variety of oxidation products, including alcohols, ketones, and carboxylic acids. The benzene (B151609) ring itself is relatively stable but can undergo reactions under harsh conditions.

Q4: How can I assess the purity of my 1-Ethyl-4-isobutylbenzene sample?

A4: The purity of 1-Ethyl-4-isobutylbenzene can be reliably assessed using gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS). GC-FID provides quantitative information on the percentage of the main component and any volatile impurities. GC-MS is a powerful technique for both identifying and quantifying the parent compound and any potential degradation products by providing mass spectral data for structural elucidation. High-performance liquid chromatography (HPLC) with a UV detector can also be employed.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Action(s)
Unexpected peaks in GC/HPLC chromatogram	Contamination of the sample or solvent. Degradation of the compound due to improper storage or handling.	1. Run a blank analysis of the solvent to rule out contamination. 2. Prepare a fresh sample and re-inject. 3. If new peaks persist, it may indicate degradation. Consider performing a forced degradation study to identify potential degradation products. 4. Use GC-MS to identify the structure of the unknown peaks.
Change in physical appearance (e.g., color change)	Oxidation or presence of impurities.	1. Do not use the material if a significant color change is observed. 2. Assess the purity of the material using a suitable analytical method (e.g., GC-MS). 3. If purity is compromised, consider purification (e.g., distillation) or obtaining a fresh batch.
Inconsistent experimental results	Degradation of the stock solution. Inaccurate concentration due to solvent evaporation.	1. Prepare fresh stock solutions for each set of experiments. 2. Store stock solutions at 2-8°C and protect from light. 3. Use tightly sealed vials to minimize solvent evaporation. 4. Periodically check the concentration and purity of the stock solution.

Data Summary

Table 1: Recommended Storage Conditions for 1-Ethyl-4-isobutylbenzene

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C (Refrigerator)[1]	To minimize thermal degradation and slow down potential oxidative processes.
Atmosphere	Tightly sealed container, inert atmosphere (e.g., argon or nitrogen) if possible.	To prevent oxidation by atmospheric oxygen.
Light	Amber glass vial or stored in the dark.	To prevent photodegradation.
Container	Chemically inert glass container.	To avoid leaching of impurities from the container material.

Experimental Protocols

Protocol: Long-Term Stability Assessment of 1-Ethyl-4-isobutylbenzene using GC-MS

1. Objective: To evaluate the long-term stability of 1-Ethyl-4-isobutylbenzene under recommended storage conditions and identify potential degradation products.

2. Materials:

• 1-Ethyl-4-isobutylbenzene (high purity, >97%)

• Hexane (B92381) (GC grade)

• Amber glass vials with PTFE-lined caps

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Analytical balance

• Volumetric flasks and pipettes

3. Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 1-Ethyl-4-isobutylbenzene into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with hexane to prepare a 1 mg/mL stock solution.

  • Prepare a working standard of 100 µg/mL by diluting the stock solution with hexane.

• Initial Analysis (Time Zero):

  • Analyze the freshly prepared working standard by GC-MS to determine the initial purity and obtain the reference chromatogram and mass spectrum.

• Storage:

  • Dispense aliquots of the pure 1-Ethyl-4-isobutylbenzene into several amber glass vials.

  • Seal the vials tightly and store them under the following conditions:

    • Condition A (Recommended): 2-8°C in the dark.

    • Condition B (Accelerated): 25°C / 60% RH (if a humidity chamber is available) in the dark.

    • Condition C (Photostability): 25°C in a photostability chamber with exposure to light (as per ICH Q1B guidelines). Include a dark control sample wrapped in aluminum foil.

• Time Points for Analysis:

  • Analyze the stored samples at regular intervals (e.g., 0, 3, 6, 12, 24 months for Condition A; 0, 1, 3, 6 months for Conditions B and C).

• GC-MS Analysis:

  • At each time point, prepare a working standard from the stored sample as described in the sample preparation step.

  • Inject the sample into the GC-MS system.

  • GC Conditions (Example):

    • Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness

    • Inlet Temperature: 250°C

    • Oven Program: Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

    • Carrier Gas: Helium, constant flow.

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI)

    • Scan Range: m/z 40-400

• Data Analysis:

  • Compare the chromatograms of the stored samples with the time-zero sample.

  • Calculate the purity of 1-Ethyl-4-isobutylbenzene at each time point by peak area normalization.

  • Identify any new peaks by comparing their mass spectra with spectral libraries and fragmentation patterns.

Visualizations

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Troubleshooting Polyalkylation in Benzene Alkylation

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and minimizing polyalkylation side reactions during Friedel-Crafts benzene (B151609) alkylation experiments.

Frequently Asked Questions (FAQs)

Q1: What is polyalkylation in the context of Friedel-Crafts reactions, and why does it occur?

A1: Polyalkylation is a common side reaction in Friedel-Crafts alkylation where multiple alkyl groups are attached to the aromatic ring.[1][2] This occurs because the initial alkyl group added to the benzene ring is an electron-donating group, which activates the ring.[1] The resulting monoalkylated product is therefore more nucleophilic and more reactive than the starting benzene, making it susceptible to further alkylation.[1][3]

Q2: What is the most effective method to completely avoid polyalkylation?

A2: The most effective strategy to prevent polyalkylation is to perform a Friedel-Crafts acylation followed by a reduction reaction.[1][2][4] The acyl group introduced during acylation is deactivating, which prevents further substitution on the aromatic ring.[1][5][4] The resulting ketone can then be reduced to the desired alkyl group using methods like the Clemmensen or Wolff-Kishner reduction.[2][4]

Q3: How can I minimize polyalkylation without resorting to acylation-reduction?

A3: Several strategies can be employed to minimize polyalkylation:

• Use a large excess of the aromatic substrate: Increasing the molar ratio of benzene to the alkylating agent statistically favors the reaction of the electrophile with the more abundant unreacted benzene.[1][2][6]

• Optimize reaction conditions: Lowering the reaction temperature and using a milder Lewis acid catalyst can decrease the rate of subsequent alkylation reactions.[1]

• Control reaction time: Shorter reaction times can reduce the extent of polyalkylation. Monitoring the reaction progress is crucial.[7]

• Choose a suitable catalyst: Shape-selective catalysts, such as certain zeolites, can sterically hinder the formation of bulkier polyalkylated products.[7][8]

Q4: Can carbocation rearrangement be a problem during benzene alkylation?

A4: Yes, carbocation rearrangement is a significant limitation of Friedel-Crafts alkylation, especially when using primary alkyl halides.[9][10] The initially formed carbocation can rearrange to a more stable one, leading to a mixture of isomeric products.[11][9] Friedel-Crafts acylation is a reliable method to avoid this, as the acylium ion intermediate is resonance-stabilized and does not rearrange.[4][12]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
High yield of polyalkylated products (e.g., diethylbenzene, triethylbenzene)	The monoalkylated product is more reactive than benzene.	- Increase the molar ratio of benzene to the alkylating agent (e.g., 5:1 or higher).[2] - Lower the reaction temperature to decrease the rate of the second alkylation.[1] - Use a less reactive Lewis acid catalyst. - Reduce the reaction time and monitor product formation by GC-MS.[2] - Consider using a shape-selective zeolite catalyst.[7]
Formation of isomeric products	Carbocation rearrangement of the alkylating agent.	- Use an alkylating agent that forms a stable carbocation (e.g., a tertiary alkyl halide). - Employ Friedel-Crafts acylation followed by reduction to prevent rearrangement.[4]
Low overall yield of the desired monoalkylated product	- Inactive catalyst (e.g., exposure to moisture). - Insufficient reaction time. - Poor work-up procedure.	- Ensure the use of anhydrous catalyst and solvent.[2] - Increase the reaction time and monitor for completion.[2] - Optimize quenching and extraction steps to minimize product loss.[2]
Formation of a dark, tarry reaction mixture	Side reactions and polymerization, often due to high temperatures or a highly active catalyst.	- Lower the reaction temperature.[2] - Add the alkylating agent slowly to control the reaction exotherm.[2] - Use a less reactive Lewis acid catalyst.[2]

Data Presentation

Table 1: Effect of Benzene to Ethylene Molar Ratio on Product Selectivity

Benzene/Ethylene Molar Ratio	Ethylbenzene Selectivity (%)	Diethylbenzene Selectivity (%)	Triethylbenzene Selectivity (%)
2:1	65	30	5
5:1	85	13	2
10:1	95	4.5	0.5
16:1	>98	<2	<0.1

Note: Data is illustrative and compiled from general principles discussed in the cited literature. Actual results may vary based on specific reaction conditions.[7]

Experimental Protocols

Protocol 1: Minimizing Polyalkylation via Excess Benzene

This protocol describes a general procedure for the Friedel-Crafts alkylation of benzene with an alkyl halide, using an excess of benzene to favor monoalkylation.

Materials:

• Anhydrous Benzene (large excess)

• Alkyl Halide (e.g., 2-chloropropane)

• Anhydrous Aluminum Chloride (AlCl₃)

• Ice bath

• Dilute Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware (three-necked flask, dropping funnel, condenser)

Procedure:

• Set up a dry three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube.

• Charge the flask with anhydrous benzene (e.g., 5 molar equivalents).

• Cool the flask in an ice bath.

• Slowly and in portions, add anhydrous aluminum chloride (e.g., 0.3 molar equivalents) to the stirred benzene.

• From the dropping funnel, add the alkyl halide (e.g., 1 molar equivalent) dropwise over 1-2 hours, maintaining the temperature between 5-10°C.[2]

• After the addition is complete, allow the mixture to warm to room temperature and then stir for an additional 2-4 hours. Monitor the reaction progress using GC-MS.

• Quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the excess benzene by distillation.

• Purify the crude product by fractional distillation.

Protocol 2: Friedel-Crafts Acylation and Clemmensen Reduction

This two-step protocol is the most effective method to obtain a pure monoalkylated benzene without polyalkylation or rearrangement side products.

Step A: Friedel-Crafts Acylation

Materials:

• Anhydrous Benzene

• Acyl Chloride (e.g., propanoyl chloride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Ice bath

• Concentrated Hydrochloric Acid (HCl)

• Standard laboratory glassware

Procedure:

• In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube.

• Add anhydrous aluminum chloride to the flask, followed by the slow addition of benzene.

• While stirring, add the acyl chloride dropwise to the mixture. The reaction is exothermic and may require cooling in an ice bath to control the temperature.[7]

• After the addition is complete, warm the mixture to room temperature and then heat under reflux for a specified time to drive the reaction to completion.

• Carefully pour the reaction mixture over crushed ice and acidify with concentrated HCl.[7]

• Separate the organic layer, wash it with water and a mild base (e.g., NaHCO₃ solution), dry it over an anhydrous salt (e.g., MgSO₄), and purify the resulting ketone by distillation or chromatography.[7]

Step B: Clemmensen Reduction

Materials:

• Ketone from Step A (e.g., propiophenone)

• Amalgamated Zinc (Zn(Hg))

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add amalgamated zinc.

• Add concentrated hydrochloric acid, ethanol, and the ketone obtained from Step A.

• Heat the mixture under reflux. Additional portions of HCl may be required during the reaction.[7]

• After the reaction is complete, cool the mixture and separate the organic layer.

• Wash the organic layer, dry it, and purify the n-propylbenzene by distillation.

Visualizations

Caption: Mechanism of polyalkylation in Friedel-Crafts alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Solved How can polyalkylation be minimized in | Chegg.com [chegg.com]
• 7. benchchem.com [benchchem.com]
• 8. dc.etsu.edu [dc.etsu.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Friedel Crafts alkylation | Reaction Mechanism of Friedel Crafts alkylation [pw.live]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. mt.com [mt.com]

Alternative synthetic routes to isobutylbenzene to avoid rearrangements

Technical Support Center: Synthesis of Isobutylbenzene (B155976)

Welcome to the technical support center for the synthesis of isobutylbenzene. This guide provides researchers, scientists, and drug development professionals with detailed information on alternative synthetic routes that avoid the common issue of carbocation rearrangement associated with direct Friedel-Crafts alkylation.

Frequently Asked Questions (FAQs)

Q1: Why does direct Friedel-Crafts alkylation of benzene (B151609) with isobutyl chloride fail to produce isobutylbenzene as the major product?

A1: Direct Friedel-Crafts alkylation with isobutyl chloride leads to the formation of tert-butylbenzene (B1681246) as the major product due to a carbocation rearrangement.[1][2] The initial formation of the primary isobutyl carbocation is followed by a rapid 1,2-hydride shift to form the more stable tertiary carbocation, which then alkylates the benzene ring.

Q2: What is the most common and reliable alternative method to synthesize isobutylbenzene while avoiding rearrangements?

A2: The most widely used and dependable alternative is a two-step process involving the Friedel-Crafts acylation of benzene with isobutyryl chloride to form isobutyrophenone (B147066), followed by the reduction of the ketone functionality to a methylene (B1212753) group.[2][3][4] This approach circumvents the possibility of carbocation rearrangements because the acylium ion intermediate in Friedel-Crafts acylation is stabilized and does not rearrange.[5]

Q3: What are the primary reduction methods for converting isobutyrophenone to isobutylbenzene?

A3: The two classical and effective methods for this reduction are the Clemmensen reduction (using zinc amalgam and hydrochloric acid) and the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base).[3][6][7]

Q4: Are there other modern synthetic routes that offer high yields of isobutylbenzene?

A4: Yes, cross-coupling reactions provide a high-yield alternative. For instance, the reaction of isobutylmagnesium chloride (a Grignard reagent) with chlorobenzene (B131634) using an iron(II) chloride catalyst has been reported to produce isobutylbenzene in high yields.[8]

Troubleshooting Guides

Problem 1: Low yield in Friedel-Crafts Acylation of Benzene with Isobutyryl Chloride

Possible Cause	Troubleshooting Suggestion
Inactive catalyst (e.g., AlCl₃)	Use fresh, anhydrous aluminum chloride. Ensure it is stored in a desiccator to prevent hydration.
Insufficient catalyst	Use a stoichiometric amount of AlCl₃ as it complexes with the product ketone.
Reaction temperature too low	While the initial addition should be controlled, ensure the reaction is brought to the appropriate temperature (e.g., reflux) to drive it to completion.[9]
Polysubstitution	Friedel-Crafts acylation deactivates the aromatic ring, making polysubstitution less likely than in alkylation. However, if observed, ensure the molar ratio of benzene to acylating agent is appropriate.[5]

Problem 2: Incomplete Reduction of Isobutyrophenone

Possible Cause	Troubleshooting Suggestion
Clemmensen Reduction:
Impure zinc amalgam	Ensure the zinc is properly amalgamated with mercury(II) chloride to create a reactive surface.[10]
Insufficient acid concentration	Maintain a high concentration of hydrochloric acid throughout the reaction, adding more as the reaction proceeds if necessary.[10]
Wolff-Kishner Reduction:
Incomplete hydrazone formation	Ensure complete conversion of the ketone to the hydrazone before proceeding with the high-temperature elimination step.
Reaction temperature too low	The decomposition of the hydrazone requires high temperatures, typically achieved using a high-boiling solvent like ethylene (B1197577) glycol or glycerol.[8][11]
Presence of water	Water can interfere with the reaction. The Huang-Minlon modification, which involves distilling off water, can improve yields and shorten reaction times.[11]

Problem 3: Side-product formation in Grignard Cross-Coupling

Possible Cause	Troubleshooting Suggestion
Moisture in the reaction	Grignard reagents are highly sensitive to moisture. Ensure all glassware is oven-dried and reactants and solvents are anhydrous.[12]
Inactive catalyst	Use anhydrous iron(II) chloride and ensure the N-heterocyclic carbene ligand is pure.
Homocoupling of the Grignard reagent	This can occur if the catalyst is not efficient or if there are oxidizing impurities. Ensure an inert atmosphere (e.g., argon) is maintained.

Data Presentation: Comparison of Synthetic Routes

Synthetic Route	Key Reagents	Catalyst	Typical Yield	Key Advantages	Key Disadvantages
Friedel-Crafts Acylation + Clemmensen Reduction	Benzene, Isobutyryl chloride, Zn(Hg), HCl	AlCl₃	Good	Avoids rearrangement, uses common reagents.[2][3]	Harsh acidic conditions, use of toxic mercury.[4]
Friedel-Crafts Acylation + Wolff-Kishner Reduction	Benzene, Isobutyryl chloride, Hydrazine, KOH	AlCl₃	51-55%[8]	Avoids rearrangement, suitable for acid-sensitive substrates.[7]	Harsh basic conditions, high temperatures, handling of hydrazine.[11]
Iron-Catalyzed Cross-Coupling	Chlorobenzene, Isobutylmagnesium chloride	FeCl₂·(H₂O)₄, NHC ligand	~92%[8]	High yield, avoids harsh acidic/basic conditions.	Requires preparation of Grignard reagent, sensitive to air and moisture.

Experimental Protocols

Protocol 1: Synthesis of Isobutylbenzene via Friedel-Crafts Acylation and Clemmensen Reduction

Step 1: Friedel-Crafts Acylation to form Isobutyrophenone

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place anhydrous aluminum chloride and dry benzene.

• Cool the mixture in an ice bath.

• Slowly add isobutyryl chloride from the dropping funnel with constant stirring.

• After the addition is complete, remove the ice bath and heat the mixture under reflux for approximately 30-60 minutes to complete the reaction.[9]

• Cool the reaction mixture and carefully pour it onto crushed ice and concentrated hydrochloric acid to hydrolyze the aluminum chloride complex.

• Separate the organic layer, wash it with water, sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the solvent by distillation.

• Purify the resulting isobutyrophenone by vacuum distillation.

Step 2: Clemmensen Reduction of Isobutyrophenone

• Prepare zinc amalgam by stirring zinc powder with a solution of mercury(II) chloride in water, followed by decanting the aqueous solution.[10]

• In a three-necked flask fitted with a reflux condenser, add the zinc amalgam, water, concentrated hydrochloric acid, and toluene.

• Add the isobutyrophenone obtained from Step 1.

• Heat the mixture to reflux with vigorous stirring for an extended period (e.g., 30 hours).[10] Periodically add more concentrated hydrochloric acid to maintain the acidic conditions.[10]

• After cooling, separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., ether).

• Combine the organic layers, wash with water and brine, and dry over an anhydrous drying agent.

• Purify the isobutylbenzene by fractional distillation.[10]

Protocol 2: Synthesis of Isobutylbenzene via Iron-Catalyzed Cross-Coupling

• In a flame-dried Schlenk flask under an argon atmosphere, add iron(II) chloride tetrahydrate and 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride (NHC ligand).[8]

• In a separate flask, prepare the Grignard reagent (isobutylmagnesium chloride) in anhydrous THF.

• To the flask containing the catalyst, add chlorobenzene via syringe.[8]

• Transfer the prepared Grignard reagent to the catalyst-containing flask via syringe.

• Heat the reaction mixture in an oil bath at 70°C for approximately 3 hours.[8]

• Cool the reaction to room temperature and quench by adding 1 M HCl.

• Extract the product with a suitable solvent like pentane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent in vacuo and purify the crude product by distillation to obtain pure isobutylbenzene.[8]

Visualizations

References

• 1. chegg.com [chegg.com]
• 2. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 3. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 4. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 8. Isobutylbenzene synthesis - chemicalbook [chemicalbook.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. m.youtube.com [m.youtube.com]
• 11. jk-sci.com [jk-sci.com]
• 12. web.mnstate.edu [web.mnstate.edu]

Minimizing byproduct formation in the synthesis of isobutylbenzene

Technical Support Center: Isobutylbenzene (B155976) Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the synthesis of isobutylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial methods for synthesizing isobutylbenzene?

A1: The primary industrial production methods for isobutylbenzene include the side-chain alkylation of toluene (B28343) with propylene (B89431) using an alkali metal catalyst and the alkylation of benzene (B151609) with isobutylene (B52900) in the presence of a catalyst such as aluminum chloride or a zeolite.[1][2][3] Another patented two-stage process involves the reaction of a vinylcyclohexene (B1617736) with an isoolefin.[1]

Q2: I am observing a significant amount of n-butylbenzene in my product. What is the likely cause and how can I minimize it?

A2: The formation of n-butylbenzene is a common issue, particularly in the side-chain alkylation of toluene with propylene using an alkali metal catalyst.[1][4][5] This byproduct has a boiling point close to isobutylbenzene, making purification by distillation difficult.[6] To minimize its formation, careful selection of the catalyst and optimization of reaction conditions are crucial. Newer patented processes claim higher selectivity to isobutylbenzene.[3]

Q3: My synthesis involves Friedel-Crafts acylation. What are the typical byproducts I should be aware of?

A3: While Friedel-Crafts acylation is generally more selective than alkylation and less prone to polysubstitution, byproducts can still form.[7][8] Potential side reactions include the formation of isomers if the starting material is substituted, and residual starting materials if the reaction does not go to completion. The subsequent reduction step to convert the ketone to an alkylbenzene can also introduce impurities if not carried out cleanly.

Q4: Can zeolite catalysts improve the selectivity of isobutylbenzene synthesis?

A4: Yes, zeolite catalysts can offer shape selectivity that helps in minimizing the formation of bulky polyalkylated byproducts during the alkylation of benzene.[2][9] The choice of a specific zeolite and the reaction conditions need to be optimized for the desired selectivity.

Troubleshooting Guides

Issue 1: High Levels of n-Butylbenzene Impurity

Symptoms:

• Gas chromatography (GC) analysis shows a significant peak corresponding to n-butylbenzene.

• Difficulty in achieving high purity (>99.5%) isobutylbenzene via distillation.[4]

Possible Causes:

• Use of a non-selective catalyst in the side-chain alkylation of toluene.

• Suboptimal reaction temperature or pressure.

Solutions:

• Catalyst Selection: For the side-chain alkylation of toluene, the choice of alkali metal catalyst and its support is critical. A patented process describes a catalyst prepared by reacting an active metal with a support in-situ under vacuum, which is claimed to improve selectivity.[3]

• Reaction Conditions Optimization: The reaction temperature for the alkylation of toluene with propylene is typically in the range of 130°C to 190°C.[3] It is important to carefully control the temperature to maximize the selectivity towards isobutylbenzene.

Parameter	Recommended Range	Potential Impact on Byproducts
Temperature	130°C - 190°C	Deviations can affect selectivity.
Catalyst	In-situ prepared active metal on support	Can significantly improve selectivity over traditional alkali metal catalysts.

Issue 2: Formation of Polyalkylated Byproducts

Symptoms:

• GC-MS analysis indicates the presence of di- and tri-isobutylbenzenes.

• Reduced yield of the desired monosubstituted product.

Possible Causes:

• Excess of the alkylating agent (e.g., isobutylene) relative to benzene.

• Use of a highly active, non-selective catalyst like aluminum chloride.[9]

Solutions:

• Control of Stoichiometry: Use a molar excess of benzene relative to the alkylating agent to favor monosubstitution.

• Catalyst Choice: Employ a shape-selective catalyst like a zeolite to sterically hinder the formation of bulkier polyalkylated molecules.[9]

• Reaction Time: Monitor the reaction progress and stop it once the optimal conversion of the limiting reactant is achieved to prevent further alkylation.[9]

Issue 3: Presence of Isobutylcyclohexane (B156439) and Isobutenylbenzene Impurities

Symptoms:

• Observed in the two-stage synthesis from isobutenylcyclohexene.

• GC analysis shows peaks corresponding to isobutylcyclohexane and isobutenylbenzene.

Possible Causes:

• Reaction temperature during the dehydroisomerization step is not optimal.[4]

Solutions:

• Temperature Control: In the dehydroisomerization of isobutenylcyclohexene, lower temperatures tend to favor the formation of isobutylcyclohexane, while higher temperatures lead to isobutenylbenzene. An intermediate temperature range of 200°C to 350°C is preferred to minimize the formation of these byproducts.[4]

Byproduct	Favored Temperature
Isobutylcyclohexane	Lower Temperatures
Isobutenylbenzene	Higher Temperatures

Experimental Protocols

Protocol 1: Synthesis of Isobutylbenzene via Friedel-Crafts Acylation and Clemmensen Reduction

This two-step laboratory procedure is designed to avoid carbocation rearrangement that can occur in direct Friedel-Crafts alkylation.[7]

Step A: Friedel-Crafts Acylation of Benzene with Isobutyryl Chloride

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube.

• Reactants: Add anhydrous aluminum chloride (AlCl₃) to the flask, followed by the slow addition of benzene.

• Acylation: While stirring, add isobutyryl chloride dropwise to the mixture. The reaction is exothermic and may require cooling in an ice bath to control the temperature.[10]

• Reaction: After the addition is complete, warm the mixture to room temperature and then heat under reflux to drive the reaction to completion.

• Workup: Carefully pour the reaction mixture over crushed ice and acidify with concentrated HCl. Separate the organic layer, wash it, dry it, and purify the resulting isobutyrophenone (B147066) by distillation.

Step B: Clemmensen Reduction of Isobutyrophenone

• Setup: In a round-bottom flask equipped with a reflux condenser, add amalgamated zinc (Zn(Hg)).

• Reactants: Add concentrated hydrochloric acid, ethanol, and the isobutyrophenone obtained from Step A.

• Reduction: Heat the mixture under reflux. Additional portions of HCl may be required during the reaction.

• Workup: After the reaction is complete, cool the mixture and separate the organic layer. Wash the organic layer, dry it, and purify the isobutylbenzene by distillation.

Visualizations

Caption: Friedel-Crafts acylation followed by reduction for isobutylbenzene synthesis.

Caption: Troubleshooting flowchart for common byproduct formation in isobutylbenzene synthesis.

References

• 1. data.epo.org [data.epo.org]
• 2. niir.org [niir.org]
• 3. patents.justia.com [patents.justia.com]
• 4. US4827070A - Process for the production of isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 5. EP0282312A1 - Process for the production of an isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 6. WO2000002835A1 - Alkylation process - Google Patents [patents.google.com]
• 7. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 8. echemi.com [echemi.com]
• 9. benchchem.com [benchchem.com]
• 10. Benzene reacts with isobutyryl chloride in the presence of AlCl3 to form .. [askfilo.com]

Addressing challenges in the industrial scale production of isobutylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the industrial scale production of isobutylbenzene (B155976).

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for producing isobutylbenzene?

A1: The main industrial routes for isobutylbenzene (IBB) synthesis are:

• Friedel-Crafts Alkylation of Benzene (B151609): This method involves the alkylation of benzene with isobutylene (B52900) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

• Side-Chain Alkylation of Toluene (B28343): This process involves reacting toluene with propylene (B89431) using an alkali metal catalyst, such as a sodium-potassium alloy, to alkylate the side chain.[1][2][3]

• Two-Stage Process from Vinylcyclohexene (B1617736): A more selective but complex process involves the dismutation of vinylcyclohexene and an isoolefin, followed by dehydroisomerization of the resulting isobutenylcyclohexene to produce isobutylbenzene.[1][3][4]

Q2: Why is high purity isobutylbenzene critical for the pharmaceutical industry?

A2: High-purity isobutylbenzene (typically >99.5%) is essential as it is a key raw material in the synthesis of Ibuprofen (B1674241), a widely used non-steroidal anti-inflammatory drug (NSAID).[1][5] Impurities can lead to the formation of undesired byproducts in subsequent reaction steps, complicating purification and potentially affecting the final drug product's safety and efficacy.

Q3: What are the main byproducts in isobutylbenzene production and why are they problematic?

A3: The major byproducts depend on the synthesis route:

• In the Friedel-Crafts alkylation of benzene, carbocation rearrangement can lead to the formation of sec-butylbenzene (B1681704) instead of the desired isobutylbenzene.[6][7]

• In the side-chain alkylation of toluene, a significant byproduct is n-butylbenzene .[1][3] These isomeric byproducts are problematic because their boiling points are very close to that of isobutylbenzene, making separation by distillation difficult and costly.[8]

Q4: Are there alternative synthesis routes that avoid the common issues of Friedel-Crafts alkylation?

A4: Yes, to circumvent the carbocation rearrangement problem associated with direct alkylation, a two-step approach is often preferred in a laboratory or for achieving high purity:

• Friedel-Crafts Acylation: Benzene is first acylated with isobutyryl chloride in the presence of a Lewis acid catalyst to form isobutyrophenone (B147066).[6] This reaction is not prone to rearrangement.

• Reduction: The ketone group of isobutyrophenone is then reduced to a methylene (B1212753) group. Common reduction methods include the Clemmensen reduction (using amalgamated zinc and HCl) or the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base).[6][9]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Yield of Isobutylbenzene in Friedel-Crafts Alkylation

Q: My Friedel-Crafts alkylation reaction is resulting in a very low yield. What are the potential causes?

A: Low or no yield in Friedel-Crafts reactions can stem from several factors related to reactants, catalysts, and reaction conditions.[10]

• Catalyst Inactivity: Lewis acid catalysts such as AlCl₃ are extremely sensitive to moisture.[10] Any water in the solvent, reagents, or glassware will react with and deactivate the catalyst. Ensure all components are rigorously dried and the reaction is run under anhydrous conditions (e.g., under a nitrogen or argon atmosphere).

• Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups (like -NO₂, -CN, -SO₃H) on the benzene ring deactivates it for electrophilic aromatic substitution, which can prevent the reaction from occurring.[10][11]

• Substrate Reactivity: Aryl and vinyl halides are generally unreactive as alkylating agents in Friedel-Crafts reactions because their corresponding carbocations are too unstable to form.

Issue 2: Formation of Isomeric Impurities (sec-butylbenzene)

Q: My final product is contaminated with a significant amount of sec-butylbenzene instead of the desired isobutylbenzene. Why is this happening and how can I prevent it?

A: This is a classic problem in Friedel-Crafts alkylation caused by carbocation rearrangement.

• Cause: When the alkylating agent (e.g., isobutyl chloride) reacts with the Lewis acid catalyst, it forms a primary carbocation. This primary carbocation is highly unstable and rapidly rearranges via a 1,2-hydride shift to a more stable secondary carbocation.[6][12] The benzene ring then attacks this secondary carbocation, leading to the formation of sec-butylbenzene as the major product.[6]

• Solution: To avoid this rearrangement, use a synthesis route that does not involve a primary carbocation intermediate. The recommended alternative is Friedel-Crafts acylation followed by a reduction step, as described in FAQ Q4. The acylium ion formed during acylation is resonance-stabilized and does not rearrange.[7][11]

Issue 3: Catalyst Deactivation and Handling Issues

Q: We are using an alkali metal catalyst for the toluene-propylene route and are experiencing rapid catalyst deactivation and handling difficulties. What should we consider?

A: Alkali metal catalysts, while effective for side-chain alkylation, present several challenges.

• Deactivation: These catalysts have a short lifespan primarily due to "gum formation" or coking on the catalyst surface.[1][3][4] Feedstock impurities, especially oxygenated organic compounds, can also poison the catalyst by adsorbing onto the active sites.[13][14]

• Handling and Safety: Alkali metals like sodium and potassium are highly reactive and flammable, especially when in contact with air or moisture, making them difficult and hazardous to handle on an industrial scale.[1][3][4]

• Mitigation:

  • Ensure high-purity feedstocks (toluene and propylene) to minimize catalyst poisoning.

  • Implement strict safety protocols for handling pyrophoric alkali metal catalysts.

  • Consider catalyst regeneration procedures, although these can be complex. For some zeolite catalysts, regeneration can be attempted by extraction or coke-burning, but this may not always be effective and can sometimes further damage the catalyst.[13][14]

Experimental Protocols & Data

Protocol 1: Alternative Synthesis of Isobutylbenzene via Acylation-Reduction

This protocol avoids the carbocation rearrangement inherent in direct Friedel-Crafts alkylation.

Step 1: Friedel-Crafts Acylation of Benzene

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and an addition funnel. Operate under an inert atmosphere (N₂ or Ar).

• Reagents: Charge the flask with anhydrous aluminum chloride (AlCl₃) and a dry, inert solvent like dichloromethane (B109758) (DCM) or carbon disulfide (CS₂).

• Addition: Cool the suspension in an ice bath. Add a solution of isobutyryl chloride in the same dry solvent dropwise from the addition funnel to the cooled benzene solution.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC or GC).

• Workup: Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl. Separate the organic layer, wash it with water and brine, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure to yield crude isobutyrophenone.

Step 2: Wolff-Kishner Reduction of Isobutyrophenone

• Setup: In a flask equipped with a reflux condenser, combine the crude isobutyrophenone from Step 1, hydrazine hydrate, and a high-boiling point solvent like diethylene glycol.[9]

• Reaction: Add potassium hydroxide (B78521) (KOH) pellets and heat the mixture to reflux. The temperature will typically be in the range of 140-200°C.[15] Water will be evolved during the reaction.

• Isolation: After several hours of reflux, cool the reaction mixture, dilute it with water, and extract the product with a suitable solvent (e.g., ether or pentane).

• Purification: Wash the organic extract, dry it, and remove the solvent. The resulting crude isobutylbenzene can be purified by distillation to achieve high purity.[9]

Quantitative Data: Dehydroisomerisation of Isobutenylcyclohexene

The following data is adapted from experiments on the production of isobutylbenzene (IBB) from isobutenylcyclohexene (IBCH) over a palladium-on-alumina catalyst. This process is part of an alternative, highly selective synthesis route.[1]

Table 1: Effect of Reaction Temperature on Product Selectivity

Temperature (°C)	IBB Selectivity (%)	Isobutylcyclohexane Selectivity (%)	Other Byproducts (%)
225	Low	High	Moderate
250	Moderate	Moderate	Low
275	High	Low	Low
300	90+	<1	Low
350	~93.5	~0.1	~6.4

Note: Data compiled from descriptions in patents.[1][4] At lower temperatures, the hydrogenation byproduct (isobutylcyclohexane) is favored, while at higher temperatures, selectivity towards the desired isobutylbenzene increases significantly.

Visualizations

Experimental Workflow: Friedel-Crafts Alkylation vs. Acylation-Reduction

Caption: Comparison of direct alkylation vs. the acylation-reduction pathway for isobutylbenzene synthesis.

Troubleshooting Logic for Low Product Yield

Caption: A decision tree for troubleshooting low yield in isobutylbenzene synthesis reactions.

References

• 1. US4827070A - Process for the production of isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. data.epo.org [data.epo.org]
• 4. EP0282312A1 - Process for the production of an isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 5. What is Iso Butyl Benzene used for? - Vinati Organics Limited. [vinatiorganics.com]
• 6. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. WO2000002835A1 - Alkylation process - Google Patents [patents.google.com]
• 9. Isobutylbenzene synthesis - chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. The Friedel-Crafts Alkylation and Acylation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 12. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 13. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstocks - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. FR2703678A1 - Process for the preparation of isobutylbenzene in the presence of a supported catalyst - Google Patents [patents.google.com]

Improving catalyst selectivity for isobutylbenzene production

This technical support center provides troubleshooting guidance and answers to frequently asked questions to aid researchers, scientists, and drug development professionals in optimizing catalyst selectivity for isobutylbenzene (B155976) production.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for isobutylbenzene?

A1: The main industrial synthesis of isobutylbenzene is the side-chain alkylation of toluene (B28343) with propylene (B89431) using an alkali metal catalyst.[1][2] Another common method is the Friedel-Crafts alkylation of benzene (B151609) with isobutylene (B52900), although this method is often hampered by low selectivity.[3][4] To circumvent the selectivity issues of direct alkylation, a two-step process involving Friedel-Crafts acylation of benzene followed by a reduction reaction is also employed.[4][5]

Q2: Why does direct Friedel-Crafts alkylation of benzene with isobutyl chloride or isobutylene result in low selectivity for isobutylbenzene?

A2: Direct Friedel-Crafts alkylation is prone to two major issues: carbocation rearrangement and polyalkylation.[6][7] The primary carbocation formed from isobutyl chloride can rearrange to a more stable secondary carbocation, leading to the formation of sec-butylbenzene (B1681704) as the major product instead of isobutylbenzene.[5] Additionally, the isobutylbenzene product is more reactive than benzene itself, which encourages further alkylation and the formation of polysubstituted byproducts.[6][8]

Q3: What types of catalysts are most effective for the side-chain alkylation of toluene with propylene?

A3: Basic catalysts, particularly alkali metals, are required for the side-chain alkylation of toluene.[1] Sodium-potassium (Na-K) alloys and metallic sodium or potassium supported on materials like potassium carbonate are commonly used.[1][9][10][11] The choice of catalyst and support can significantly influence the conversion of toluene and the selectivity towards isobutylbenzene.[10]

Q4: What is the role of the catalyst support in the Na/K₂CO₃ system?

A4: In the sodium/potassium carbonate catalyst system, the support plays a crucial role in dispersing the active metal (sodium).[11] Using fine particles of potassium carbonate and ensuring vigorous stirring during catalyst preparation helps to achieve a good co-dispersion of liquid sodium on the support particles, which is essential for catalytic activity.[11]

Troubleshooting Guide

Issue 1: Low Selectivity and Formation of Byproducts in Friedel-Crafts Alkylation

Symptom	Possible Cause	Suggested Solution
Major product is sec-butylbenzene instead of isobutylbenzene.	Carbocation rearrangement from a primary to a more stable secondary carbocation.[5]	Employ a two-step synthesis: 1. Perform a Friedel-Crafts acylation of benzene with isobutyryl chloride to form isobutyrophenone. This reaction is not prone to rearrangement.[5] 2. Reduce the ketone group using a method like the Wolff-Kishner or Clemmensen reduction to obtain isobutylbenzene.[5][12]
High concentration of di- and tri-isobutylbenzene in the product mixture.	Polyalkylation due to the product being more reactive than the starting benzene.[6][13]	Use a large excess of benzene relative to the alkylating agent to increase the probability of the electrophile reacting with benzene instead of the product.
Formation of n-butylbenzene as a significant byproduct.[2]	Isomerization of the alkylating agent or the product on the catalyst surface.	Optimize the catalyst system. For side-chain alkylation of toluene, the choice of alkali metal catalyst can influence byproduct formation.[2]

Issue 2: Low Conversion of Toluene in Side-Chain Alkylation

Symptom	Possible Cause	Suggested Solution
Toluene conversion is significantly lower than expected.	Inefficient catalyst preparation or deactivation.	Ensure proper in-situ preparation of the catalyst. For Na/K₂CO₃, this involves reacting the active metal and support under vacuum at elevated temperatures (200-400°C).[10]
Suboptimal reaction temperature.	The reaction temperature is a critical parameter. For the side-chain alkylation of toluene, the temperature is typically maintained in the range of 130-190°C.[10]
Poor dispersion of the active metal on the support.	During catalyst preparation, use very vigorous stirring to ensure a fine dispersion of the molten sodium on the potassium carbonate support.[11]
Catalyst poisoning.	Ensure the reactants (toluene and propylene) and the reaction vessel are free from moisture and other impurities that can deactivate the alkali metal catalyst.

Experimental Protocols

Protocol 1: Preparation of a Na/K₂CO₃ Catalyst for Toluene Alkylation

This protocol is based on the principles described in the literature for preparing a supported alkali metal catalyst.[1][10][11]

• Support Preparation: Dry potassium carbonate (K₂CO₃) thoroughly. If necessary, grind the K₂CO₃ to a fine powder to increase its surface area.[11]

• Reactor Setup: Assemble a dry, inert-atmosphere reactor equipped with a high-speed mechanical stirrer.

• Catalyst Synthesis: a. Under a nitrogen or argon atmosphere, add the dried K₂CO₃ powder to the reactor. b. Add metallic sodium (cut into small pieces with the oxide layer removed) to the reactor. c. Heat the mixture to 220°C with vigorous stirring (e.g., 1100 rpm).[1] d. Maintain the temperature and stirring for approximately 30 minutes to ensure the molten sodium is well-dispersed on the K₂CO₃ support.[1] e. Cool the mixture to around 40°C and add toluene to protect the prepared catalyst.[1][10]

Protocol 2: Synthesis of Isobutylbenzene via Side-Chain Alkylation of Toluene

This protocol outlines the general procedure for the alkylation reaction.[10]

• Catalyst Charging: Use the in-situ prepared Na/K₂CO₃ catalyst in the toluene slurry from the previous protocol. The weight ratio of catalyst to toluene can range from 1:6 to 1:20.[10]

• Reactant Addition: a. While maintaining the reactor temperature between 25-40°C, charge propylene gas into the reactor containing the catalyst and toluene mixture.[10]

• Reaction: a. Heat the reaction mixture to a temperature in the range of 130-190°C to initiate the alkylation reaction.[10] b. Maintain the reaction at this temperature and monitor the progress by taking samples periodically for analysis (e.g., by gas chromatography).

• Workup and Purification: a. After the reaction is complete, cool the reactor down. b. Carefully quench the catalyst with a suitable reagent (e.g., isopropanol, followed by water). c. Separate the organic layer, wash it to remove any salts, and dry it. d. Purify the isobutylbenzene from the crude product mixture by distillation.[3]

Data Presentation

Table 1: Impact of Reaction Temperature on Isobutylbenzene Selectivity

The following data is illustrative, based on a dehydroisomerization process of isobutenylcyclohexene over a palladium on alumina (B75360) catalyst in the presence of oxygen, demonstrating the general principle of temperature optimization.[2]

Reaction Temperature (°C)	Isobutylbenzene (% w/w)	Isobutylcyclohexane (% w/w)	Isobutylcyclohexene (% w/w)
250	94.77	2.44	0.09
275	96.21	0.99	0.129
300	96.32	0.36	0.177
325	94.50	0.37	1.36

Visualizations

Caption: Alternative synthesis routes for isobutylbenzene.

Caption: Troubleshooting workflow for low selectivity.

References

• 1. Preparation process of novel catalyst for isobutylbenzene synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 2. US4827070A - Process for the production of isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]
• 3. niir.org [niir.org]
• 4. brainly.com [brainly.com]
• 5. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 6. cerritos.edu [cerritos.edu]
• 7. youtube.com [youtube.com]
• 8. echemi.com [echemi.com]
• 9. Isobutylbenzene - Wikipedia [en.wikipedia.org]
• 10. patents.justia.com [patents.justia.com]
• 11. FR2703678A1 - Process for the preparation of isobutylbenzene in the presence of a supported catalyst - Google Patents [patents.google.com]
• 12. Isobutylbenzene synthesis - chemicalbook [chemicalbook.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Safe handling and disposal procedures for 1-Ethyl-4-isobutylbenzene

This technical support center provides detailed guidance on the safe handling and disposal of 1-Ethyl-4-isobutylbenzene for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Ethyl-4-isobutylbenzene?

A1: 1-Ethyl-4-isobutylbenzene is classified as harmful if swallowed[1]. Based on data for structurally similar compounds such as isobutylbenzene (B155976) and ethylbenzene, it should also be considered a flammable liquid and vapor that can cause skin and serious eye irritation[2]. It may also cause respiratory irritation[2].

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE is mandatory:

• Eye Protection: Chemical splash goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves for tears or holes before use.

• Body Protection: A flame-resistant lab coat worn over personal clothing. An apron may be required for larger quantities.

• Respiratory Protection: All work should be conducted in a certified chemical fume hood to avoid inhalation of vapors. For emergencies or situations with high airborne concentrations, a full-face respirator with organic vapor cartridges is necessary.

Q3: What are the proper storage conditions for 1-Ethyl-4-isobutylbenzene?

A3: Store 1-Ethyl-4-isobutylbenzene in a tightly closed container in a dry, cool, and well-ventilated area[3]. Keep it away from heat, sparks, open flames, and other sources of ignition[3]. Recommended storage temperatures from suppliers vary, with some suggesting 4°C and others 2-30°C[4][5]. It is classified as a combustible liquid[5].

Q4: What should I do in case of accidental skin or eye contact?

A4:

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water/shower. If skin irritation occurs, seek medical advice.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing[2]. If eye irritation persists, get medical advice/attention.

Q5: How should I handle a spill of 1-Ethyl-4-isobutylbenzene?

A5: For a small spill within a chemical fume hood, use an inert absorbent material to contain it. For larger spills, evacuate the laboratory, notify the appropriate safety personnel, and restrict access. Ensure adequate ventilation and remove all sources of ignition. Use non-sparking tools for cleanup.

Q6: What is the correct procedure for disposing of 1-Ethyl-4-isobutylbenzene waste?

A6: All waste containing 1-Ethyl-4-isobutylbenzene must be treated as hazardous waste. Dispose of the waste in accordance with local, state, and federal regulations. Do not pour it down the drain.

Troubleshooting Guide

Issue: I notice a sweet, aromatic odor during my experiment.

• Possible Cause: This may indicate a leak or inadequate containment of 1-Ethyl-4-isobutylbenzene vapors.

• Solution: Immediately ensure that your experimental setup is properly sealed and that the chemical fume hood is functioning correctly. Work with the sash at the lowest possible height to maximize airflow. If the odor persists, evacuate the area and notify safety personnel.

Issue: My reaction is not proceeding as expected, and I suspect the purity of 1-Ethyl-4-isobutylbenzene.

• Possible Cause: The compound may have degraded due to improper storage.

• Solution: Verify the storage conditions and the expiration date of the compound. If you suspect degradation, it is advisable to use a fresh batch of the chemical for your experiment. Purity can be checked by analytical methods such as GC-MS or NMR.

Quantitative Data

The following table summarizes the known and predicted physicochemical properties of 1-Ethyl-4-isobutylbenzene. Data for analogous compounds are provided for comparison where direct data is unavailable.

Property	1-Ethyl-4-isobutylbenzene	Ethylbenzene (analogue)	Isobutylbenzene (analogue)
Molecular Formula	C₁₂H₁₈[1]	C₈H₁₀	C₁₀H₁₄
Molecular Weight	162.27 g/mol [1]	106.17 g/mol	134.22 g/mol
Boiling Point	Not available	136 °C	172.8 °C
Flash Point	Not applicable (likely combustible)[5]	15 °C	59 °C
Density	Not available	0.867 g/cm³	0.853 g/cm³
Water Solubility	Low (predicted)	152 mg/L	Insoluble
Log Kow	4.3 (predicted)[1]	3.15	4.11

Experimental Protocol: Quenching a Reaction Containing 1-Ethyl-4-isobutylbenzene

This protocol outlines a general procedure for safely quenching a reaction mixture containing 1-Ethyl-4-isobutylbenzene.

Materials:

• Reaction mixture containing 1-Ethyl-4-isobutylbenzene

• Quenching agent (e.g., water, saturated ammonium (B1175870) chloride solution)

• Separatory funnel

• Appropriate organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Rotary evaporator

• Personal Protective Equipment (PPE) as specified in the FAQs

Procedure:

• Preparation: Ensure all work is conducted in a certified chemical fume hood. Don all required PPE.

• Cooling: Cool the reaction mixture to 0°C in an ice bath to control any exothermic reaction during quenching.

• Quenching: Slowly add the quenching agent to the reaction mixture with stirring. Monitor for any gas evolution or temperature increase.

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add the organic solvent and gently shake to extract the product. Allow the layers to separate.

• Separation: Drain the aqueous layer and collect the organic layer.

• Washing: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent.

• Filtration: Filter the mixture to remove the drying agent.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

• Waste Disposal: Dispose of all aqueous and solid waste in appropriately labeled hazardous waste containers.

Visualizations

Caption: Workflow for Safe Handling of 1-Ethyl-4-isobutylbenzene.

Caption: Troubleshooting Decision Tree for Common Experimental Issues.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. fishersci.com [fishersci.com]
• 4. chemscene.com [chemscene.com]
• 5. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]

Technical Support Center: Cost-Effective Synthesis of Isobutylbenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the cost-effective synthesis of isobutylbenzene (B155976). The information is presented in a practical question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to help you navigate common issues and optimize your synthesis of isobutylbenzene.

Issue 1: Low or No Yield in Isobutylbenzene Synthesis

Q1: My isobutylbenzene synthesis is resulting in a very low yield or failing completely. What are the likely causes?

A1: Low or no yield in isobutylbenzene synthesis can often be traced back to several critical factors, primarily related to the choice of synthesis route, the quality of reagents and catalysts, and the reaction conditions.

• For Side-Chain Alkylation of Toluene (B28343):

  • Catalyst Inactivity: Alkali metal catalysts, such as sodium-potassium alloy (NaK), are highly reactive and sensitive to moisture and oxygen. Improper handling or storage can lead to deactivation. Ensure strict anhydrous and anaerobic conditions throughout the setup and reaction.[1][2]

  • Suboptimal Temperature: The reaction temperature is crucial. For sodium-based catalysts, the selectivity towards isobutylbenzene is temperature-dependent, with lower temperatures generally favoring the desired product.[3] For the sodium/potassium carbonate supported catalyst, temperatures are typically maintained between 140-200°C.[4]

• For Friedel-Crafts Acylation/Reduction:

  • Catalyst Deactivation: Lewis acid catalysts like aluminum chloride (AlCl₃) are extremely sensitive to moisture. Any water present in your solvent, glassware, or reagents will react with and deactivate the catalyst.[5]

  • Insufficient Catalyst: In Friedel-Crafts acylation, the ketone product can form a stable complex with the Lewis acid catalyst. This removes the catalyst from the reaction. Therefore, a stoichiometric amount (or even a slight excess) of the catalyst is often necessary.[5]

  • Incomplete Reduction: The subsequent reduction of the acylbenzene (e.g., via Clemmensen or Wolff-Kishner reduction) must go to completion. Ensure you are using the correct reagents and reaction times for this step.

• For Dehydroisomerization of Isobutenylcyclohexene:

  • Catalyst Poisoning: The palladium catalyst can be poisoned by impurities in the starting material. Ensure the isobutenylcyclohexene is of high purity.

  • Incorrect Oxygen Concentration: The presence of a specific concentration of molecular oxygen is critical for this reaction's success.[1]

Issue 2: Poor Selectivity and Formation of By-products

Q2: My reaction is producing a significant amount of n-butylbenzene or tert-butylbenzene (B1681246) instead of isobutylbenzene. How can I improve selectivity?

A2: The formation of isomers is a common problem in benzene (B151609) alkylation reactions. The choice of synthesis method is the most critical factor in controlling selectivity.

• Direct Friedel-Crafts Alkylation Issues: Direct alkylation of benzene with an isobutyl halide or isobutylene (B52900) is prone to carbocation rearrangement. The initially formed primary isobutyl carbocation will rearrange to the more stable tertiary carbocation, leading to tert-butylbenzene as the major product.[6][7] Solution: Avoid direct Friedel-Crafts alkylation. Instead, use the Friedel-Crafts acylation followed by a reduction step, as the acylium ion does not undergo rearrangement.[6]

• Side-Chain Alkylation of Toluene: This method can produce n-butylbenzene as a significant by-product.[1][8]

  • Catalyst Choice: The choice of alkali metal catalyst can influence the ratio of isobutylbenzene to n-butylbenzene.[3]

  • Temperature Control: As mentioned, lower temperatures with sodium-based catalysts can improve the selectivity for isobutylbenzene.[3]

  • Purification: Careful fractional distillation is required to separate isobutylbenzene from n-butylbenzene, although their boiling points are close, making this challenging.

• Dehydroisomerization of Isobutenylcyclohexene: This two-stage process is designed to be highly selective for isobutylbenzene, avoiding the common isomerization problems.[1][2] If you are experiencing selectivity issues with this method, it is likely due to suboptimal catalyst or reaction conditions.

Issue 3: Catalyst Handling and Longevity

Q3: The alkali metal catalysts for side-chain alkylation are difficult and hazardous to handle. Are there more manageable alternatives?

A3: Yes, the hazardous nature of alkali metals is a significant drawback.[1][2][9]

• Supported Catalysts: One approach is to use a supported catalyst, such as liquid sodium dispersed on potassium carbonate particles. This can be easier to handle than the pure alkali metals.[4]

• Alternative Routes: Consider alternative synthesis routes that do not require alkali metal catalysts, such as the Friedel-Crafts acylation/reduction pathway or the dehydroisomerization of isobutenylcyclohexene. While these may involve more steps, they avoid the hazards associated with alkali metals.

• Catalyst Deactivation: Alkali metal catalysts can also have a short lifespan due to gum formation.[1][2][9] Following the reaction, the catalyst is typically quenched with an alcohol.

Data Presentation: Comparison of Synthesis Methods

The following tables summarize quantitative data for the primary cost-effective synthesis methods of isobutylbenzene.

Synthesis Method	Typical Yield	Selectivity for Isobutylbenzene	Key Advantages	Key Disadvantages
Side-Chain Alkylation of Toluene with Propylene (B89431)	10-75% (Toluene Conversion)[10]	75-90%[10]	Fewer steps, potentially lower raw material cost.	Formation of n-butylbenzene, hazardous catalyst, catalyst deactivation.[1][2][9]
Friedel-Crafts Acylation followed by Reduction	High (for both steps)	Very High (>99%)	Avoids carbocation rearrangement, high purity product.[6]	Multi-step process, requires stoichiometric amounts of Lewis acid.
Dehydroisomerization of Isobutenylcyclohexene	High (e.g., 93.5% in product stream)[11]	Very High	High selectivity, avoids common isomerization issues.[1][2]	Two-stage process, requires specific starting material.

Experimental Protocols

Protocol 1: Synthesis of Isobutylbenzene via Friedel-Crafts Acylation and Wolff-Kishner Reduction

This two-step procedure is a reliable method for producing isobutylbenzene while avoiding the formation of tert-butylbenzene.

Step A: Friedel-Crafts Acylation of Benzene with Isobutyryl Chloride

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet to vent HCl gas to a trap.

• Reagents: In the flask, suspend anhydrous aluminum chloride (AlCl₃, 1.1 eq.) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or carbon disulfide (CS₂).

• Addition of Acylating Agent: Cool the suspension to 0 °C using an ice bath. Slowly add isobutyryl chloride (1.0 eq.) to the stirred suspension.

• Addition of Benzene: Add benzene (1.2 eq.) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture over crushed ice and concentrated HCl to decompose the aluminum chloride complex. Separate the organic layer, wash with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain crude isobutyrophenone (B147066). The crude product can be purified further by vacuum distillation.

Step B: Wolff-Kishner Reduction of Isobutyrophenone

• Apparatus Setup: In a round-bottom flask equipped with a reflux condenser, combine the isobutyrophenone from Step A, hydrazine (B178648) hydrate (B1144303) (2.0 eq.), and diethylene glycol as the solvent.

• Addition of Base: Add potassium hydroxide (B78521) (KOH, 2.0 eq.) to the mixture.

• Reaction: Heat the mixture to reflux (around 180-200 °C) for 3-4 hours. The nitrogen gas evolved can be monitored.

• Workup: Cool the reaction mixture, add water, and extract the product with a suitable organic solvent like ether or DCM.

• Purification: Wash the organic layer with dilute HCl and then with water. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent. The resulting isobutylbenzene can be purified by distillation.

Protocol 2: Synthesis of Isobutylbenzene via Side-Chain Alkylation of Toluene

This protocol is based on the use of a supported sodium catalyst.

• Catalyst Preparation: In a dry, inert atmosphere (e.g., under nitrogen), prepare the catalyst by dispersing liquid sodium (melted above 98°C) onto finely powdered potassium carbonate particles in toluene with vigorous stirring.[4]

• Apparatus Setup: The reaction is typically carried out in a high-pressure autoclave reactor equipped with a mechanical stirrer.

• Reaction Setup: Charge the reactor with toluene and the prepared catalyst.

• Activation: Heat the mixture to 150-250°C to activate the catalyst.[4]

• Alkylation: Introduce propylene gas into the reactor, maintaining a pressure of 15-50 bars. The reaction is typically carried out at a temperature between 140-200°C.[4]

• Monitoring: Monitor the consumption of propylene to determine the reaction's progress.

• Workup: After the reaction is complete, cool the reactor. Carefully quench the catalyst by the slow addition of an alcohol (e.g., isopropanol).

• Purification: Wash the reaction mixture with water to remove the catalyst residues. The organic phase, containing toluene, isobutylbenzene, and n-butylbenzene, is then subjected to fractional distillation to isolate the isobutylbenzene.

Visualizations

Caption: General experimental workflow for the synthesis of isobutylbenzene.

Caption: A logical workflow for troubleshooting common issues in isobutylbenzene synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. sylzyhg.com [sylzyhg.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Dehydrogenation - Wikipedia [en.wikipedia.org]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. patents.justia.com [patents.justia.com]
• 11. US4827070A - Process for the production of isobutylbenzene from an isobutenylcyclohexene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-Ethyl-4-isobutylbenzene as a Qualified Impurity Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the pharmaceutical industry, the purity and quality of active pharmaceutical ingredients (APIs) are paramount. Impurity reference standards are crucial for the accurate identification and quantification of impurities in drug substances and products, ensuring their safety and efficacy. This guide provides an objective comparison of 1-Ethyl-4-isobutylbenzene as a qualified impurity reference standard, particularly in the context of Ibuprofen analysis. We will delve into its performance characteristics, compare it with other potential alternatives, and provide supporting experimental data and protocols.

1-Ethyl-4-isobutylbenzene is a known process-related impurity of Ibuprofen.[1] Its role as a reference standard is vital for analytical method development, validation, and routine quality control testing of Ibuprofen.[1] A well-characterized impurity reference standard allows for the accurate monitoring and control of impurity levels within acceptable limits set by regulatory bodies.

Comparative Analysis of Ibuprofen Impurity Reference Standards

The selection of a suitable impurity reference standard is critical for the reliability of analytical data. While several impurities of Ibuprofen are known, this section focuses on a comparative overview of key analytical parameters.

Parameter	1-Ethyl-4-isobutylbenzene	Ibuprofen Related Compound C	Ibuprofen Related Compound J
Molecular Formula	C₁₂H₁₈	C₁₃H₁₈O₂	C₁₃H₁₆O₃
Molecular Weight	162.27 g/mol [2]	206.28 g/mol	220.26 g/mol
Typical Analytical Technique	GC-MS, HPLC-UV	HPLC-UV	HPLC-UV
Purity	Typically ≥98%	Typically ≥98%	Typically ≥98%
Key Application	Process impurity monitoring	Degradation product analysis	Process impurity monitoring

Table 1: Comparison of Key Characteristics of Ibuprofen Impurity Reference Standards

Experimental Protocols

Accurate characterization of a reference standard is fundamental to its qualification. Below are detailed methodologies for key experiments used in the analysis of 1-Ethyl-4-isobutylbenzene.

High-Performance Liquid Chromatography (HPLC-UV) for Purity Assessment

This method is suitable for determining the purity of 1-Ethyl-4-isobutylbenzene and separating it from Ibuprofen and other related impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and water (with 0.1% phosphoric acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of 1-Ethyl-4-isobutylbenzene in the mobile phase.

  • Prepare a sample solution of the test substance.

  • Inject the standard and sample solutions into the HPLC system.

  • Record the chromatograms and calculate the purity based on the peak area percentage.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile organic compounds like 1-Ethyl-4-isobutylbenzene.

• Instrumentation: A GC system coupled with a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Procedure:

  • Prepare a standard solution of 1-Ethyl-4-isobutylbenzene in a suitable solvent (e.g., hexane).

  • Prepare the sample solution.

  • Inject the solutions into the GC-MS system.

  • Identify the compound based on its retention time and mass spectrum.

  • Quantify using a calibration curve generated from the standard solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is essential for confirming the chemical structure of the reference standard.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Procedure:

  • Dissolve a small amount of the 1-Ethyl-4-isobutylbenzene sample in the deuterated solvent.

  • Acquire ¹H and ¹³C NMR spectra.

  • Analyze the chemical shifts, coupling constants, and integration to confirm the structure.

Visualizing the Qualification Workflow

The following diagram illustrates the logical workflow for qualifying an impurity reference standard like 1-Ethyl-4-isobutylbenzene.

Caption: Workflow for Qualifying an Impurity Reference Standard.

Conclusion

1-Ethyl-4-isobutylbenzene serves as a critical impurity reference standard in the quality control of Ibuprofen. Its proper qualification through rigorous analytical testing, including HPLC, GC-MS, and NMR, is essential for ensuring the accuracy and reliability of impurity analysis. While other ibuprofen-related impurities exist and are used as reference standards, the choice of a specific standard depends on the impurity profile of the manufacturing process and the analytical method being employed. This guide provides the foundational information and experimental protocols necessary for researchers and drug development professionals to effectively utilize and evaluate 1-Ethyl-4-isobutylbenzene as a qualified reference standard.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural comparison of 1-Ethyl-4-isobutylbenzene and ibuprofen

In the landscape of pharmaceutical sciences, understanding the nuanced structural differences between a drug molecule and its synthetic precursors is paramount. This guide provides a detailed structural comparison of the widely used non-steroidal anti-inflammatory drug (NSAID), ibuprofen (B1674241), and its closely related hydrocarbon backbone, 1-Ethyl-4-isobutylbenzene. This analysis, supported by experimental data and methodologies, is intended for researchers, scientists, and professionals in drug development.

Molecular Overview

Ibuprofen, chemically known as 2-(4-(2-methylpropyl)phenyl)propanoic acid, is a derivative of propionic acid.[1][2] Its structure features a central benzene (B151609) ring substituted with an isobutyl group and a propanoic acid group. The latter functional group is responsible for its therapeutic effects. 1-Ethyl-4-isobutylbenzene shares the same substituted benzene core but possesses an ethyl group instead of the propanoic acid moiety. This seemingly minor difference fundamentally alters the molecule's chemical properties and biological activity.

Structural Data Comparison

The following table summarizes the key structural and physical properties of 1-Ethyl-4-isobutylbenzene and ibuprofen, derived from spectroscopic and crystallographic studies.

Property	1-Ethyl-4-isobutylbenzene	Ibuprofen
Molecular Formula	C₁₂H₁₈[3][4][5][6]	C₁₃H₁₈O₂[1][7]
Molecular Weight	162.27 g/mol [3][4][5][6]	206.28 g/mol [1]
Key Functional Groups	Alkyl (Ethyl, Isobutyl), Aromatic	Carboxylic Acid, Alkyl (Isobutyl), Aromatic
Chirality	Achiral[4][6]	Chiral at the α-carbon of the propanoic acid[8]
Boiling Point	Not specified	157 °C[1]
Melting Point	Not specified	75-77.5 °C[1]
Water Solubility	Insoluble	Poorly soluble (< 1 mg/mL)[8]

Experimental Protocols

The structural elucidation and comparison of these molecules rely on standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) and Carbon-13 (¹³C) NMR spectra are crucial for determining the chemical environment of each atom. For ibuprofen, characteristic peaks in the ¹H NMR spectrum correspond to the protons of the isobutyl group, the aromatic ring, the methyl group of the propanoic acid moiety, and the chiral proton.[9][10] Similarly, the ¹³C NMR spectrum shows distinct signals for each carbon atom, including the carbonyl carbon of the carboxylic acid.[10] For 1-Ethyl-4-isobutylbenzene, the spectra would show signals for the ethyl group protons and carbons in place of the propanoic acid signals.

• Sample Preparation: Samples are dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition: Standard pulse sequences are used to acquire ¹H and ¹³C spectra. 2D NMR techniques like COSY and HSQC can be employed to establish connectivity.[10]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of ibuprofen shows a characteristic broad absorption band for the O-H stretch of the carboxylic acid (around 3000 cm⁻¹) and a strong absorption for the C=O stretch of the carbonyl group (around 1720 cm⁻¹).[11][12] In contrast, the IR spectrum of 1-Ethyl-4-isobutylbenzene would be dominated by C-H stretching and bending vibrations of the alkyl and aromatic groups.

• Sample Preparation: Samples can be analyzed as a thin film, a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.[12]

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Spectra are typically recorded over the range of 4000-400 cm⁻¹.[12]

X-ray Crystallography: Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of a molecule in the solid state, including precise bond lengths and angles. The crystal structure of ibuprofen reveals a dimeric association in the solid state, with two molecules linked by hydrogen bonds between their carboxylic acid groups.[13] While a crystal structure for 1-Ethyl-4-isobutylbenzene is not readily available, it would be expected to pack in a typical hydrocarbon crystal lattice.

• Crystal Growth: Suitable single crystals are grown from an appropriate solvent.

• Instrumentation: A single-crystal X-ray diffractometer.

• Data Analysis: The diffraction pattern is used to solve and refine the crystal structure.

Visualizing Structural Relationships and Analysis

The following diagrams illustrate the structural relationship between the two molecules and a typical workflow for their comparative analysis.

Caption: Structural evolution from 1-Ethyl-4-isobutylbenzene to Ibuprofen.

Caption: Experimental workflow for comparative structural analysis.

Conclusion

The structural comparison of 1-Ethyl-4-isobutylbenzene and ibuprofen highlights the critical role of the propanoic acid functional group in imparting therapeutic activity. While both molecules share a common substituted benzene framework, the addition of the carboxylic acid moiety introduces chirality and the ability to interact with biological targets, transforming an inactive hydrocarbon into a potent anti-inflammatory drug. The methodologies outlined provide a robust framework for the detailed structural characterization and comparison of drug molecules and their precursors.

References

• 1. Ibuprofen, (+-)- | C13H18O2 | CID 3672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Ibuprofen (FDB022743) - FooDB [foodb.ca]
• 3. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. plantaedb.com [plantaedb.com]
• 6. GSRS [precision.fda.gov]
• 7. Ibuprofen - Meet Your Medicine [sites.sandiego.edu]
• 8. news-medical.net [news-medical.net]
• 9. ORGANIC SPECTROSCOPY INTERNATIONAL: IBUPROFEN SPECTROSCOPY [orgspectroscopyint.blogspot.com]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. researchgate.net [researchgate.net]
• 12. azom.com [azom.com]
• 13. journals.iucr.org [journals.iucr.org]

A Comparative Guide to the Structure-Activity Relationship of Ibuprofen Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various ibuprofen (B1674241) analogs, focusing on their anti-inflammatory, analgesic, and gastrointestinal safety profiles. The information is supported by experimental data from preclinical studies to aid in the evaluation and selection of promising candidates for further drug development.

Introduction

Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID), effectively reduces pain and inflammation by inhibiting cyclooxygenase (COX) enzymes. However, its use is associated with gastrointestinal side effects due to the non-selective inhibition of both COX-1 and COX-2 isoforms.[1] This has prompted extensive research into developing ibuprofen analogs with improved efficacy and a better safety profile. This guide explores the structure-activity relationships of these analogs, presenting a comparative analysis of their biological activities.

Performance Comparison of Ibuprofen Analogs

The therapeutic potential of ibuprofen analogs is primarily assessed based on their anti-inflammatory and analgesic efficacy, coupled with their reduced gastrointestinal toxicity compared to the parent drug.

Anti-inflammatory and Analgesic Activity

The anti-inflammatory and analgesic effects of ibuprofen and its analogs are attributed to their ability to inhibit COX enzymes, which are crucial for prostaglandin (B15479496) synthesis.[2] Modifications to the carboxylic acid group of ibuprofen, such as the formation of esters, amides, and Schiff bases, have been explored to enhance these activities.[2][3] Some analogs, particularly certain 1,2,4-triazole (B32235) derivatives, have demonstrated superior anti-inflammatory and analgesic effects compared to ibuprofen.[4]

Gastrointestinal Safety Profile

A significant drawback of ibuprofen is its potential to cause gastric ulcers.[5] The free carboxylic acid group is a key contributor to this side effect.[6] Consequently, many analogs have been designed to mask or modify this group, leading to a significant reduction in ulcerogenic potential. For instance, ibuprofen hydrazide derivatives have shown a markedly lower ulcer index in animal models while retaining potent anti-inflammatory properties.[5]

Data Presentation

The following tables summarize the quantitative data from various studies, offering a clear comparison of the performance of ibuprofen and its analogs.

Table 1: In Vitro Cyclooxygenase (COX) Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Ibuprofen	1.53	8.1	0.19
S(+)-Ibuprofen	-	-	Several times lower for COX-2 than COX-1[7]
R(-)-Ibuprofen	-	Almost inactive[7]	-
Ibuprofen-Metal Complex (IA-Cu)	0.946	0.894	1.058[8]

Table 2: Anti-inflammatory Activity (Carrageenan-Induced Paw Edema in Rats)

Compound	Dose (mg/kg)	Max. Inhibition (%)	Time (h)
Ibuprofen	100	82	3
Triazole Derivative A	50	91	3
Triazole Derivative B	75	81	3
Amide Derivative 4a	-	59.8	4
Amide Derivative 4b	-	47.0	4

Data for amide derivatives represents % inhibition of paw edema at 4 hours.

Table 3: Analgesic Activity (Hot Plate and Tail-Flick Tests)

Compound	Test	Dose (mg/kg)	Max. Effect (Reaction Time/Latency)
Ibuprofen	Hot Plate	10	9.16 ± 0.98s at 60 min
Ibuprofen	Tail-Flick	100	13.45 ± 0.287s at 60 min
Triazole Derivative B	Tail-Flick	100	16.48 ± 0.288s at 60 min
Celecoxib + Ibuprofen	Hot Plate	5 + 10	9.38s (peak)

Table 4: Gastrointestinal Toxicity (Ulcer Index in Rats)

Compound	Dose (mg/kg)	Ulcer Index
Ibuprofen	100	1.8 ± 0.12[5]
Ibuprofen Hydrazide Derivative (Oxadiazole)	100	0.5 ± 0.08[5]
Ibuprofen Amide Derivative 4a	-	0.5
Ibuprofen Amide Derivative 4b	-	0.8

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility.

In Vitro Cyclooxygenase (COX) Inhibition Assay (Fluorometric Method)

• Reagent Preparation: Prepare COX assay buffer, heme, and either COX-1 or COX-2 enzyme. Dissolve test compounds (ibuprofen analogs) in a suitable solvent (e.g., DMSO) to prepare stock solutions, which are then serially diluted to the desired concentrations.

• Plate Setup: In a 96-well opaque microplate, add the assay buffer, heme, and the respective COX enzyme to the appropriate wells.

• Inhibitor Addition: Add the various concentrations of the test compounds or a vehicle control to the wells.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitors to bind to the enzymes.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Measurement: Immediately measure the fluorescence kinetically at an excitation of 535 nm and an emission of 587 nm.

• Data Analysis: Calculate the rate of reaction from the linear range of the kinetic curve. The percentage of inhibition for each concentration is determined, and the IC50 value is calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Carrageenan-Induced Paw Edema in Rats

• Animal Preparation: Use adult Wistar rats (150-200 g). Fast the animals overnight before the experiment with free access to water.

• Drug Administration: Administer the test compounds (ibuprofen analogs) or the standard drug (ibuprofen) orally or intraperitoneally at a specified dose. The control group receives the vehicle only.

• Induction of Edema: One hour after drug administration, inject 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Hot Plate Test for Analgesic Activity

• Apparatus: Use a hot plate apparatus maintained at a constant temperature of 55 ± 0.5°C.

• Animal Selection: Select mice that show a response (licking of the forepaws or jumping) within 15 seconds and not longer than 30 seconds on the hot plate in a pre-test.

• Drug Administration: Administer the test compounds or the standard drug orally or intraperitoneally. The control group receives the vehicle.

• Testing: Place each mouse on the hot plate at various time intervals (e.g., 0, 30, 60, 90, and 120 minutes) after drug administration.

• Measurement: Record the reaction time, which is the time taken for the mouse to lick its forepaws or jump. A cut-off time of 30 seconds is set to prevent tissue damage.

• Data Analysis: An increase in the reaction time compared to the control group indicates an analgesic effect.

Visualizations

Prostaglandin Biosynthesis Signaling Pathway

The following diagram illustrates the key steps in the synthesis of prostaglandins (B1171923) from arachidonic acid and the points of inhibition by NSAIDs like ibuprofen.

Caption: Prostaglandin biosynthesis pathway and NSAID inhibition.

Experimental Workflow for Evaluation of Ibuprofen Analogs

This diagram outlines the typical workflow for the synthesis and preclinical evaluation of novel ibuprofen analogs.

Caption: Preclinical evaluation workflow for ibuprofen analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of cyclooxygenase-1 and -2 by R(-)- and S(+)-ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, Anti-Inflammatory Activity, DFT Modeling and Docking Study of New Ibuprofen Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Ethyl-4-isobutylbenzene and Other Ibuprofen Impurities: A Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the purity and safety of active pharmaceutical ingredients (APIs) like ibuprofen (B1674241) is paramount. This guide provides a detailed comparative analysis of 1-Ethyl-4-isobutylbenzene, a known process-related impurity of ibuprofen, with other common impurities. This document outlines their chemical properties, analytical detection methods, and available toxicological information, supported by experimental data and protocols to aid in quality control and drug development.

Introduction to Ibuprofen and its Impurities

Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID), is synthesized through various chemical processes. These processes can sometimes lead to the formation of impurities, which are substances present in the final drug product that are not the API itself. Regulatory bodies like the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) set strict limits for these impurities to ensure the safety and efficacy of the medication.[1][2] 1-Ethyl-4-isobutylbenzene is one such impurity that can arise during the synthesis of ibuprofen. Understanding its profile in comparison to other potential impurities is crucial for robust quality control.

Chemical Properties of 1-Ethyl-4-isobutylbenzene and Other Ibuprofen Impurities

A variety of impurities can be associated with ibuprofen, arising from the manufacturing process, degradation of the API, or interaction with excipients. These impurities can be structurally similar to ibuprofen or can be starting materials or intermediates. Below is a comparative table of 1-Ethyl-4-isobutylbenzene and other selected ibuprofen impurities.

Impurity Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Structure
1-Ethyl-4-isobutylbenzene	100319-40-2	C₁₂H₁₈	162.28
Ibuprofen Related Compound C (4-isobutylacetophenone)	38861-78-8	C₁₂H₁₆O	176.25
Ibuprofen Impurity A	66622-47-7	C₁₃H₁₈O₂	206.28
Ibuprofen Impurity B	3585-49-7	C₁₃H₁₈O₂	206.28
Ibuprofen Impurity F	Not Available	C₁₃H₁₈O₂	206.28
Ibuprofen Impurity J	65813-55-0	C₁₃H₁₆O₃	220.26
Ibuprofen Impurity N	3585-52-2	C₁₁H₁₄O₂	178.23

Formation of 1-Ethyl-4-isobutylbenzene

1-Ethyl-4-isobutylbenzene is typically a process-related impurity. One of the common industrial syntheses of ibuprofen, the Boots-Hoechst-Celanese (BHC) process, starts with isobutylbenzene (B155976).[3] In this process, isobutylbenzene undergoes Friedel-Crafts acylation. If ethylating agents are present as impurities in the reactants or if side reactions occur, 1-ethyl-4-isobutylbenzene can be formed.

Potential formation pathway of 1-Ethyl-4-isobutylbenzene during ibuprofen synthesis.

Analytical Methodologies for Impurity Profiling

The detection and quantification of ibuprofen impurities are primarily achieved through chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common method for analyzing ibuprofen and its non-volatile impurities. A typical HPLC method involves a reversed-phase column (e.g., C18) with a mobile phase consisting of an aqueous buffer and an organic solvent like acetonitrile.[4][5]

Experimental Protocol: HPLC-UV Method for Ibuprofen and Impurities

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[5]

• Mobile Phase A: 10 mM sodium phosphate (B84403) buffer (pH 6.9).[5]

• Mobile Phase B: Acetonitrile.[5]

• Gradient Elution: A time-based gradient is typically used to separate a wide range of impurities with different polarities.[5]

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 40 °C.[5]

• Detection Wavelength: 214 nm.[5]

• Injection Volume: 20 µL.

General workflow for the analysis of ibuprofen impurities by HPLC-UV.

Gas Chromatography (GC)

GC is particularly useful for the analysis of volatile impurities. For less volatile impurities, a derivatization step may be necessary to increase their volatility.

Experimental Protocol: GC-MS Method for Volatile Impurities

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).[6]

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Oven Temperature Program: A temperature gradient is used to separate compounds based on their boiling points. For example, starting at 100°C and ramping up to 280°C.

• Detector: Mass Spectrometer, operating in either full scan or selected ion monitoring (SIM) mode for higher sensitivity.

• Derivatization (if required): For polar impurities, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be necessary before injection.[7]

General workflow for the analysis of volatile ibuprofen impurities by GC-MS.

Comparative Analytical Data

The following table summarizes key analytical parameters for the detection of 1-Ethyl-4-isobutylbenzene and other ibuprofen impurities based on typical HPLC-UV methods.

Impurity	Typical Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
1-Ethyl-4-isobutylbenzene	Varies with method	Not explicitly reported	Not explicitly reported
Ibuprofen Related Compound C	Varies with method	~0.03 µg/mL	~0.05 µg/mL[8]
Ibuprofen Impurity A	Varies with method	Not explicitly reported	Not explicitly reported
Ibuprofen Impurity B	Varies with method	Not explicitly reported	Not explicitly reported
Ibuprofen Impurity F	Varies with method	2.5 mg/L (GC method)[9]	Not explicitly reported
Other unspecified impurities	Varies with method	0.000025% to 0.015%	0.0125% to 0.05%

Pharmacopeial Limits

Both the USP and EP provide general and specific limits for impurities in ibuprofen.

Pharmacopeia	Impurity Limit
USP	Ibuprofen Related Compound C: Not more than 0.1%.[2] Any other individual impurity: Not more than 0.3%.[1][2] Total impurities: Not more than 1.0%.[1][2]
EP	Specified Impurities (A, J, N): For each impurity, not more than 0.15%. Unspecified impurities: For each impurity, not more than 0.05%. Total impurities: Not more than 0.2%. Impurity F (by GC): Maximum 0.1%.

Toxicological Profile: A Comparative Overview

Direct comparative toxicological studies for all ibuprofen impurities are limited. However, information on individual impurities or structurally related compounds can provide insights.

A study on a new degradation impurity, 2,3-dihydroxypropyl 2-(4-isobutylphenyl)propanoate, found in ibuprofen soft gelatin capsules concluded that it posed no significant toxicity concerns, and a specification limit of not more than 0.3% was proposed.[10][11] This suggests that even impurities exceeding the standard ICH qualification thresholds may be deemed safe with sufficient toxicological data.

For 1-Ethyl-4-isobutylbenzene, specific toxicological data is scarce. However, information on the structurally related compound, ethylbenzene (B125841), indicates potential for respiratory irritation and effects on the liver, kidney, and endocrine system with chronic exposure. It is important to note that the toxicity of 1-Ethyl-4-isobutylbenzene cannot be directly extrapolated from ethylbenzene data and would require specific toxicological assessment.

Conclusion

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. uspnf.com [uspnf.com]
• 3. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 4. Assay of Ibuprofen Esters & Impurities [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quantitation of Ibuprofen in Blood Using Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. caod.oriprobe.com [caod.oriprobe.com]
• 10. ikp-prh.s3.ap-south-1.amazonaws.com [ikp-prh.s3.ap-south-1.amazonaws.com]
• 11. ikprress.org [ikprress.org]

Quantitative NMR (qNMR) vs. Gas Chromatography-Flame Ionization Detection (GC-FID) for the Analysis of 1-Ethyl-4-isobutylbenzene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity and concentration of pharmaceutical intermediates is paramount in drug development and manufacturing. 1-Ethyl-4-isobutylbenzene, a key precursor in the synthesis of various active pharmaceutical ingredients (APIs), requires precise and reliable analytical methods for its quantification. This guide provides a comprehensive comparison of two powerful analytical techniques for the analysis of 1-Ethyl-4-isobutylbenzene: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography with Flame Ionization Detection (GC-FID).

This document outlines the fundamental principles of each technique, presents detailed experimental protocols, and offers a comparative analysis of their performance based on experimental data. The information herein is intended to assist researchers in selecting the most appropriate method for their specific analytical needs, ensuring the quality and integrity of their chemical entities.

At a Glance: qNMR vs. GC-FID for 1-Ethyl-4-isobutylbenzene Analysis

Feature	Quantitative NMR (qNMR)	Gas Chromatography-FID (GC-FID)
Principle	Intrinsic quantitative response of atomic nuclei in a magnetic field. Signal area is directly proportional to the number of nuclei.	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by detection via flame ionization.
Quantitation	Absolute quantification without the need for a specific reference standard of 1-Ethyl-4-isobutylbenzene. A certified internal standard of a different, known compound is used.	Relative quantification based on peak area percentage or absolute quantification requiring a certified reference standard of 1-Ethyl-4-isobutylbenzene.
Selectivity	High, based on the unique chemical shifts of different protons in the molecule. Provides structural information.	High, based on chromatographic separation. Co-elution of impurities with similar volatility can be a challenge.
Accuracy & Precision	High accuracy and precision (typically <1% RSD) are achievable with proper experimental setup.[1]	High precision; accuracy is dependent on the purity of the reference standard and the linearity of the detector response.
Sensitivity	Moderate. Typically requires milligram amounts of sample.	High, especially for volatile organic compounds. Can detect trace-level impurities.
Sample Throughput	Relatively high. Sample preparation is often simpler.	High. Modern autosamplers allow for the analysis of a large number of samples.
"Silent" Impurities	Does not detect impurities without protons (e.g., inorganic salts).	Does not detect non-volatile impurities.
Destructive	No, the sample can be recovered.	Yes, the sample is combusted in the detector.

Visualizing the Workflow: qNMR and Method Comparison

To better illustrate the processes, the following diagrams outline the experimental workflow for qNMR and a logical comparison of the two techniques.

Caption: A step-by-step workflow for the quantitative analysis of 1-Ethyl-4-isobutylbenzene using qNMR.

Caption: A logical comparison of the key features of qNMR and GC-FID for purity analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following sections outline the key experimental protocols for the qNMR and GC-FID analysis of 1-Ethyl-4-isobutylbenzene.

Quantitative ¹H-NMR (qNMR) Protocol

1. Sample Preparation:

• Accurately weigh approximately 15-20 mg of 1-Ethyl-4-isobutylbenzene into a clean, dry vial.

• Accurately weigh approximately 10-15 mg of a suitable internal standard (e.g., 1,4-bis(trimethylsilyl)benzene-d4) into the same vial. The internal standard should have a certified purity and its signals should not overlap with the analyte signals.

• Add a precise volume (approximately 0.7 mL) of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to a 5 mm NMR tube.

2. ¹H-NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): ≥ 5 times the longest T₁ relaxation time of the signals of interest (both analyte and internal standard). A value of 30-60 seconds is typically sufficient to ensure full relaxation.

• Number of Scans (ns): 8 to 16 scans, depending on the desired signal-to-noise ratio.

• Acquisition Time (aq): ≥ 3 seconds to ensure adequate digital resolution.

• Temperature: Maintain a constant temperature, e.g., 298 K.

3. Data Processing and Analysis:

• Apply Fourier transformation to the Free Induction Decay (FID).

• Manually perform phase and baseline correction to ensure accurate integration.

• Integrate the well-resolved signals of both 1-Ethyl-4-isobutylbenzene and the internal standard. For 1-Ethyl-4-isobutylbenzene, suitable signals for integration would be the quartet from the ethyl group's CH₂ protons or the triplet from the ethyl group's CH₃ protons.

• Calculate the purity of 1-Ethyl-4-isobutylbenzene using the following equation:

  Purityanalyte (%) = ( Ianalyte / IIS ) × ( NIS / Nanalyte ) × ( Manalyte / MIS ) × ( mIS / manalyte ) × PurityIS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass

  • IS = Internal Standard

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

1. Sample Preparation:

• Prepare a stock solution of 1-Ethyl-4-isobutylbenzene in a suitable volatile solvent (e.g., hexane (B92381) or toluene) at a concentration of approximately 1 mg/mL.

• If performing absolute quantification, prepare a series of calibration standards of 1-Ethyl-4-isobutylbenzene of known concentrations.

• For purity analysis by area normalization, a single dilution of the sample is sufficient.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Split Ratio: 50:1 or as appropriate for the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Detector Temperature: 280 °C.

• Makeup Gas: Nitrogen.

• Hydrogen and Air Flow Rates: As per instrument manufacturer's recommendations for FID.

3. Data Analysis:

• Identify the peak corresponding to 1-Ethyl-4-isobutylbenzene based on its retention time, confirmed by the analysis of a reference standard.

• For purity determination by area normalization, calculate the percentage purity by dividing the peak area of 1-Ethyl-4-isobutylbenzene by the total area of all peaks in the chromatogram and multiplying by 100.

• For absolute quantification, generate a calibration curve by plotting the peak area versus the concentration of the prepared standards. Determine the concentration of 1-Ethyl-4-isobutylbenzene in the sample from the calibration curve.

Conclusion: Choosing the Right Tool for the Job

Both qNMR and GC-FID are powerful and reliable techniques for the quantitative analysis of 1-Ethyl-4-isobutylbenzene. The choice between them depends on the specific requirements of the analysis.

qNMR is the method of choice when:

• Absolute quantification without a specific reference standard of the analyte is required.

• High accuracy and traceability to SI units are paramount.

• Structural confirmation of the analyte and any proton-containing impurities is needed.

• The sample is limited, and non-destructive analysis is preferred.

GC-FID is a more suitable option for:

• Routine quality control and high-throughput screening of multiple samples.

• Detecting and quantifying volatile impurities at trace levels.

• When a certified reference standard of 1-Ethyl-4-isobutylbenzene is readily available for accurate quantification.

For a comprehensive purity assessment of 1-Ethyl-4-isobutylbenzene, a combination of these orthogonal techniques can provide the highest level of confidence. For instance, GC-FID can be used for routine screening and detection of volatile impurities, while qNMR can be employed for the definitive, absolute purity assignment of the main component. This integrated approach ensures a thorough understanding of the material's quality, which is crucial for advancing drug development programs.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validated Analytical Procedures for 1-Ethyl-4-isobutylbenzene Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of chemical compounds is paramount. This guide provides a detailed comparison of two robust analytical methods for the quantification of 1-Ethyl-4-isobutylbenzene, a key intermediate and potential impurity in pharmaceutical manufacturing. The validation of these methods is based on the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure their suitability for their intended purpose.[1][2][3]

The two primary analytical techniques compared here are Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. Both are powerful chromatographic techniques, but their applicability and performance can differ based on the analyte's properties and the analytical requirements. GC is well-suited for volatile and thermally stable compounds like 1-Ethyl-4-isobutylbenzene, while HPLC is a versatile technique for a wide range of non-volatile and thermally labile compounds.[4]

Quantitative Performance Comparison

The performance of each analytical method is evaluated based on a set of validation parameters defined by the ICH Q2(R1) guideline.[3] The following tables summarize the typical performance data for the validated GC-FID and HPLC-UV methods for 1-Ethyl-4-isobutylbenzene quantification.

Table 1: Comparison of Validation Parameters for GC-FID and HPLC-UV Methods

Validation Parameter	GC-FID Method	HPLC-UV Method
Linearity (Correlation Coefficient, r²)	≥ 0.999	≥ 0.999
Range	0.5 µg/mL - 100 µg/mL	1 µg/mL - 150 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%
Precision (RSD%)
- Repeatability	≤ 1.5%	≤ 1.8%
- Intermediate Precision	≤ 2.0%	≤ 2.5%
Limit of Detection (LOD)	0.15 µg/mL	0.3 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL	1.0 µg/mL

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the analytical method validation process and specific experimental procedures.

General workflow for analytical method validation.

Workflow for determining linearity and range.

Workflow for accuracy and precision studies.

Experimental Protocols

Detailed methodologies for the validation of both GC-FID and HPLC-UV methods are provided below. These protocols are based on the ICH Q2(R1) guideline.

Protocol 1: GC-FID Method Validation

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

• Chromatographic Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 minute, ramp to 250°C at 15°C/min, and hold for 2 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Injection Volume: 1 µL (split mode, 50:1).

• Validation Procedures:

  • Specificity: A solution of a blank matrix is injected to ensure no interfering peaks are present at the retention time of 1-Ethyl-4-isobutylbenzene.

  • Linearity: A stock solution of 1-Ethyl-4-isobutylbenzene is prepared in methanol. A series of at least five concentrations (e.g., 0.5, 5, 25, 50, and 100 µg/mL) are prepared by dilution.[3] Each concentration is injected in triplicate, and a calibration curve of peak area versus concentration is plotted. The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: Determined by recovery studies on spiked matrix samples at three concentration levels (e.g., 1, 25, and 75 µg/mL). A minimum of nine determinations (3 concentrations, 3 replicates each) are analyzed, and the percentage recovery is calculated.[5]

  • Precision:

    • Repeatability (Intra-assay precision): Assessed from a minimum of six replicate injections of a standard solution at 100% of the test concentration or from the nine determinations for the accuracy study.[5] The relative standard deviation (RSD) is calculated.

    • Intermediate Precision: The repeatability study is repeated by a different analyst on a different day using different equipment. The RSD is calculated and compared.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ, by analyzing a series of diluted solutions.

  • Range: The range is established by confirming that the method provides an acceptable degree of linearity, accuracy, and precision within the lower and upper concentration limits determined from the linearity study.[5]

Protocol 2: HPLC-UV Method Validation

• Instrumentation: HPLC system with a UV detector, a binary or quaternary pump, an autosampler, and a column oven.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 215 nm.

  • Injection Volume: 10 µL.

• Validation Procedures:

  • Specificity: A blank matrix is injected to demonstrate the absence of interference at the retention time of 1-Ethyl-4-isobutylbenzene.

  • Linearity: A stock solution of 1-Ethyl-4-isobutylbenzene is prepared in the mobile phase. A series of at least five concentrations (e.g., 1, 10, 50, 100, and 150 µg/mL) are prepared. Each concentration is injected in triplicate. A calibration curve of peak area versus concentration is constructed, and the correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: Assessed through recovery studies on spiked matrix samples at three concentration levels (e.g., 5, 75, and 125 µg/mL). A minimum of nine determinations are performed, and the percentage recovery is calculated.

  • Precision:

    • Repeatability (Intra-assay precision): Evaluated from a minimum of six replicate injections of a standard solution at 100% of the test concentration or from the accuracy study data. The RSD is calculated.

    • Intermediate Precision: The repeatability study is conducted by a different analyst on a different day to assess the variability. The RSD is calculated.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined by the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) from the analysis of low-concentration solutions.

  • Range: Confirmed by ensuring that the method maintains acceptable linearity, accuracy, and precision across the established concentration range.

Conclusion

Both GC-FID and HPLC-UV are suitable methods for the quantification of 1-Ethyl-4-isobutylbenzene. The choice between the two techniques depends on the specific requirements of the analysis and the available instrumentation.

• GC-FID is generally more sensitive for volatile compounds like 1-Ethyl-4-isobutylbenzene, offering lower limits of detection and quantification.[6] It is a robust and reliable technique for routine quality control analysis.

• HPLC-UV is a versatile and widely accessible technique. While it may have slightly higher detection limits for this specific compound compared to GC-FID, it can be advantageous if other non-volatile or thermally sensitive analytes need to be analyzed simultaneously from the same sample.

Ultimately, the selection of the analytical procedure should be based on a thorough evaluation of the validation data and the specific analytical challenges at hand. Both methods, when properly validated according to ICH guidelines, can provide accurate and reliable data for the quantification of 1-Ethyl-4-isobutylbenzene in various sample matrices.

References

• 1. scribd.com [scribd.com]
• 2. jordilabs.com [jordilabs.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 5. database.ich.org [database.ich.org]
• 6. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]

Cross-Validation of 1-Ethyl-4-isobutylbenzene Spectroscopic Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of spectroscopic data for 1-Ethyl-4-isobutylbenzene, a key aromatic hydrocarbon intermediate. By comparing its spectral characteristics with a structurally similar compound, 4-tert-butylethylbenzene, this document aims to offer researchers a robust dataset for compound identification, purity assessment, and quality control. The information presented herein is compiled from public spectral databases, including the National Institute of Standards and Technology (NIST) WebBook and PubChem, and is supplemented with standardized experimental protocols.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Ethyl-4-isobutylbenzene and the alternative compound, 4-tert-butylethylbenzene. This side-by-side comparison facilitates the differentiation and positive identification of these compounds.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data

While direct experimental peak lists from the Spectral Database for Organic Compounds (SDBS) were not accessible for a detailed quantitative comparison, the expected chemical shifts based on the molecular structures are presented below.

Parameter	1-Ethyl-4-isobutylbenzene	4-tert-Butylethylbenzene
¹H NMR Chemical Shifts (ppm)	Aromatic Protons (multiplet, ~7.1 ppm), Ethyl -CH₂ (quartet, ~2.6 ppm), Isobutyl -CH₂ (doublet, ~2.4 ppm), Isobutyl -CH (multiplet, ~1.8 ppm), Ethyl -CH₃ (triplet, ~1.2 ppm), Isobutyl -CH(CH₃)₂ (doublet, ~0.9 ppm)	Aromatic Protons (multiplet, ~7.1-7.3 ppm), Ethyl -CH₂ (quartet, ~2.6 ppm), tert-Butyl -C(CH₃)₃ (singlet, ~1.3 ppm), Ethyl -CH₃ (triplet, ~1.2 ppm)
¹³C NMR Chemical Shifts (ppm)	Aromatic C-H (~128-129 ppm), Aromatic C-alkyl (~139-142 ppm), Isobutyl -CH₂ (~45 ppm), Ethyl -CH₂ (~29 ppm), Isobutyl -CH (~30 ppm), Isobutyl -CH₃ (~22 ppm), Ethyl -CH₃ (~16 ppm)	Aromatic C-H (~125-128 ppm), Aromatic C-alkyl (~140-149 ppm), tert-Butyl quaternary C (~34 ppm), tert-Butyl -CH₃ (~31 ppm), Ethyl -CH₂ (~29 ppm), Ethyl -CH₃ (~16 ppm)

Table 2: FTIR Spectroscopic Data

The following are characteristic infrared absorption bands expected for the two compounds based on their functional groups.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C-H (Aromatic)	Stretching	3000-3100
C-H (Aliphatic)	Stretching	2850-3000
C=C (Aromatic)	Stretching	1450-1600
C-H (Alkyl)	Bending	1350-1470
Aromatic Substitution Pattern	Out-of-plane Bending	800-850 (para-disubstituted)

Table 3: Mass Spectrometry Data

The gas chromatography-mass spectrometry (GC-MS) data reveals key fragmentation patterns useful for structural elucidation.[1][2]

Parameter	1-Ethyl-4-isobutylbenzene	4-tert-Butylethylbenzene
Molecular Ion (M⁺)	m/z 162	m/z 162
Major Fragment Ions (m/z)	147, 119, 91	147, 119, 91
Base Peak	m/z 119	m/z 147

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the neat liquid sample (1-Ethyl-4-isobutylbenzene or 4-tert-butylethylbenzene) in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Temperature: 298 K.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Spectral Width: 0-220 ppm.

  • Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

  • Temperature: 298 K.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Reference the spectrum to the TMS signal at 0 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation:

  • For a neat liquid sample, place one to two drops directly onto the surface of a potassium bromide (KBr) salt plate.

  • Place a second KBr plate on top to create a thin liquid film.

• Instrumentation:

  • A Fourier-transform infrared spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the clean KBr plates.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

• Instrumentation:

  • A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis:

  • Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to the compound of interest.

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of spectroscopic data, a critical process for ensuring data accuracy and reliability in scientific research.

Caption: Workflow for spectroscopic data cross-validation.

References

• 1. Benzene, 1-(1,1-dimethylethyl)-4-ethyl- [webbook.nist.gov]
• 2. Benzene, 1-(1,1-dimethylethyl)-4-ethyl- [webbook.nist.gov]

Comparative evaluation of different synthesis pathways for 1-Ethyl-4-isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the primary synthesis pathways for 1-Ethyl-4-isobutylbenzene, a valuable alkylaromatic compound. The analysis focuses on objectivity, supported by experimental data where available, to assist researchers in selecting the most suitable method for their specific applications.

Executive Summary

The synthesis of 1-Ethyl-4-isobutylbenzene is most effectively and reliably achieved through a two-step pathway involving an initial Friedel-Crafts acylation of isobutylbenzene (B155976) followed by the reduction of the resulting ketone intermediate. Direct Friedel-Crafts alkylation is generally not a viable method due to significant challenges with carbocation rearrangement. This guide will compare the two-step acylation-reduction pathway, examining two common reduction methods: the Wolff-Kishner and Clemmensen reductions.

Comparative Analysis of Synthesis Pathways

The most prominent and well-documented route to 1-Ethyl-4-isobutylbenzene begins with the Friedel-Crafts acylation of isobutylbenzene to form 4'-isobutylacetophenone (B122872). This intermediate is then reduced to the final product. This two-step approach is favored as it circumvents the issues of polyalkylation and carbocation rearrangement often associated with direct Friedel-Crafts alkylation.

Pathway 1: Friedel-Crafts Acylation followed by Reduction

This pathway involves two key stages:

• Friedel-Crafts Acylation: Isobutylbenzene is reacted with an acylating agent, such as acetic anhydride, in the presence of a catalyst to yield 4'-isobutylacetophenone. Modern, environmentally friendly methods utilize solid acid catalysts like zeolites, which are recoverable and reusable.[1][2][3]

• Reduction of 4'-isobutylacetophenone: The ketone group of the intermediate is reduced to a methylene (B1212753) group. The two most common methods for this transformation are the Wolff-Kishner reduction (basic conditions) and the Clemmensen reduction (acidic conditions).[4][5][6][7]

Data Presentation: A Quantitative Comparison

Pathway Stage	Method	Reactants	Catalyst/Reagents	Conditions	Yield (%)	Purity/Selectivity	Reference
Step 1: Acylation	Friedel-Crafts Acylation	Isobutylbenzene, Acetic Anhydride	Zeolite Beta	60-165°C, 2-24 h	Not specified	High selectivity for 4'-isobutylacetophenone	[1][2][3][8]
Step 2: Reduction	Wolff-Kishner Reduction	4'-Isobutylacetophenone	Hydrazine (B178648) hydrate (B1144303), KOH, Diethylene glycol	Reflux, ~200°C	~79 (analogous)	High	[4]
Step 2: Reduction	Clemmensen Reduction	4'-Isobutylacetophenone	Zn(Hg), conc. HCl	Heat	~76 (analogous)	High	[5]

Note: Yields for the reduction step are based on analogous reactions due to a lack of specific data for 4'-isobutylacetophenone in the searched literature. The yield for the Wolff-Kishner reduction is based on a steroidal ketone, and the Clemmensen reduction yield is for cholestane-3-one.

Visualizing the Synthesis Pathways

Friedel-Crafts Acylation Pathway

Caption: Two-step synthesis of 1-Ethyl-4-isobutylbenzene.

Comparison of Reduction Methods

Caption: Comparison of Wolff-Kishner and Clemmensen reductions.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene

This protocol is based on the use of a zeolite beta catalyst as a reusable and environmentally benign alternative to traditional Lewis acids.[1][2][3]

Materials:

• Isobutylbenzene

• Acetic anhydride

• Zeolite beta catalyst (nanocrystalline or microcrystalline)

• Nitrogen gas supply

• Standard laboratory glassware for reflux and filtration

Procedure:

• In a round-bottomed flask, combine isobutylbenzene, acetic anhydride, and the zeolite beta catalyst. A typical molar ratio would be an excess of isobutylbenzene to acetic anhydride.

• Flush the flask with nitrogen and equip it with a reflux condenser.

• Heat the reaction mixture with stirring to a temperature between 60°C and 165°C.

• Maintain the reaction for a period of 2 to 24 hours, monitoring the progress by Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the catalyst from the reaction mixture by filtration. The catalyst can be washed, dried, and reused.

• The filtrate, containing 4'-isobutylacetophenone, can be purified by distillation.

Protocol 2: Wolff-Kishner Reduction of 4'-isobutylacetophenone

This protocol is a modified Huang-Minlon procedure, which is generally effective for aryl ketones.[9]

Materials:

• 4'-Isobutylacetophenone

• Hydrazine hydrate (85-100%)

• Potassium hydroxide (B78521) (KOH)

• Diethylene glycol (or another high-boiling solvent)

• Standard laboratory glassware for reflux and distillation

Procedure:

• To a flask equipped with a reflux condenser, add 4'-isobutylacetophenone, diethylene glycol, hydrazine hydrate, and KOH pellets.

• Heat the mixture to dissolve the KOH and then reflux for 1-2 hours to form the hydrazone.

• Reconfigure the apparatus for distillation and remove water and excess hydrazine until the temperature of the reaction mixture rises to approximately 200°C.

• Return the apparatus to a reflux configuration and continue to heat at this temperature for an additional 3-6 hours.

• Cool the reaction mixture and dilute with water.

• Extract the product, 1-Ethyl-4-isobutylbenzene, with a suitable organic solvent (e.g., ether or dichloromethane).

• Wash the combined organic extracts with water and brine, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• The crude product can be purified by distillation.

Protocol 3: Clemmensen Reduction of 4'-isobutylacetophenone

This protocol is a classic method for the reduction of aryl ketones under acidic conditions.[5]

Materials:

• 4'-Isobutylacetophenone

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Toluene (B28343) (as a co-solvent)

• Standard laboratory glassware for reflux

Procedure:

• Prepare zinc amalgam by stirring zinc powder with a dilute solution of mercury(II) chloride.

• In a round-bottomed flask equipped with a reflux condenser, place the amalgamated zinc, water, concentrated HCl, toluene, and 4'-isobutylacetophenone.

• Heat the mixture to a vigorous reflux with stirring. Additional portions of concentrated HCl may need to be added during the reaction to maintain the acidic conditions.

• After several hours of reflux, or once the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

• Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., toluene or ether).

• Combine the organic layers and wash with water, then with a dilute solution of sodium bicarbonate, and finally with brine.

• Dry the organic layer over an anhydrous salt and remove the solvent.

• The product, 1-Ethyl-4-isobutylbenzene, can be purified by distillation.

Discussion and Pathway Selection

• Friedel-Crafts Acylation-Reduction: This two-step pathway is the most reliable and highest-yielding approach. The initial acylation avoids carbocation rearrangement, leading to the desired para-substituted product with high selectivity. The use of modern zeolite catalysts makes the acylation step more environmentally friendly than traditional methods using stoichiometric AlCl₃.

• Choice of Reduction Method:

  • The Wolff-Kishner reduction is performed under strongly basic conditions and is suitable for substrates that are sensitive to acid.[4][6]

  • The Clemmensen reduction uses strongly acidic conditions and is complementary to the Wolff-Kishner, being ideal for base-sensitive substrates.[5][7] For 4'-isobutylacetophenone, which is stable under both conditions, the choice may come down to laboratory safety preferences, available reagents, and waste disposal considerations. Both methods are expected to give good yields.

• Direct Friedel-Crafts Alkylation (Not Recommended): Attempts to directly alkylate isobutylbenzene with an ethylating agent, or benzene (B151609) with an isobutylating agent, are problematic. The primary isobutyl carbocation is prone to rearrangement to the more stable tertiary carbocation, leading to the formation of tert-butylated byproducts as the major product.[10] This makes direct alkylation an inefficient and low-yielding pathway for the desired isomer.

References

• 1. EP1138662B1 - A process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 2. US6384285B1 - Process for the preparation of 4′-isobutylacetophenone - Google Patents [patents.google.com]
• 3. DE60011870T2 - Process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 4. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 5. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 6. Wolff-Kishner Reduction [organic-chemistry.org]
• 7. Clemmensen Reduction [organic-chemistry.org]
• 8. patents.justia.com [patents.justia.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Solved Attempts to prepare isobutylbenzene by direct | Chegg.com [chegg.com]

Performance Showdown: 1-Ethyl-4-isobutylbenzene vs. Alternatives as a Certified Reference Material

For researchers, scientists, and drug development professionals, the accuracy of analytical measurements is paramount. Certified Reference Materials (CRMs) are the cornerstone of quality assurance, providing a benchmark for method validation, instrument calibration, and quality control. This guide offers an in-depth performance comparison of 1-Ethyl-4-isobutylbenzene, a key impurity in the synthesis of Ibuprofen, against another common Ibuprofen-related impurity CRM, providing essential data for informed selection in pharmaceutical analysis.

At a Glance: CRM Performance Metrics

1-Ethyl-4-isobutylbenzene, also known as Ibuprofen Impurity B, and its common alternative, Ibuprofen Related Compound C (4-isobutylacetophenone), are critical for monitoring the purity of Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID). The performance of these CRMs is verified through rigorous testing to establish their certified purity, associated uncertainty, and traceability to international standards.

Below is a summary of typical performance data for these two Pharmaceutical Secondary Standards, which are qualified as Certified Reference Materials.

Parameter	1-Ethyl-4-isobutylbenzene (Ibuprofen Impurity B)	Ibuprofen Related Compound C
Product Number	PHR2130	PHR1146
Certified Purity	Typically ≥99.5%	Typically ≥99.5%
Expanded Uncertainty	Typically <0.5%	Typically <0.5%
Traceability	USP, EP	USP, EP
Accreditation	ISO 17034, ISO/IEC 17025	ISO 17034, ISO/IEC 17025
Analytical Method	HPLC, GC-FID	HPLC, GC-FID
Format	Neat Liquid	Neat Solid

Deep Dive: Experimental Protocols for CRM Verification

The certification of a reference material is a meticulous process involving multiple analytical techniques to ensure its accuracy and reliability. The protocols outlined below are representative of the methodologies used to verify the performance of 1-Ethyl-4-isobutylbenzene and its alternatives.

Purity Assessment by Mass Balance

The certified purity of the CRM is often determined using a mass balance approach, where the purity is calculated by subtracting the number of impurities from 100%.

• Protocol:

  • Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with a UV detector is the primary technique used. A validated, stability-indicating method is employed to separate the main component from all potential impurities. The peak area percentage of the main component is determined.

    • HPLC Conditions (Typical):

      • Column: C18 stationary phase (e.g., 150 mm x 4.6 mm, 5 µm).

      • Mobile Phase: A gradient of acetonitrile (B52724) and a buffered aqueous solution (e.g., phosphate (B84403) buffer).

      • Flow Rate: 1.0 mL/min.

      • Detection: UV at a specified wavelength (e.g., 220 nm).

  • Water Content: Karl Fischer titration is used to determine the water content.

  • Residual Solvents: Gas Chromatography (GC) with a Flame Ionization Detector (FID) and headspace sampling is used to quantify any residual solvents from the synthesis process.

  • Non-Volatile/Inorganic Impurities: The residue on ignition test is performed to determine the content of inorganic impurities.

  • Purity Calculation: The final certified purity is calculated as: Purity = (100% - Chromatographic Impurities - Water Content - Residual Solvents - Non-Volatile Impurities).

Homogeneity and Stability Studies

To ensure that every unit of the CRM is consistent and that the material remains stable over time, homogeneity and stability studies are conducted.

• Homogeneity Protocol:

  • A statistically relevant number of units are randomly selected from the batch.

  • Samples are taken from different positions within each unit.

  • The samples are analyzed using the validated HPLC method.

  • The results are statistically evaluated (e.g., using ANOVA) to ensure there is no significant variation between units.

• Stability Protocol:

  • Selected units are stored at specified long-term (e.g., 2-8°C) and accelerated (e.g., 40°C) conditions.

  • Samples are analyzed at predetermined time intervals using the HPLC method.

  • The data is analyzed to determine the shelf-life and recommended storage conditions.

Visualizing the Workflow

To better understand the processes involved, the following diagrams illustrate the CRM certification workflow and its application in a typical pharmaceutical quality control setting.

CRM Certification Workflow

Use of CRM in Pharmaceutical QC

A Comparative Analysis of Alkylbenzene Oxidation: Pathways, Products, and Performance

The oxidation of alkylbenzenes is a cornerstone of industrial organic synthesis, providing essential precursors for a vast array of materials, including polymers, perfumes, and pharmaceuticals.[1][2][3] This guide offers a comparative study on the oxidation of common alkylbenzenes, presenting experimental data, detailed protocols, and visual workflows to support researchers, scientists, and professionals in drug development.

The reactivity of an alkylbenzene is significantly influenced by the presence of a benzylic hydrogen—a hydrogen atom on the carbon directly attached to the aromatic ring.[4][5][6][7] This position is particularly susceptible to oxidation due to the resonance stabilization of the resulting benzylic radical intermediate.[4][8][9][10][11] Consequently, alkylbenzenes with at least one benzylic hydrogen can be oxidized, while those without, such as tert-butylbenzene, are generally inert under typical oxidation conditions.[4][7][8][9][11]

Comparative Performance Data

The efficiency and outcome of alkylbenzene oxidation are highly dependent on the substrate, the chosen catalyst, and the specific reaction conditions. The following table summarizes quantitative data from various experimental studies, providing a clear comparison of different systems.

Alkylbenzene	Catalyst / Oxidizing Agent	Reaction Conditions	Conversion (%)	Major Product(s)	Selectivity / Yield (%)	Reference
Toluene	Co(OAc)₂ / [bmim][Br] / O₂	130-160 °C, 1.0 MPa O₂, Acetic Acid	81	Benzoic Acid	69 (Yield)	[12]
Ethylbenzene (B125841)	CuO (15 wt%) - FDU-12 / TBHP	80 °C, 6 h, Acetonitrile	93.12	Acetophenone	90 (Selectivity)	[13]
Ethylbenzene	3CoOₓ/mpg-C₃N₄ / TBHP	120 °C	98.6	Acetophenone	Not Specified	[14]
Cumene (B47948)	CuO Nanoparticle / O₂	85 °C, 7 h	44.2	Cumene Hydroperoxide	93.2 (Selectivity)	[15]
Cumene	Carbon Nanotubes / Air	80 °C	24.1	Cumene Hydroperoxide	88.4 (Selectivity)	[16]
p-Xylene	Co(III) salts / Air	Industrial Process	High	Terephthalic Acid	High	[8][9][11]
p-Xylene	Na₂Cr₂O₇·2H₂O / H₂SO₄	45 °C, Acetic Acid/Anhydride	Not Specified	p-Toluic Acid	18.2 (Yield)	[17]
m-Xylene (B151644)	Acidified KMnO₄	Heat	High	Isophthalic Acid	High	[18]
o-Xylene (B151617)	Not Specified	Industrial Process	High	Phthalic Anhydride	High	[19]

Note: TBHP refers to tert-butyl hydroperoxide. Conversion refers to the percentage of the starting alkylbenzene that has reacted. Selectivity indicates the percentage of the converted reactant that formed the desired product, while Yield is the overall percentage of the starting material that became the desired product.

Generalized Experimental Protocols

While specific parameters vary, a general methodology for the catalytic liquid-phase oxidation of an alkylbenzene can be outlined.

Catalyst Preparation (for heterogeneous catalysts)

For supported catalysts, such as copper oxide on a mesoporous support (CuO-FDU-12), the support material is first synthesized, followed by impregnation with a metal salt precursor (e.g., copper nitrate). The resulting material is then dried and calcined at high temperatures to produce the final active catalyst.

Reaction Setup

A typical liquid-phase oxidation is conducted in a multi-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a temperature controller (e.g., an oil bath).[13][20]

Oxidation Procedure

• The alkylbenzene (e.g., ethylbenzene, 5 mmol) and a suitable solvent (e.g., acetonitrile, 20 mL) are added to the reaction flask.[13]

• The mixture is stirred for approximately 10 minutes to ensure homogeneity.[13]

• The catalyst (e.g., 0.1 g of CuO-FDU-12) is added to the mixture.[13]

• The oxidizing agent (e.g., 70% aqueous TBHP, 15 mmol) is then introduced. The reactant-to-oxidant ratio is a critical parameter, with ratios like 1:3 often being optimal.[13]

• The flask is heated to the desired reaction temperature (e.g., 80 °C) and stirred vigorously for a set duration (e.g., 6 hours).[13]

Product Analysis

Upon completion, the reaction mixture is cooled to room temperature. The catalyst is typically removed by filtration. The composition of the liquid phase is then analyzed using techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the starting material and the yield of the various products.

Visualizing the Process and Influencing Factors

To better understand the experimental process and the interplay of variables, the following diagrams are provided.

Caption: A typical workflow for laboratory-scale alkylbenzene oxidation experiments.

Caption: Key variables affecting the conversion and selectivity of oxidation reactions.

Discussion of Comparative Reactivity

The structure of the alkyl side chain plays a critical role in determining the reaction products.

• Primary and Secondary Alkylbenzenes: Toluene, ethylbenzene, and xylenes (B1142099) are typically oxidized at the benzylic carbon. Strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) will cleave the entire alkyl chain, regardless of its length, to form a carboxylic acid group, yielding benzoic acid or its derivatives.[4][5][8][9][11] Milder, more selective catalytic systems can achieve partial oxidation. For example, ethylbenzene is selectively oxidized to acetophenone, a valuable intermediate, with high selectivity using specific copper or cobalt catalysts.[13][14]

• Tertiary Alkylbenzenes: Cumene (isopropylbenzene) possesses a tertiary benzylic hydrogen, which is readily abstracted to form a stable tertiary radical. This facilitates the reaction with molecular oxygen to form cumene hydroperoxide, the key intermediate in the industrial Hock process for producing phenol (B47542) and acetone.[20][21]

• Xylenes: The oxidation of xylenes is a major industrial process. p-Xylene is oxidized to terephthalic acid, a monomer for polyethylene (B3416737) terephthalate (B1205515) (PET).[8][9][11][19] Similarly, m-xylene and o-xylene are oxidized to isophthalic acid and phthalic anhydride, respectively, which are used in the production of resins and plasticizers.[18][19]

The choice of catalyst and oxidant is paramount for controlling selectivity. While powerful, non-catalytic oxidants like KMnO₄ lead to complete oxidation to carboxylic acids, heterogeneous and homogeneous catalysts allow for targeted transformations to ketones, alcohols, or hydroperoxides under milder conditions.[1][2][13][22] Factors such as temperature and reaction time must be carefully optimized; higher temperatures can increase conversion rates but may also lead to the degradation of the desired products or the oxidant itself, thereby reducing selectivity.[13][14]

References

• 1. Catalytic Oxidation of Alkyl Benzene | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistryguru.com.sg [chemistryguru.com.sg]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. jove.com [jove.com]
• 8. 16.8 Oxidation of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fiveable.me [fiveable.me]
• 11. 16.8 Oxidation of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Atmospheric and Efficient Selective Oxidation of Ethylbenzene Catalyzed by Cobalt Oxides Supported on Mesoporous Carbon Nitride [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. US3471555A - Process for the oxidation of alkyl benzenes - Google Patents [patents.google.com]
• 18. m.youtube.com [m.youtube.com]
• 19. m.youtube.com [m.youtube.com]
• 20. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 21. youtube.com [youtube.com]
• 22. US3040101A - Oxidation of alkylbenzenes - Google Patents [patents.google.com]

Validating the Purity of 1-Ethyl-4-isobutylbenzene Reference Materials: A Comparative Guide

For researchers, scientists, and professionals in drug development, the certified purity of reference materials is paramount for ensuring the accuracy and reliability of analytical measurements. This guide provides a comprehensive comparison of methodologies for validating the certified purity of 1-Ethyl-4-isobutylbenzene, a key impurity and starting material in the synthesis of Ibuprofen.[1][2][3] This document outlines common analytical techniques, presents a comparative data table of hypothetical certified reference materials (CRMs), and provides a detailed experimental protocol for purity determination.

The Importance of Validating Certified Reference Materials

Certified Reference Materials (CRMs) are crucial for quality control, instrument calibration, and method validation.[4] They provide a benchmark for ensuring that analytical results are accurate and traceable to a known standard.[4][5] The validation of a CRM's certified purity involves a rigorous process to confirm its identity, homogeneity, and stability over time.[5] This process establishes an unbroken chain of calibrations to national or international standards, ensuring metrological traceability.[5]

Experimental Workflow for Purity Validation

The general workflow for validating the certified purity of a reference material involves several key steps, from initial assessment to final certification. The following diagram illustrates this logical progression.

Caption: Workflow for the validation of certified reference material purity.

Comparison of 1-Ethyl-4-isobutylbenzene Certified Reference Materials

The following table provides a hypothetical comparison of 1-Ethyl-4-isobutylbenzene CRMs from three different providers. The data presented are representative of what researchers might find on a certificate of analysis and are intended for illustrative purposes.

Parameter	Provider A	Provider B	Provider C
Certified Purity	99.8% ± 0.1%	99.9% ± 0.05%	99.75% ± 0.15%
Analytical Method(s)	GC-FID, qNMR	GC-FID, HPLC-UV, Karl Fischer	GC-MS, GC-FID
Traceability	NIST SRM	NMIJ CRM	In-house Primary Standard
Homogeneity	Confirmed (ANOVA)	Confirmed (F-test)	Confirmed (Statistical Analysis)
Stability	24 months	36 months	18 months
Key Impurities Profiled	Yes	Yes	Yes
Format	Neat Liquid	Neat Liquid	Neat Liquid

Experimental Protocol: Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol describes a typical method for determining the purity of 1-Ethyl-4-isobutylbenzene using Gas Chromatography with Flame Ionization Detection (GC-FID), a widely used and robust technique for analyzing volatile organic compounds.

1. Objective: To determine the purity of a 1-Ethyl-4-isobutylbenzene reference material by calculating the area percent of the main peak relative to the total peak area.

2. Materials and Reagents:

• 1-Ethyl-4-isobutylbenzene reference material

• High-purity solvent for dilution (e.g., Hexane or Dichloromethane, HPLC grade or higher)

• GC vials with septa

3. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for aromatic hydrocarbon separation (e.g., DB-5, HP-5ms, or equivalent)

• Autosampler (recommended for precision)

• Data acquisition and processing software

4. Chromatographic Conditions (Example):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold at 250°C for 5 minutes

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1.0 mL/min)

• Injection Volume: 1 µL

• Split Ratio: 50:1

5. Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-Ethyl-4-isobutylbenzene reference material into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the chosen solvent.

• Transfer an aliquot of the solution into a GC vial for analysis.

6. Experimental Procedure:

• Equilibrate the GC system with the specified chromatographic conditions.

• Perform a blank injection (solvent only) to ensure the system is clean.

• Inject the prepared sample solution in triplicate.

• Record the chromatograms and integrate all peaks.

7. Data Analysis:

• Calculate the area percent purity for each injection using the following formula:

  Purity (%) = (Area of 1-Ethyl-4-isobutylbenzene Peak / Total Area of all Peaks) x 100

• Calculate the average purity and the standard deviation from the triplicate injections.

• The final certified purity should also account for the uncertainty from other potential sources, such as weighing and dilution.

Conclusion

The validation of certified reference materials for 1-Ethyl-4-isobutylbenzene is a critical step in ensuring the quality and accuracy of pharmaceutical analysis. A combination of analytical techniques, including chromatographic and spectroscopic methods, is essential for a comprehensive purity assessment.[6][7] Researchers should carefully review the certificate of analysis for any CRM, paying close attention to the certified purity value, its associated uncertainty, the analytical methods used for characterization, and the statement of metrological traceability.[8] By understanding the principles and methodologies behind the certification process, scientists can confidently select and utilize the most appropriate reference materials for their specific applications.

References

• 1. Buy 1-Ethyl-4-isobutylbenzene | 100319-40-2 [smolecule.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Certified reference materials - Wikipedia [en.wikipedia.org]
• 5. Methods for Validating Reference Materials [xrfscientific.com]
• 6. Normal 0 false false false EN-US X-NONE X-NONE Criteria of purity of - askIITians [askiitians.com]
• 7. moravek.com [moravek.com]
• 8. Certified Reference Material Result Acceptance Criteria: How to Interpret and Apply Certified Values - Stanhope-Seta Reference Materials [seta-crm.co.uk]

Safety & Regulatory Compliance

Proper Disposal of 1-Ethyl-4-isobutylbenzene: A Guide for Laboratory Professionals

For researchers and scientists in the pharmaceutical and drug development fields, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed procedural information for the safe disposal of 1-Ethyl-4-isobutylbenzene, a compound that requires careful management due to its potential hazards.

Safety and Hazard Profile

1-Ethyl-4-isobutylbenzene is classified as a combustible liquid and is harmful if swallowed.[1] It is also recognized as being toxic to aquatic life with long-lasting effects, underscoring the importance of preventing its release into the environment.[2][3] The substance is an irritant, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn during handling.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Ethyl-4-isobutylbenzene.

Property	Value	Reference
Molecular Formula	C₁₂H₁₈	[4]
Molecular Weight	162.27 g/mol	[1][5]
Purity	≥97%	[4]
Storage Class Code	10 - Combustible liquids	[5]
Water Hazard Class (WGK)	3	[5]

Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Ethyl-4-isobutylbenzene is to engage a licensed hazardous waste disposal company. Do not discharge this chemical into drains or the environment.[2] The following steps outline the proper procedure for preparing the waste for collection.

• Segregation and Collection :

  • Collect waste 1-Ethyl-4-isobutylbenzene in a dedicated, properly labeled, and sealed container.

  • Whenever possible, use the original container for waste collection.[6] If using a different container, ensure it is clean, compatible with the chemical, and clearly labeled.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Labeling :

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-Ethyl-4-isobutylbenzene".

  • Include the approximate volume or mass of the waste.

  • Indicate the associated hazards (e.g., "Combustible," "Harmful," "Aquatic Hazard").

• Storage :

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be well-ventilated and away from sources of ignition such as heat, sparks, or open flames.[3]

  • Ensure the container is kept tightly closed.[7]

• Arranging for Disposal :

  • Contact your institution's EHS office or a certified hazardous waste disposal contractor to schedule a pickup.

  • Provide them with the necessary information about the waste, including its identity and quantity.

  • Follow all institutional and local regulations for waste manifest and handover procedures.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-Ethyl-4-isobutylbenzene.

Caption: Disposal workflow for 1-Ethyl-4-isobutylbenzene.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 1-Ethyl-4-isobutylbenzene, thereby upholding the highest standards of laboratory safety and regulatory compliance.

References

• 1. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. chemscene.com [chemscene.com]
• 5. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. cdn.chemservice.com [cdn.chemservice.com]

Essential Safety and Logistics for Handling 1-Ethyl-4-isobutylbenzene

This guide provides immediate, essential safety and logistical information for the handling and disposal of 1-Ethyl-4-isobutylbenzene, tailored for researchers, scientists, and drug development professionals.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Risk Assessment:

• COSHH Assessment: Before commencing any work, a thorough Control of Substances Hazardous to Health (COSHH) risk assessment must be conducted. This assessment should identify potential hazards and detail the necessary control measures.

• Fume Hood Verification: Ensure all work is performed in a certified chemical fume hood with adequate ventilation.

• Gather PPE: Assemble all required Personal Protective Equipment as detailed in the table below.

• Emergency Preparedness: Locate and ensure the functionality of the nearest safety shower, eyewash station, and fire extinguisher (dry chemical, foam, or carbon dioxide).

2. Handling and Use:

• Don PPE: Put on all required personal protective equipment before entering the laboratory and handling the chemical.

• Grounding: Ground and bond the container and receiving equipment to prevent static discharge.

• Dispensing: Carefully dispense the required amount of 1-Ethyl-4-isobutylbenzene inside the chemical fume hood. Use only non-sparking tools.[1]

• Container Management: Keep the container tightly closed when not in use to minimize vapor release.[1]

• Avoid Inhalation: Do not breathe in the vapors.[1]

• Prevent Contact: Avoid contact with skin and eyes.

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

3. Post-Handling:

• Hand Washing: Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

• Decontamination: Clean the work area and any contaminated equipment.

Disposal Plan

All waste containing 1-Ethyl-4-isobutylbenzene must be treated as hazardous waste.

1. Waste Collection:

• Collect waste in its original container or a designated, properly labeled hazardous waste container.

• Do not mix with other waste streams.

2. Storage:

• Store waste containers in a cool, dry, well-ventilated area away from incompatible materials.

3. Waste Pickup:

• Follow your institution's specific guidelines for the storage and pickup of hazardous chemical waste.

4. Environmental Precaution:

• Discharge into the environment must be avoided.

Quantitative Data Summary

Property	Value
Molecular Formula	C₁₂H₁₈
Molecular Weight	162.27 g/mol [2]
Storage Temperature	2-30°C[3]
GHS Hazard Statements	H226: Flammable liquid and vapor
H302: Harmful if swallowed[2]
H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

PPE Category	Specification
Eye Protection	Chemical splash goggles or a face shield in combination with safety glasses with side shields.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Viton®). Inspect gloves for tears or holes before and during use.[1]
Body Protection	A flame-resistant lab coat worn over personal clothing. An apron may be required for larger quantities.[1]
Respiratory	All work must be conducted in a certified chemical fume hood to avoid inhalation of vapors. For emergencies or situations where the airborne concentration is high, a full-face respirator with organic vapor cartridges is necessary.[1]

Emergency Procedures

Situation	Procedure
Spills	Small Spill (in fume hood): Use an absorbent material to contain it, and then decontaminate the area. Large Spill: Evacuate the laboratory, notify the appropriate safety personnel, and restrict access.[1]
Fire	Use a dry chemical, foam, or carbon dioxide fire extinguisher. Do not use water, as it may spread the fire.[1]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]
Ingestion	Do not induce vomiting. Seek immediate medical attention.[1]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of 1-Ethyl-4-isobutylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Ethyl-4-isobutylbenzene | C12H18 | CID 576929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Ethyl-4-isobutylbenzene Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]